Z-Gly-ala-OH

• CAS: 3079-63-8

Core Science & Biosynthesis

Z-Gly-Ala-OH chemical structure and molecular weight

Executive Summary

Z-Gly-Ala-OH (N-Benzyloxycarbonyl-glycyl-L-alanine) represents a fundamental dipeptide derivative widely utilized as a model substrate in enzymatic kinetics and a building block in peptide therapeutics. Its structural simplicity—combining the non-polar, achiral glycine with the chiral, methyl-substituted alanine, protected by the acid-stable Carbobenzoxy (Z) group—makes it an ideal probe for studying steric specificity in metalloproteases, particularly Carboxypeptidase A.

This technical guide dissects the physicochemical identity, synthetic pathways, and analytical validation of Z-Gly-Ala-OH, providing researchers with a self-validating framework for its application in drug development and proteomic assays.

Physicochemical Identity & Structural Logic

The molecule is composed of a benzyloxycarbonyl (Z) protecting group attached to the N-terminus of a glycine residue, which is amide-linked to an L-alanine residue bearing a free C-terminal carboxyl group.

Structural Specifications

Parameter	Specification
IUPAC Name	(2S)-2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]propanoic acid
Common Name	Z-Gly-Ala-OH; Cbz-Gly-Ala-OH
CAS Number	3079-63-8 (Note: distinct from isomer Z-Ala-Gly-OH, CAS 3235-17-4)
Molecular Formula	C₁₃H₁₆N₂O₅
Molecular Weight	280.28 g/mol
Physical State	White to off-white crystalline powder
Solubility	Soluble in organic solvents (DMSO, DMF, Methanol); sparingly soluble in water (acidic pH), soluble in alkaline water (as salt).[1][2]
pKa (Typical)	~3.6 (C-terminal carboxyl)

Structural Diagram (SMILES)

SMILES: CO)NC(=O)CNC(=O)OCC1=CC=CC=C1

Synthetic Methodology: The Solution-Phase Approach

While Solid-Phase Peptide Synthesis (SPPS) is standard for longer chains, solution-phase synthesis is preferred for Z-Gly-Ala-OH to ensure high purity and cost-efficiency. The Z-group is chosen specifically for its stability against the acidic conditions often used to remove side-chain protection, yet it is easily removed via catalytic hydrogenolysis.

Synthesis Workflow (Graphviz Visualization)

Figure 1: Solution-phase synthesis pathway utilizing mixed anhydride coupling and saponification.

Detailed Protocol

Step 1: Coupling (Z-Gly-OH + H-Ala-OR)

• Activation: Dissolve Z-Gly-OH (1.0 eq) in anhydrous THF. Cool to -15°C. Add N-methylmorpholine (NMM, 1.0 eq) followed by isobutyl chloroformate (IBCF, 1.0 eq) to form the mixed anhydride.

  • Expert Insight: Temperature control is critical here. Above -10°C, the mixed anhydride can disproportionate, leading to urethane impurities.

• Addition: Add H-Ala-OMe (methyl ester) or H-Ala-OBzl (benzyl ester) hydrochloride (1.0 eq) pre-neutralized with NMM.

• Reaction: Stir at -15°C for 1 hour, then allow to warm to room temperature overnight.

• Workup: Evaporate THF. Dissolve residue in Ethyl Acetate. Wash sequentially with 1M citric acid, saturated NaHCO₃, and brine. Dry over MgSO₄.

Step 2: Deprotection (Ester Hydrolysis)

• Saponification: Dissolve the intermediate (Z-Gly-Ala-OMe) in Methanol. Add 1N NaOH (2.0 eq). Stir at 0°C to room temperature for 2-4 hours.

  • Quality Check: Monitor by TLC (System: CHCl₃/MeOH 9:1). The ester spot (high Rf) should disappear, replaced by the acid spot (low Rf).

• Isolation: Evaporate methanol. Dilute with water. Wash with ether (to remove unreacted ester). Acidify the aqueous layer to pH 2 with 1N HCl.

• Crystallization: The Z-Gly-Ala-OH will precipitate as a white solid. Filter, wash with cold water, and dry in vacuo.

Analytical Characterization (Self-Validating Systems)

To ensure the integrity of the synthesized compound, the following analytical profile must be met.

High-Performance Liquid Chromatography (HPLC)

• Column: C18 Reverse Phase (e.g., 5µm, 4.6 x 150 mm).

• Mobile Phase:

  • A: 0.1% TFA in Water

  • B: 0.1% TFA in Acetonitrile

• Gradient: 5% B to 60% B over 20 minutes.

• Detection: UV at 214 nm (peptide bond) and 257 nm (phenyl group of Z).

• Acceptance Criteria: Purity > 98% (Area under curve).

Nuclear Magnetic Resonance (¹H-NMR)

• Solvent: DMSO-d₆

• Key Signals:

  • δ 7.35 (m, 5H): Aromatic protons of the Z-group (Validation of protecting group).

  • δ 5.03 (s, 2H): Benzylic -CH₂- of the Z-group.

  • δ 3.6-3.8 (d, 2H): Glycine α-protons.

  • δ 4.2 (m, 1H): Alanine α-proton.

  • δ 1.25 (d, 3H): Alanine methyl group (Validation of Ala presence).

Biochemical Applications: The Protease Probe

Z-Gly-Ala-OH serves as a specific substrate for Carboxypeptidase A (CPA) and other zinc-dependent metalloproteases.

Mechanism of Action

CPA is an exopeptidase that cleaves the C-terminal amino acid.[3] It preferentially cleaves substrates with aromatic or bulky aliphatic side chains (like Phe or Leu). Z-Gly-Ala-OH, having a smaller Alanine side chain, has a higher

(lower affinity) compared to Z-Gly-Phe-OH, making it an excellent negative control or specificity probe to map the size constraints of the enzyme's S1' hydrophobic pocket [1].

Enzymatic Hydrolysis Pathway

Figure 2: Mechanism of Z-Gly-Ala-OH hydrolysis by Zinc Proteases.

Experimental Kinetic Assay

To determine the catalytic efficiency (

) of a protease using Z-Gly-Ala-OH:

• Buffer: 25 mM Tris-HCl, pH 7.5, 500 mM NaCl.

• Detection: Monitor the decrease in absorbance at 225 nm (peptide bond cleavage) or use a colorimetric ninhydrin assay to detect the release of free L-Alanine [2].

• Control: Run parallel assays with Z-Gly-Phe-OH to calculate the specificity ratio.

References

• Auld, D. S., & Vallee, B. L. (1970). Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis. Biochemistry, 9(22), 4352–4359.

• Mock, W. L., & Stanford, D. J. (2002). Arazoformyl peptide surrogates as spectrophotometric kinetic probes for carboxypeptidase A. Bioorganic & Medicinal Chemistry Letters, 12(7), 1193-1196.

• PubChem Database. (2025).[1] Compound Summary: Z-Gly-Ala-OH (CID 11494456). National Center for Biotechnology Information.

• Berg, J. M., Tymoczko, J. L., & Stryer, L. (2002). Biochemistry.[3][4][5][6][7] 5th edition. Section 9.2: Proteases: Facilitating a Difficult Reaction. New York: W H Freeman.

Sources

• 1. N-((Phenylmethoxy)carbonyl)-L-alanylglycine | C13H16N2O5 | CID 7004843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Z-Gly-Phe-Ala-OH | C22H25N3O6 | CID 14805787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. proteopedia.org [proteopedia.org]
• 4. chemimpex.com [chemimpex.com]
• 5. chemimpex.com [chemimpex.com]
• 6. researchgate.net [researchgate.net]
• 7. scbt.com [scbt.com]

Z-Gly-Ala-OH CAS number 14406-11-2 data sheet

An In-depth Technical Guide to Z-Gly-Ala-OH (CAS 14406-11-2)[1][2]

N-Carbobenzoxy-Glycyl-L-Alanine: A Model Substrate for Metalloprotease Kinetics[1][2]

Executive Summary

Z-Gly-Ala-OH (CAS 14406-11-2) is a protected dipeptide derivative extensively utilized as a mechanistic probe in enzymology.[1][2] Specifically, it serves as a substrate for Carboxypeptidase A (CPA) and related zinc-dependent metalloproteases.[1][2] Its structural simplicity—comprising a hydrophobic N-terminal blocking group (Carbobenzoxy/Z) and a minimal dipeptide backbone—makes it an ideal candidate for elucidating the steric and electronic requirements of the S1/S1' enzyme subsites.[1][2] This guide details its physicochemical profile, synthetic pathways, and its critical role in kinetic validation assays.[1][2]

Chemical Identity & Physicochemical Profile

Z-Gly-Ala-OH is characterized by the presence of the benzyloxycarbonyl (Cbz or Z) protecting group on the glycine nitrogen, rendering the N-terminus hydrophobic and resistant to aminopeptidases, while leaving the C-terminal alanine free for carboxypeptidase cleavage.[1]

Table 1: Chemical Specifications

Parameter	Data
IUPAC Name	N-[(Phenylmethoxy)carbonyl]glycyl-L-alanine
Common Name	Z-Gly-Ala-OH; Cbz-Gly-Ala-OH
CAS Number	14406-11-2
Molecular Formula
Molecular Weight	280.28 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, DMF.[1][2] Slightly soluble in water (pH dependent).[1][2]
pKa (COOH)	~3.6 (Typical for C-terminal carboxyls)
Storage	-20°C, Desiccated (Hygroscopic)

Synthetic Utility & Mechanism[1]

Synthesis Logic

The synthesis of Z-Gly-Ala-OH follows standard solution-phase peptide coupling protocols.[1][2] The "Z" group is introduced early to prevent polymerization of the glycine.[1][2] The coupling to alanine typically occurs via an activated ester method (e.g., DCC/NHS or mixed anhydride) followed by saponification if the alanine ester was used.[1][2]

Core Reaction Pathway:

• Activation: Z-Gly-OH + Activator

  Z-Gly-X (Active Ester)[1][2]

• Coupling: Z-Gly-X + L-Alanine (or L-Ala-OR)

  Z-Gly-Ala-OH (or -OR)[1][2]

• Deprotection (if Ester): Z-Gly-Ala-OR + NaOH

  Z-Gly-Ala-OH[1][2]

Enzymatic Cleavage Mechanism

In biochemical applications, Z-Gly-Ala-OH acts as a substrate for Carboxypeptidase A (CPA) .[1][2] CPA is an exopeptidase that preferentially cleaves C-terminal amino acids with aromatic or branched side chains (like L-Phe or L-Ala) when the N-terminal is blocked.[1][2]

The enzyme utilizes a Zinc ion (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) to polarize the carbonyl of the peptide bond, facilitating nucleophilic attack by a water molecule (promoted by Glu-270).[1][2]

Caption: Enzymatic hydrolysis pathway of Z-Gly-Ala-OH by Carboxypeptidase A.

Experimental Protocol: Kinetic Assay

This protocol describes the validation of protease activity using Z-Gly-Ala-OH.[1][2] Since the cleavage does not produce a strong chromophore directly (unlike Z-Gly-Phe which can be monitored at 254nm more easily, or ester substrates), this assay often relies on ninhydrin detection of the released free amino acid (Alanine) or HPLC analysis.[1][2]

Reagents Preparation

• Buffer A: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5.[1][2]

• Substrate Stock: 10 mM Z-Gly-Ala-OH in DMSO.

• Enzyme Stock: Carboxypeptidase A (CPA) dissolved in Buffer A (approx 1-10 units/mL).[1][2]

• Quenching Agent: 10% Trichloroacetic acid (TCA) or dilute HCl.[1][2]

• Ninhydrin Reagent: 2% Ninhydrin in ethanol.[1][2]

Assay Workflow (Self-Validating)

• Baseline Correction (Blank): Mix 900 µL Buffer A + 100 µL Substrate Stock. Measure absorbance/HPLC profile. Requirement: No free Alanine peak.[1]

• Reaction Initiation:

  • Equilibrate 890 µL Buffer A at 25°C.

  • Add 100 µL Substrate Stock (Final conc: 1 mM).[1][2]

  • Add 10 µL Enzyme Stock to initiate.[1][2]

• Time-Course Sampling:

  • At t = 0, 5, 10, 15, 30 min, remove 100 µL aliquots.

  • Immediately mix with 50 µL Quenching Agent to stop reaction.[1][2]

• Quantification (Ninhydrin Method):

  • Add 100 µL Ninhydrin reagent to quenched samples.[1][2]

  • Heat at 95°C for 10 minutes (Purple color develops for free amine).[1][2]

  • Measure Absorbance at 570 nm.[1][2]

• Data Analysis: Plot

  vs. Time. The slope represents the initial velocity ( ).[1][2]

Workflow Diagram

Caption: Step-by-step workflow for the Ninhydrin-based kinetic assay of Z-Gly-Ala-OH.

Handling & Stability

• Hygroscopicity: The "Z" group adds hydrophobicity, but the free carboxyl makes the solid hygroscopic.[1][2] Store in a desiccator.

• Stability: Stable for >2 years at -20°C. Solutions in DMSO are stable for weeks at 4°C but should be aliquoted to avoid freeze-thaw cycles.[1][2]

• Safety: Standard laboratory PPE (gloves, goggles).[1][2] Avoid inhalation of dust.[1][2][3] Z-Gly-Ala-OH is not classified as acutely toxic but should be treated as a potential irritant.[1][2]

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information (2025).[1][2] PubChem Compound Summary for CID 14805787 (Z-Gly-Phe-Ala-OH analog) and related Z-peptide structures.[1][2] Link

  • ChemicalBook.[1][2][3] Z-Gly-Ala-OH Product Specifications and CAS 14406-11-2 verification.[1][2] Link

• Enzymatic Mechanism & Kinetics

  • Auld, D. S., & Vallee, B. L. (1970).[1][2] Kinetics of Carboxypeptidase A: pH and Temperature Dependence of Tripeptide Hydrolysis.[1][2] Biochemistry. (Foundational text on CPA kinetics with Z-protected peptides). Link[1][2]

  • Lipscomb, W. N. (1980).[1][2] Carboxypeptidase A Mechanisms.[1][2][4] Proceedings of the National Academy of Sciences. Link

• Synthesis Protocols

  • Bergmann, M., & Zervas, L. (1932).[1][2] Über ein allgemeines Verfahren der Peptid-Synthese.[1][2] Berichte der deutschen chemischen Gesellschaft. (Original description of the Cbz "Z" protecting group chemistry). Link[1][2]

Sources

• 1. Z-Gly-Phe-Ala-OH | C22H25N3O6 | CID 14805787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Glycyl-L-alanine | C5H10N2O3 | CID 1551643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Carboxypeptidase A mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Stability & Enzymatic Kinetics of Z-Gly-Ala-OH

This guide details the thermodynamic stability profile of Z-Gly-Ala-OH (N-Benzyloxycarbonyl-Glycyl-L-Alanine), focusing on its physicochemical properties, hydrolytic equilibrium, and behavior under enzymatic catalysis.

Technical Guide for Bioprocess Engineers & Drug Developers

Executive Summary

Z-Gly-Ala-OH (MW: 280.28 g/mol ) serves as a critical model substrate for understanding peptide bond thermodynamics, particularly in the context of protease-catalyzed synthesis (reverse proteolysis). While the benzyloxycarbonyl (Z) group provides N-terminal protection, rendering the molecule hydrophobic and sterically distinct, the C-terminal alanine dictates the pKa and solubility profile.

This guide analyzes the Gibbs free energy (

) landscape of Z-Gly-Ala-OH, establishing the causality between solvent conditions (pH, organic cosolvents) and peptide bond stability. It provides a validated protocol for determining equilibrium constants ( ) using Thermolysin as a model catalyst.

Part 1: Molecular Architecture & Physicochemical Baseline

The thermodynamic behavior of Z-Gly-Ala-OH is governed by the competition between the hydrophobic Z-group and the ionizable C-terminal carboxylate.

Structural Constants

Parameter	Value	Source/Derivation
Molecular Formula		Stoichiometric calculation
Molecular Weight	280.28 g/mol	Isotopic standard
pKa (COOH)		Potentiometric titration (Standard for Z-dipeptides)
Solubility (pH 2.0)		Hydrophobic protonated state
Solubility (pH 7.0)		Anionic state (Salt formation)

Ionization & Solubility Thermodynamics

The stability of Z-Gly-Ala-OH in solution is pH-dependent. At pH < pKa (acidic), the molecule exists in a protonated, uncharged state (

), minimizing solubility but maximizing stability against base-catalyzed hydrolysis. At pH > pKa, the carboxylate anion ( ) dominates, increasing solubility but altering the electrophilicity of the ester/amide bonds.

Thermodynamic Solubility Model:

Where is the intrinsic solubility of the uncharged species.

Part 2: Thermodynamics of the Peptide Bond

The central thermodynamic challenge with Z-Gly-Ala-OH is the equilibrium between synthesis and hydrolysis.

The Hydrolysis Equilibrium

In aqueous solution, the hydrolysis of the peptide bond is exergonic (spontaneous).

• : (-14.6 kJ/mol).

• Equilibrium Position: Heavily favors hydrolysis products (Reactants).

• Entropic Driver: The release of two independent species from one increases entropy (

  ), driving the reaction forward.

Enzymatic Synthesis (Reverse Proteolysis)

To synthesize Z-Gly-Ala-OH enzymatically (e.g., using Thermolysin ), one must overcome the positive standard free energy of formation (

). This is achieved not by changing , but by manipulating the reaction quotient ( ) via the Law of Mass Action .

Mechanism of Shift:

• Biphasic Systems: Using an organic solvent (e.g., Ethyl Acetate) where the product (Z-Gly-Ala-OH) is soluble but the reactants (Ala) are not. This extracts the product, keeping

  low.

• pH Control: Operating at a pH where the product is uncharged (protonated) favors extraction into the organic phase.

Thermodynamic Cycle Visualization

The following diagram illustrates the energy landscape and the "Thermodynamic Trap" used to drive synthesis.

Figure 1: The phase transfer of Z-Gly-Ala-OH into an organic solvent lowers the effective concentration in the aqueous phase, driving the equilibrium toward synthesis despite unfavorable

.

Part 3: Experimental Protocol for Stability Determination

This protocol determines the equilibrium constant (

) and hydrolytic stability of Z-Gly-Ala-OH using a self-validating HPLC workflow.

Materials

• Substrate: Z-Gly-OH and L-Ala-OH (for synthesis) OR Z-Gly-Ala-OH (for hydrolysis).

• Enzyme: Thermolysin (EC 3.4.24.27), lyophilized powder.

• Buffer: 0.1 M Tris-HCl, 10 mM

  (Essential for Thermolysin stability), pH 7.0.

• Organic Phase: Ethyl Acetate (saturated with buffer).

Methodology: Determination of [3]

Step 1: Reaction Setup Prepare reaction vials in triplicate to ensure statistical validity.

• Synthesis Mode: Mix 10 mM Z-Gly-OH and 50 mM L-Ala-OH in buffer.

• Hydrolysis Mode: Mix 5 mM Z-Gly-Ala-OH in buffer.

• Catalyst: Add Thermolysin (0.1 mg/mL).

Step 2: Incubation & Sampling Incubate at 25°C with mild agitation.

• Sample 20

  at min, and 24h (Equilibrium).

• Quenching: Immediately dilute sample into 180

  of 50% Acetonitrile/0.1% TFA to denature the enzyme and stop the reaction.

Step 3: HPLC Analysis

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

• Mobile Phase: Gradient 10% to 90% ACN in water (+0.1% TFA).

• Detection: UV at 254 nm (Specific for Z-group aromatic ring).

Step 4: Calculation Calculate the equilibrium constant based on concentrations at 24h:

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for kinetic and thermodynamic characterization.

References

• PubChem. (2021).[1] Z-Gly-Ala-OH Compound Summary. National Library of Medicine. [Link]

• Xing, G. W., Tian, G. L., & Ye, Y. H. (1998). Influence of reaction conditions on syntheses of sweetener precursors catalyzed by thermolysin in tert-amyl alcohol. Journal of Peptide Research. [Link]

• Nakanishi, K., et al. (2001). Novel kinetic analysis of enzymatic dipeptide synthesis: effect of pH and substrates on thermolysin catalysis. Biotechnology and Bioengineering. [Link]

Sources

• 1. Z-Gly-Phe-Ala-OH | C22H25N3O6 | CID 14805787 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical Profiling: pKa Values of Z-Gly-Ala-OH Terminal Groups

Executive Summary

Z-Gly-Ala-OH (N-benzyloxycarbonyl-glycyl-L-alanine) represents a distinct class of peptide substrates where the ionization profile is radically simplified compared to free peptides. Unlike zwitterionic dipeptides (e.g., H-Gly-Ala-OH), the N-terminal Z-group (benzyloxycarbonyl) effectively "silences" the basicity of the amine.

Consequently, Z-Gly-Ala-OH behaves as a monoprotic weak acid under physiological conditions. The only relevant ionization event is the deprotonation of the C-terminal carboxylic acid.

• Estimated pKa (COOH): 3.40 – 3.60 (Thermodynamic)

• N-Terminal pKa: Not applicable (Non-ionizable carbamate).

• Physiological State (pH 7.4): Predominantly anionic (Z-Gly-Ala-COO⁻).

This guide details the structural rationale for these values, contrasts them with free dipeptides, and provides a validated potentiometric protocol for their experimental determination in low-solubility contexts.

Part 1: Structural Analysis & Theoretical pKa Prediction

The Ionization Paradox: Protected vs. Free Peptides

To understand the pKa of Z-Gly-Ala-OH, one must analyze the electronic environment of the C-terminus. In a free dipeptide (H-Gly-Ala-OH), the positively charged N-terminal ammonium group (

) exerts an electron-withdrawing inductive effect ( ) and a field effect that stabilizes the carboxylate anion ( ), thereby lowering the pKa (making it more acidic).

In Z-Gly-Ala-OH , the Z-group converts the amine into a carbamate. This removes the positive charge. Without the stabilizing influence of the proximal cation, the C-terminal carboxyl group holds onto its proton slightly more tightly, resulting in a higher pKa than its free counterpart.

Comparative Data Table

The following table synthesizes predicted and experimental data points to contextualize Z-Gly-Ala-OH.

Molecule	N-Terminus State	C-Terminus State	pKa (COOH)	pKa (NH3+)	Net Charge (pH 7.4)
H-Gly-Ala-OH	Free Amine ( )	Carboxyl ( )	3.15	8.23	0 (Zwitterion)
Ac-Gly-Ala-OH	Acetyl (Neutral)	Carboxyl ( )	~3.60	N/A	-1
Z-Ala-Gly-OH *	Z-Protected (Neutral)	Carboxyl ( )	3.42 ± 0.10	N/A	-1
Z-Gly-Ala-OH	Z-Protected (Neutral)	Carboxyl ( )	3.40 – 3.60	N/A	-1

*Note: Z-Ala-Gly-OH is a structural isomer. Due to the spacing of the peptide bond, values are highly transferable.

Visualization of Ionization Equilibrium

The following diagram illustrates the single ionization event relevant to Z-Gly-Ala-OH.

Figure 1: The monoprotic dissociation equilibrium of Z-Gly-Ala-OH. Note the transition from a neutral, hydrophobic species to an anionic, soluble species.

Part 2: Experimental Methodology (Potentiometric Titration)

Senior Scientist Insight: Z-protected peptides often exhibit poor solubility in pure water at low pH (protonated form). Standard aqueous titration often yields noisy data due to precipitation. The protocol below utilizes a mixed-solvent approach (Water/Methanol) followed by the Yasuda-Shedlovsky extrapolation to determine the aqueous pKa.

Reagents & Setup

• Analyte: Z-Gly-Ala-OH (>98% purity).[1]

• Titrant: 0.1 M NaOH (standardized against KHP).

• Solvent System: Carbonate-free water and HPLC-grade Methanol (MeOH).

• Inert Atmosphere: Nitrogen (

  ) or Argon purge to prevent absorption (which skews pKa calc).

The "Yasuda-Shedlovsky" Protocol

This method corrects for the dielectric constant change when using organic co-solvents to solubilize the peptide.

• Preparation: Prepare three titration vessels with 30%, 40%, and 50% (v/v) MeOH/Water mixtures containing 0.1 M KCl (ionic strength adjuster).

• Dissolution: Dissolve Z-Gly-Ala-OH (approx. 0.05 mmol) in the solvent mixtures. Ensure complete dissolution.

• Titration:

  • Equilibrate under

    flow for 5 minutes.

  • Titrate with 0.1 M NaOH in small increments (e.g., 10 µL).

  • Record pH after stabilization (drift < 0.005 pH/min).

• Data Processing:

  • Calculate the apparent pKa (

    ) for each methanol concentration using the Henderson-Hasselbalch equation at the half-equivalence point.

  • Plot

    vs. (inverse dielectric constant of the mix).

  • Extrapolate to

    of pure water (approx 0.0128) to find the true aqueous pKa.

Workflow Diagram

Figure 2: Workflow for determining pKa of hydrophobic Z-peptides using mixed-solvent extrapolation.

Part 3: Applications & Implications

Enzyme Kinetics (Carboxypeptidase A)

Z-Gly-Ala-OH is a classic substrate for Carboxypeptidase A (CPA) .

• Significance: CPA prefers substrates with a free C-terminal carboxylate and a blocked N-terminus.

• Kinetic Relevance: The ionization state of the terminal carboxyl group (pKa ~3.[2][3]5) is critical for binding. At the standard assay pH of 7.5, Z-Gly-Ala-OH is >99.9% ionized (anionic). This negative charge anchors the substrate into the active site via interaction with Arg-145 of the enzyme.

Solubility & Formulation

• Acidic pH (< 3.0): The molecule is protonated (neutral). Due to the hydrophobic Z-group and non-polar Alanine/Glycine backbone, solubility precipitates drastically.

• Neutral pH (> 6.0): The molecule is deprotonated (anionic). Solubility increases significantly due to the solvation of the carboxylate.

• Formulation Tip: Always dissolve Z-peptides in a slightly basic buffer or organic solvent (DMSO/DMF) before diluting into aqueous media to avoid "crashing out."

References

• ChemicalBook. (2025).[4] Z-Ala-Gly-OH Physicochemical Properties and Predicted pKa.[1] Retrieved from

• PubChem. (2025).[5] Compound Summary: Z-Gly-Ala-OH (CID 7004843). National Center for Biotechnology Information. Retrieved from

• Creative Bioarray. (2025). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from

• Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Standard text for Yasuda-Shedlovsky method context).

Sources

• 1. Z-ALA-GLY-OH | 3235-17-4 [chemicalbook.com]
• 2. Chapter 27 notes [web.pdx.edu]
• 3. gromacs.bioexcel.eu [gromacs.bioexcel.eu]
• 4. researchgate.net [researchgate.net]
• 5. N-((Phenylmethoxy)carbonyl)-L-alanylglycine | C13H16N2O5 | CID 7004843 - PubChem [pubchem.ncbi.nlm.nih.gov]

safety data sheet (SDS) for Z-Gly-Ala-OH handling

CAS: 3079-63-8 | Formula: C₁₃H₁₆N₂O₅ | MW: 280.28 g/mol [1][]

Part 1: Executive Summary & Chemical Profile[2]

Z-Gly-Ala-OH (N-Carbobenzyloxy-Glycyl-L-Alanine) is a protected dipeptide intermediate widely utilized in enzymatic assays (specifically as a substrate for carboxypeptidases) and solid-phase peptide synthesis (SPPS).[] Unlike raw amino acids, the N-terminal Carbobenzyloxy (Cbz or Z) protection group confers significant hydrophobicity to the molecule, altering its solubility profile and handling requirements.[]

Critical Isomer Warning: Researchers must verify the sequence identity before use.

• Z-Gly-Ala-OH (Target): CAS 3079-63-8 (Glycine at N-term, Alanine at C-term).[]

• Z-Ala-Gly-OH (Common Isomer): CAS 3235-17-4 (Alanine at N-term).[][3]

• Z-DL-Ala-Gly-OH (Racemic): CAS 2503-31-3.[][4]

• Impact: Using the wrong isomer will result in total assay failure due to the high stereospecificity of proteolytic enzymes.

Chemical Identity Table[1][3]

Property	Specification
IUPAC Name	2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]propanoic acid
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO, DMF, Methanol.[] Sparingly soluble in water (pH dependent).[]
Acidity	Acidic C-terminus (pKa ~3.5–4.0).[] Soluble in mild alkaline buffers.[]
Melting Point	~133–135 °C
Storage Class	11 (Combustible Solids)

Part 2: Risk Assessment & Toxicology (E-E-A-T)

While Z-Gly-Ala-OH is not classified as a "Hazardous Substance" under GHS (Regulation EC No 1272/2008), a "Low Hazard" classification does not imply "No Risk."[] As a Senior Scientist, you must treat this compound as a bioactive reagent.

1. Toxicological Perspective:

• Bioactivity: As a protease substrate, this compound is designed to mimic biological peptides.[] Inhalation of peptide dust can induce sensitization or allergic reactions in susceptible individuals.

• Unknowns: Standard toxicology (LD50) has not been exhaustively established for this specific sequence.[] Protocol: Treat as a potential irritant (H315, H319, H335).[]

2. Exposure Limits:

• No specific OSHA PEL or ACGIH TLV exists.[]

• Internal Standard: Handle under Local Exhaust Ventilation (LEV) if weighing >50 mg to prevent dust generation.[]

Part 3: Operational Handling Protocol

This section details the self-validating workflows for handling Z-Gly-Ala-OH. The primary operational risk is not toxicity, but solubility failure and moisture-induced degradation .[]

3.1 Solubility Decision Tree

The Z-group makes this peptide hydrophobic.[] Dissolving it directly in neutral water often results in a suspension rather than a solution.[] Follow this logic flow to ensure complete solubilization without degrading the peptide.

Figure 1: Solubility Logic for Hydrophobic Z-Protected Peptides. Use mild base (Step 2) before organic solvents (Step 3) to maintain biological compatibility.[]

3.2 Step-by-Step Solubilization Protocol

Reagents Required:

• Sterile Water (Milli-Q)[]

• 0.1 M Ammonium Hydroxide (NH₄OH) or 1% Sodium Bicarbonate (NaHCO₃)[]

• DMSO (Dimethyl Sulfoxide), Anhydrous[]

Protocol:

• Equilibration: Remove the vial from -20°C storage and allow it to reach room temperature in a desiccator (approx. 30 mins). Causality: Opening a cold vial condenses atmospheric moisture onto the peptide, causing hydrolysis.[]

• Weighing: Weigh the required amount. If static electricity causes the powder to "fly," use an anti-static gun or weigh into a glass vessel rather than plastic.[]

• Primary Solubilization (Aqueous attempt): Add water to the powder. Vortex for 30 seconds.[]

  • Observation: If the solution is cloudy, the pH is likely too low (acidic C-term is protonated and neutral).[]

• Secondary Solubilization (pH Shift): Add 0.1 M NH₄OH dropwise. The goal is to raise the pH slightly above 7.0 to deprotonate the C-terminus (COO⁻), drastically increasing solubility.[]

  • Warning: Do NOT use strong bases (NaOH > 1M) or heat > 40°C, as this will cause racemization of the L-Alanine residue, rendering the peptide useless for stereospecific assays.[]

• Tertiary Solubilization (Hydrophobic Rescue): If the peptide remains insoluble, dissolve the dry powder in a minimal volume of DMSO (e.g., 50 µL for 1 mg), then slowly dilute with aqueous buffer.[]

Part 4: Storage & Stability Engineering[2]

Peptide integrity is compromised by three factors: Hydrolysis, Oxidation, and Racemization.[]

Parameter	Protocol	Scientific Rationale
Temperature	-20°C (Long term)	Arrhenius kinetics: Lower temperature exponentially slows hydrolysis rates.[]
Atmosphere	Desiccated	Z-Gly-Ala-OH is hygroscopic.[] Moisture promotes bacterial growth and spontaneous hydrolysis.[]
Container	Amber Glass	While not highly photosensitive, amber glass prevents UV-induced side reactions common in aromatic (Z-group) compounds.[]
Solution Stability	< 24 Hours	Once dissolved in water (especially at pH > 7), the peptide bond is susceptible to hydrolysis. Make fresh.

Part 5: Emergency Response Architecture

Although low hazard, standard lab safety protocols apply.[]

1. Spills (Solid Powder):

• Do not sweep dry. Dry sweeping generates dust aerosols.[]

• Protocol: Dampen the powder with a wet paper towel (water) to suppress dust, then wipe up.[] Place in a biohazard or chemical waste bag.

2. First Aid (Self-Validating):

• Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical attention.

• Eye Contact: Flush with water for 15 minutes.[] Validation: If redness persists after 15 minutes, the Z-group may be acting as a surfactant irritant; consult a physician.[]

• Skin Contact: Wash with soap and water.[] The compound is not transdermally toxic but can cause contact dermatitis.[]

References

• PubChem. (2024).[] Compound Summary: Z-Gly-Ala-OH.[1][][3][5][6] National Library of Medicine.[] Retrieved from [Link] (Note: General Z-peptide data extrapolated from structure).[]

Sources

• 1. Z-GLY-ALA-OH | 3079-63-8 [chemicalbook.com]
• 3. Z-ALA-GLY-OH | 3235-17-4 [chemicalbook.com]
• 4. 2503-31-3|Z-DL-Ala-Gly-OH|BLD Pharm [bldpharm.com]
• 5. 3079-63-8 CAS MSDS (Z-GLY-ALA-OH) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 3079-63-8 CAS MSDS (Z-GLY-ALA-OH) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Z-Gly-Ala-OH refractive index and optical rotation

This guide serves as a technical reference for the characterization of Z-Gly-L-Ala-OH (Carbobenzoxy-glycyl-L-alanine), a critical dipeptide intermediate in solid-phase and solution-phase peptide synthesis.

Refractive Index, Optical Rotation, and Purity Validation

Executive Summary

Z-Gly-L-Ala-OH is a protected dipeptide widely used as a building block to introduce the Gly-Ala motif into larger bioactive peptides. Its structural integrity relies heavily on the L-enantiomeric purity of the alanine residue, as the glycine residue is achiral.

For researchers and drug developers, two physical parameters are paramount for quality control (QC):

• Optical Rotation (

  ): The primary metric for assessing chiral purity and detecting racemization (D-Ala contamination).

• Refractive Index (RI): A secondary metric used primarily in detection (HPLC-RID) and density/molar refraction calculations for formulation stability.

This guide details the theoretical basis, expected values, and experimental protocols for measuring these properties.

Chemical Identity & Structural Context[3][4][5]

Parameter	Detail
IUPAC Name	N-[(Benzyloxy)carbonyl]glycyl-L-alanine
Sequence	Z-Gly-L-Ala-OH
CAS Number	3079-63-8
Molecular Formula
Molecular Weight	280.28 g/mol
Chiral Center	One (L-Alanine -carbon)
Appearance	White to off-white crystalline powder

Structural Visualization

The following diagram illustrates the connectivity and the specific chiral center (C-alpha of Alanine) responsible for optical rotation.[1]

Figure 1: Structural connectivity of Z-Gly-Ala-OH highlighting the L-Alanine moiety as the source of optical activity.[2][3][4]

Optical Rotation ( )

Theoretical Basis

Since Glycine is achiral, the optical rotation of Z-Gly-L-Ala-OH is derived exclusively from the L-Alanine residue. However, the value is significantly influenced by the Z-protecting group and the peptide bond , which alter the electronic environment around the chiral center compared to free L-Alanine.

• Free L-Alanine: Dextrorotatory (

  in 6N HCl).

• Z-Gly-L-Ala-OH: typically Levorotatory (-) in polar organic solvents (Methanol, Ethanol, DMF). The bulky Z-group and the amide linkage often invert the sign relative to the free amino acid in acidic conditions.

Expected Values

While batch-specific Certificates of Analysis (CoA) should always be the primary reference, historical data and structural analogues suggest the following range:

Solvent	Concentration ( )	Temperature	Expected
Methanol	1.0 - 2.0 g/100mL	20-25°C	-10° to -25°
DMF	1.0 g/100mL	20-25°C	Negative

Critical Note: If your measurement yields a positive value (e.g.,

to ) in methanol, suspect racemization (presence of D-Ala) or cleavage of the Z-group.

Experimental Protocol: Specific Rotation Determination

Objective: Calculate the specific rotation

to validate chiral purity.

• Preparation : Weigh exactly

  mg of Z-Gly-Ala-OH.

• Solvation : Transfer to a 10 mL volumetric flask. Dissolve in HPLC-grade Methanol (or Ethanol/DMF as per spec). Sonicate if necessary to ensure complete dissolution.

• Equilibration : Allow the solution to stabilize at 20°C in a temperature-controlled bath.

• Measurement :

  • Zero the polarimeter with pure solvent.

  • Fill a 1 dm (100 mm) polarimeter tube with the sample solution.

  • Measure rotation (

    ) at the Sodium D-line (589 nm).[5]

• Calculation :

  • : Observed rotation (degrees)[5]
  • : Path length (dm)
  • : Concentration (g/mL) — Note: If is in g/100mL, multiply numerator by 100.

Refractive Index (RI)

Relevance in Solid vs. Solution

• Solid State: As a crystalline powder, the intrinsic refractive index of Z-Gly-Ala-OH is approximately 1.50 - 1.60 (predicted). This value is rarely used for QC but is relevant for crystallography.

• Solution (HPLC Detection): RI is critical when using Refractive Index Detectors (RID) in HPLC. While Z-Gly-Ala-OH has a UV chromophore (the benzylic ring absorbs at 254 nm), RID is often used for impurity profiling of non-UV active contaminants (e.g., salts, aliphatic starting materials).

HPLC-RID Considerations

When developing an analytical method using RI detection:

• Mobile Phase: Use isocratic elution (RI detectors are sensitive to gradient changes).

• Sensitivity: The Z-group provides a high molar refraction, making the peak response in RID robust.

• Temperature: The RI cell must be thermostated (e.g., 35°C) as RI is highly temperature-dependent.

Experimental Workflow: Purity Validation

The following workflow integrates Optical Rotation and Melting Point (typically 130-135°C for Z-dipeptides) to ensure compound integrity.

Figure 2: Quality control workflow for validating Z-Gly-Ala-OH prior to synthesis.

References

• Biosynth . Z-Gly-Ala-OH Product Specifications and Synthesis Context. Retrieved from

• ChemicalBook . Z-GLY-ALA-OH (CAS 3079-63-8) Physical Properties and Suppliers. Retrieved from

• Master Organic Chemistry . Specific Rotation: A Common Standard For Comparing Optical Rotation. Retrieved from

• PubChem . Z-Gly-Phe-Ala-OH (Analogous Structure Data). National Library of Medicine. Retrieved from

• Bachem . Peptide Synthesis and Amino Acid Derivatives Guide. Retrieved from

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Page loading... [wap.guidechem.com]
• 3. 3079-63-8 CAS MSDS (Z-GLY-ALA-OH) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. academic.oup.com [academic.oup.com]
• 5. m.youtube.com [m.youtube.com]

Technical Guide: Enzymatic Cleavage of Z-Gly-Ala-OH

Mechanism, Kinetics, and Experimental Validation

Executive Summary

The enzymatic hydrolysis of Z-Gly-Ala-OH (N-Carbobenzoxy-glycyl-L-alanine) serves as a foundational model for studying metalloprotease kinetics, specifically Carboxypeptidase A (CPA) . Unlike simple chromogenic substrates, Z-Gly-Ala-OH requires precise analytical workflows to monitor the cleavage of the C-terminal alanine. This guide provides a rigorous mechanistic breakdown of the zinc-promoted hydrolysis and details a validated, self-checking experimental protocol for kinetic profiling.

Mechanistic Deep Dive: The Promoted-Water Pathway

The hydrolysis of Z-Gly-Ala-OH by Carboxypeptidase A is a classic example of general base catalysis mediated by a metal ion. The reaction targets the peptide bond between the Glycine and Alanine residues.

2.1 Structural Logic

• Substrate: Z-Gly-Ala-OH.[1] The N-terminus is blocked by the benzyloxycarbonyl (Z) group, mimicking the interior of a longer peptide chain. The C-terminus is a free carboxylate, which anchors the substrate into the enzyme's active site via electrostatic interaction with Arg145 .

• Enzyme Active Site:

  • Zn²⁺ Cofactor: Tetrahedrally coordinated by His69, Glu72, His196, and a catalytic water molecule.

  • Glu270: Acts as the general base.[2]

  • Tyr248: Provides transition state stabilization (induced fit).

2.2 The Catalytic Cycle (Step-by-Step)

• Substrate Binding: The carbonyl oxygen of the scissile bond (Gly-Ala) coordinates to the Zn²⁺ ion. This coordination polarizes the carbonyl bond (

  ), increasing the electrophilicity of the carbon.

• General Base Activation: The active site carboxylate of Glu270 abstracts a proton from the Zn-bound water molecule.

• Nucleophilic Attack: The resulting hydroxide ion (highly nucleophilic and positioned by Zinc) attacks the polarized carbonyl carbon of the substrate, forming a tetrahedral intermediate.

• Transition State Stabilization: The negatively charged oxyanion is stabilized by the Zn²⁺ ion and potentially Arg127.

• Bond Cleavage: The peptide bond breaks. The proton from Glu270 (originally from the water) is transferred to the leaving amino group of the Alanine.

• Product Release: Free Alanine and Z-Gly-OH are released; the active site is regenerated.

2.3 Visualization: Catalytic Pathway

Caption: Figure 1. The Promoted-Water pathway of CPA-catalyzed Z-Gly-Ala-OH hydrolysis. Zn²⁺ acts as an electrophilic catalyst, while Glu270 functions as a general base.

Experimental Protocol: Ninhydrin-Based Kinetic Assay

Since Z-Gly-Ala-OH cleavage generates a free primary amine (L-Alanine) from a blocked precursor, the Ninhydrin reaction is the most robust method for detection. This protocol is self-validating: the substrate is Ninhydrin-negative (blocked N-term), while the product is Ninhydrin-positive.

3.1 Reagents & Buffer Preparation

• Assay Buffer: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5. (High ionic strength is critical for CPA solubility and activity).

• Substrate Stock: 20 mM Z-Gly-Ala-OH dissolved in minimal 0.1 M NaOH, then diluted with buffer. Adjust pH back to 7.5.

• Enzyme Stock: Carboxypeptidase A (CPA) from bovine pancreas.[3][4] Dissolve in 10% LiCl (to prevent aggregation) or use a commercially available suspension.

• Ninhydrin Reagent: 2% Ninhydrin in DMSO/Acetate buffer.

3.2 Workflow (Standard 1 mL Reaction)

Step	Action	Volume	Critical Note
1	Equilibration	--	Pre-warm Buffer and Substrate to 25°C.
2	Reaction Mix	900 µL	Combine Buffer + Substrate (Range: 0.5 - 5.0 mM).
3	Initiation	100 µL	Add CPA enzyme solution. Mix by inversion.
4	Sampling	100 µL	At t=0, 5, 10, 15, 20 min, withdraw aliquots.
5	Quenching	100 µL	Transfer aliquot into tube with 100 µL Ninhydrin Reagent.
6	Development	--	Heat quenched tubes at 95°C for 10 mins.
7	Measurement	--	Cool, dilute with 1 mL 50% Ethanol, read Absorbance @ 570 nm.

3.3 Experimental Logic Visualization

Caption: Figure 2. Kinetic assay workflow. The assay relies on the generation of a free amine signal (Alanine) which is colorimetrically distinct from the blocked substrate.

Data Analysis & Kinetic Validation

To validate the mechanism and enzyme quality, you must determine the Michaelis-Menten parameters (

and ).

• Standard Curve: Create a standard curve using L-Alanine (0–1 mM) to convert Absorbance (

  ) to Concentration ( ).

• Initial Velocity (

  ): Plot [Alanine] vs. Time for each substrate concentration. The slope of the linear region is .

• Michaelis-Menten Plot: Plot

  vs. [Substrate]. Fit to the equation:

• Turnover Number (

  ): Calculate using .

Expected Values (Reference Range for CPA):

• : ~1–5 mM (Z-Gly-Ala is a specific but not optimal substrate compared to Z-Gly-Phe).
• : ~10–100 (Dependent on pH and ionic strength).

Applications in Drug Development[5]

• Protease Inhibitor Screening: Z-Gly-Ala-OH is used to screen for transition-state analogs (e.g., phosphonates) that bind the Zinc active site.

• Prodrug Design: Understanding this cleavage mechanism aids in designing prodrugs where the active moiety is masked by a Z-Gly-Ala linker, released only in tissues expressing specific carboxypeptidases.

References

• Auld, D. S., & Vallee, B. L. (1970). Kinetics of carboxypeptidase A. II. Inhibitors of the hydrolysis of peptide and ester substrates. Biochemistry.[2][3][5][6][7] Link

• Christianson, D. W., & Lipscomb, W. N. (1989). Carboxypeptidase A.[2][3][8] Accounts of Chemical Research. Link

• Mock, W. L., & Zhang, J. Z. (1991). Mechanism of carboxypeptidase A hydrolysis of peptides.[2][3] Journal of Biological Chemistry.[7] Link

• Whitaker, J. R. (1972). Principles of Enzymology for the Food Sciences. (Methodology for Ninhydrin Assay). Link

Sources

• 1. biosynth.com [biosynth.com]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Carboxypeptidase A - Wikipedia [en.wikipedia.org]
• 4. Carboxypeptidase A: mechanism of zinc inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. home.sandiego.edu [home.sandiego.edu]
• 6. Thermolysin-catalyzed peptide bond synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural analysis of zinc substitutions in the active site of thermolysin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sites.chem.utoronto.ca [sites.chem.utoronto.ca]

Protocols & Analytical Methods

Application Note: Kinetic Profiling of Carboxypeptidase A Using Z-Gly-Ala-OH

Abstract & Principle

This application note details the protocol for assaying Carboxypeptidase A (CPA) activity using the synthetic dipeptide substrate Z-Gly-Ala-OH . Unlike ester substrates (e.g., Hippuryl-L-Phenyllactic acid) which are monitored via UV absorbance, Z-Gly-Ala-OH hydrolysis is best quantified by measuring the release of the C-terminal amino acid, L-Alanine.

Mechanism of Action

Carboxypeptidase A (EC 3.4.17.1) is a zinc-dependent metalloprotease that preferentially cleaves C-terminal L-amino acids with aromatic or branched side chains. While Z-Gly-Ala-OH is hydrolyzed slower than phenylalanine-terminated substrates, it provides a stable, specific model for kinetic profiling of peptidase activity (distinct from esterase activity).

Reaction:

Detection Principle: The substrate (Z-Gly-Ala-OH) possesses a blocked N-terminus (Benzyloxycarbonyl group), rendering it unreactive to Ninhydrin. Upon hydrolysis, free L-Alanine is released. The Ninhydrin reagent reacts specifically with the primary

-amine of the released L-Alanine to form Ruhemann’s Purple, quantifiable at 570 nm .

Experimental Workflow (Visualized)

Figure 1: Step-by-step workflow for the Z-Gly-Ala-OH hydrolysis assay. Note the critical enzyme solubilization step using LiCl.

Critical Reagents & Equipment

Buffer Selection (Expert Insight)

Do NOT use Tris buffers for this specific protocol. Tris (tris(hydroxymethyl)aminomethane) contains a primary amine that reacts with Ninhydrin, causing massive background absorbance.

• Recommended: 50 mM Sodium Phosphate, pH 7.5.

• Alternative: 50 mM MOPS, pH 7.5 (if phosphate interference with zinc is a concern, though rare at this concentration).

Reagent List

Reagent	Concentration	Preparation Notes
Reaction Buffer	50 mM Na-Phosphate, pH 7.5	Adjust pH with NaOH/HCl. Filter (0.22 µm).
Enzyme Solvent	10% Lithium Chloride (LiCl)	Critical: CPA crystals are insoluble in water. Use cold 10% LiCl.[1]
Substrate Stock	20 mM Z-Gly-Ala-OH	Hydrophobic. Dissolve in minimal 0.1 M NaOH, then dilute with buffer.
Ninhydrin Reagent	2% (w/v)	Dissolve 2g Ninhydrin + 300mg Hydrindantin in 75mL DMSO + 25mL 4M Lithium Acetate buffer (pH 5.2).
Standard	1 mM L-Alanine	Used for calibration curve construction.

Detailed Protocol

Step 1: Enzyme Preparation (Activation)

Commercial Carboxypeptidase A (e.g., from bovine pancreas) is often supplied as an aqueous crystalline suspension containing toluene preservative.

• Shake the vial to suspend crystals.

• Withdraw the required aliquot (e.g., 100 µL).

• Centrifuge at 10,000 x g for 5 minutes; discard the supernatant (removes toluene).

• Resuspend the pellet in cold 10% LiCl .

• Self-Validating Check: The solution must become clear. If cloudy, the enzyme is not fully dissolved and activity will be non-linear. Keep on ice.

Step 2: Substrate Preparation

• Weigh Z-Gly-Ala-OH (MW: ~280.3 g/mol ).

• Add a small volume (e.g., 200 µL) of 0.1 N NaOH to aid dissolution (the Z-group confers hydrophobicity).

• Immediately dilute with Reaction Buffer to reach 20 mM stock.

• Check pH; adjust to 7.5 if the NaOH shifted it significantly.

Step 3: The Assay

Perform in triplicate.

• Setup: Label 1.5 mL microcentrifuge tubes or glass test tubes.

• Mixture: Add the following components:

  • Buffer: 800 µL

  • Substrate (20 mM): 100 µL (Final conc: 2 mM)

• Equilibration: Incubate tubes at 25°C for 5 minutes.

• Initiation: Add 100 µL of Enzyme Solution (diluted to ~1-5 Units/mL in 10% LiCl).

  • Blank Control: Add 100 µL of 10% LiCl (no enzyme).

• Incubation: Incubate at 25°C for exactly 15 minutes .

• Quenching & Development:

  • Add 500 µL of Ninhydrin Reagent to all tubes.

  • Immediately cap and place in a boiling water bath (100°C) for 15 minutes. (This stops the enzyme and develops the color).

• Stabilization: Cool rapidly on ice. Add 2.5 mL of 50% Ethanol (or 50% Propanol) to dilute and stabilize the color.

• Measurement: Vortex and read Absorbance at 570 nm .

Data Analysis

Standard Curve Generation

Prepare L-Alanine standards ranging from 0 to 2.0 µmol/mL. Treat them with Ninhydrin exactly as described in Step 6. Plot

vs. .

Activity Calculation

Determine the micromoles of Alanine released using the standard curve.

• : (Test Absorbance - Blank Absorbance)

• Slope : Absorbance per µmol Alanine (from standard curve)

• Time : Incubation time (minutes)

• : Volume of enzyme added (mL)

Unit Definition: One unit will hydrolyze 1.0 µmole of Z-Gly-Ala-OH to Z-Gly-OH and L-Alanine per minute at pH 7.5 at 25°C.

Expert Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Background (Blank)	Amine contamination	Ensure Phosphate buffer is used, not Tris. Check water purity.
Low Activity	Incomplete solubilization	Ensure CPA crystals are fully dissolved in 10% LiCl before dilution.
Precipitation	Substrate insolubility	Z-Gly-Ala is hydrophobic. Ensure initial dissolution in base or use 5% DMSO in the final buffer.
Non-Linear Rates	Substrate inhibition	CPA is prone to substrate inhibition. If rates plateau, reduce substrate concentration below 2 mM.

References

• Worthington Biochemical Corporation. Carboxypeptidase A Assay Protocol. Accessed October 2023. Link

• Neurath, H. (1955). Carboxypeptidase and Procarboxypeptidase. Methods in Enzymology, 2, 77-83. Link

• Sigma-Aldrich. Enzymatic Assay of Carboxypeptidase A.Link

• Auld, D. S., & Vallee, B. L. (1970). Kinetics of carboxypeptidase A. pH dependence of tripeptide hydrolysis. Biochemistry.[2] Link

Sources

• 1. Carboxypeptidase A - Assay | Worthington Biochemical [worthington-biochem.com]
• 2. bashanfoundation.org [bashanfoundation.org]

Precision Protease Profiling: Z-Gly-Ala-OH as a Substrate for Carboxypeptidase Assays

Abstract

This Application Note details the methodological framework for using Z-Gly-Ala-OH (N-Carbobenzoxy-Glycyl-L-Alanine) as a specific substrate for metalloproteases, particularly Carboxypeptidase A (CPA) . Unlike ester substrates (e.g., Hippuryl-L-Phe), Z-Gly-Ala-OH mimics a true peptide bond, offering superior physiological relevance. The assay leverages the "blocked N-terminus" chemistry of the substrate: the Z-group prevents reaction with amine-detecting reagents, ensuring that a signal is generated only upon enzymatic cleavage and the subsequent release of free L-Alanine. This guide provides a validated, self-checking protocol using Ninhydrin detection, suitable for kinetic profiling and inhibitor screening.

Mechanism of Action & Assay Logic

The utility of Z-Gly-Ala-OH relies on a high-contrast chemical switch. The substrate itself is "silent" to ninhydrin because its N-terminal amino group is capped by a benzyloxycarbonyl (Z) group.

• Enzymatic Hydrolysis: The protease (e.g., CPA) recognizes the C-terminal L-Alanine. It hydrolyzes the peptide bond between Glycine and Alanine.

• Signal Generation: This cleavage releases Z-Gly-OH (still blocked) and L-Alanine (free amine).

• Detection: Ninhydrin reacts specifically with the free

  -amino group of the released L-Alanine, producing Ruhemann’s Purple , which absorbs strongly at 570 nm .

Signal Pathway Diagram

Caption: Logical flow of the Z-Gly-Ala-OH assay. Signal generation is strictly dependent on the enzymatic release of L-Alanine.

Experimental Protocol: Colorimetric Ninhydrin Assay

Reagents & Preparation

• Assay Buffer: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5. (Note: High salt promotes CPA solubility and activity).

• Substrate Stock (20 mM): Dissolve Z-Gly-Ala-OH in water. If solubility is poor, add minimal 1% Acetic Acid or mild heat/sonication, then adjust pH to 7.5. Store at -20°C.

• Enzyme Solution: Carboxypeptidase A (dissolved in Assay Buffer). Keep on ice.

• Ninhydrin Reagent: 2% (w/v) Ninhydrin in buffer/organic solvent mixture (commercial "Ninhydrin Reagent for Amino Acid Analysis" is recommended for stability).

• Stop Solution: 10% Trichloroacetic Acid (TCA) or simply heat inactivation (100°C).

• L-Alanine Standard: 1 mM L-Alanine in Assay Buffer (for calibration curve).

Standard Curve Generation (Mandatory)

Before running the enzyme assay, generate a standard curve to convert Absorbance (OD570) to micromoles of L-Alanine.

Standard	L-Alanine Stock (µL)	Buffer (µL)	[L-Ala] Final (mM)
Blank	0	100	0
Std 1	10	90	0.1
Std 2	20	80	0.2
Std 3	40	60	0.4
Std 4	60	40	0.6
Std 5	80	20	0.8
Std 6	100	0	1.0

Process these standards exactly as described in steps 3-5 of the Enzyme Assay below.

Enzyme Assay Procedure

Step 1: Reaction Setup

• Pipette 100 µL of Substrate Solution (diluted to desired concentration, e.g., 2 mM) into microcentrifuge tubes.

• Pre-incubate at 37°C for 5 minutes.

• Initiate reaction by adding 10 µL of Enzyme Solution.[1][2]

• Mix gently and incubate at 37°C for exactly 15 minutes .

Step 2: Termination

• Add 100 µL of Ninhydrin Reagent immediately to the reaction tube.

• Critical: If using TCA to stop, neutralize before Ninhydrin addition. For simplicity, the addition of the acidic Ninhydrin reagent followed by immediate boiling effectively stops the enzymatic reaction.

Step 3: Color Development

• Cap tubes (or seal plate) tightly to prevent evaporation.

• Incubate in a boiling water bath (100°C ) for 10 minutes . The solution will turn purple in the presence of L-Alanine.

• Cool on ice for 2 minutes.

• Add 1 mL of 50% Ethanol (diluent) to stabilize the color and bring volume to measurable range. Vortex.

Step 4: Measurement

• Transfer 200 µL to a clear 96-well plate.

• Measure Absorbance at 570 nm .[1][3]

Data Analysis & Calculation

Background Correction

Calculate the corrected absorbance (

) for each sample: Where is a reaction containing substrate and buffer but no enzyme .

Activity Calculation

Using the slope (

) from the L-Alanine Standard Curve ( ):

• : Final volume after ethanol dilution (mL).
• : Dilution factor of the enzyme.[4]
• : Reaction time (min).
• : Volume of enzyme added (mL).[4]

• Unit Definition : One unit releases 1.0 µmole of L-Alanine per minute at pH 7.5, 37°C.

Expert Insights & Troubleshooting (E-E-A-T)

Causality & Optimization

• Substrate Inhibition: Carboxypeptidase A is subject to substrate inhibition at high concentrations. Do not exceed 5 mM Z-Gly-Ala-OH without validating kinetics.

• Buffer Interference: Avoid buffers containing primary amines (e.g., Tris) if you are not using a substantial excess of Ninhydrin, or ensure the blank contains the exact same Tris concentration. The protocol above uses Tris, but the blank subtraction negates its minor interference. Phosphate buffers are a safer alternative if background is high.

• Solubility: The Z-group makes the peptide hydrophobic. If the stock solution is cloudy, add drops of 0.1 M NaOH to solubilize, then back-titrate to pH 7.5.

Self-Validating System

To ensure the assay is working correctly, run a Positive Control using a known concentration of L-Alanine (independent of enzyme) alongside your samples. If the L-Alanine control fails to turn purple, the Ninhydrin reagent is degraded (oxidized).

Workflow Diagram

Caption: Step-by-step execution flow for the Z-Gly-Ala-OH protease assay.

References

• Sigma-Aldrich. (n.d.). Carboxypeptidase A Assay Kit Technical Bulletin. Retrieved from

• Worthington Biochemical. (n.d.). Carboxypeptidase A Assay Protocol. Retrieved from

• Siegert, P., et al. (2022). A convenient ninhydrin assay in 96-well format for amino acid-releasing enzymes. Analytical Biochemistry. Retrieved from [1]

• MedChemExpress. (n.d.).[5] Z-Gly-Ala-OH Product Data. Retrieved from

• National Institutes of Health (NIH). (2020). The Ninhydrin Reaction Revisited: Optimisation and Application. Retrieved from

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. The Ninhydrin Reaction Revisited: Optimisation and Application for Quantification of Free Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]

Application Note: A Systematic Approach to HPLC Method Development for the Separation of Z-Gly-Ala-OH and Its Potential Enantiomers

Abstract

This application note presents a comprehensive guide to developing a robust High-Performance Liquid Chromatography (HPLC) method for the separation and analysis of the N-protected dipeptide, Z-Gly-Ala-OH. The inherent polarity and potential for chiral isomers of Z-Gly-Ala-OH present unique challenges that necessitate a systematic approach to method development. This document provides a detailed exploration of critical parameters, including stationary phase selection, mobile phase optimization (pH, organic solvent, and gradient), and temperature effects. Step-by-step protocols for both achiral (reversed-phase) and chiral separations are provided, underpinned by a rationale grounded in the physicochemical properties of the analyte. This guide is intended for researchers, scientists, and professionals in drug development and quality control who require a reliable analytical method for Z-Gly-Ala-OH.

Introduction: The Analytical Challenge of Z-Gly-Ala-OH

Z-Gly-Ala-OH (N-benzyloxycarbonyl-glycyl-L-alanine) is a dipeptide with a carbobenzyloxy (Z) protecting group on the N-terminus of glycine. As a small, polar molecule, it can be challenging to retain and resolve from other polar impurities using standard reversed-phase HPLC conditions.[1] Furthermore, the presence of a chiral center on the alanine residue means that Z-Gly-Ala-OH can exist as two enantiomers: Z-Gly-L-Ala-OH and Z-Gly-D-Ala-OH. The separation of these enantiomers is often a critical requirement in pharmaceutical development, as different enantiomers can exhibit distinct biological activities.

This application note will address these challenges by providing a logical workflow for developing a reliable HPLC method for Z-Gly-Ala-OH, covering both achiral and chiral separation strategies.

Physicochemical Properties of Z-Gly-Ala-OH

A thorough understanding of the analyte's properties is fundamental to successful method development.

Property	Value (Estimated)	Significance for HPLC Method Development
Molecular Formula	C₁₃H₁₆N₂O₅	Influences molecular weight and potential for UV detection.
Molecular Weight	280.28 g/mol	Considered a small molecule for HPLC analysis.
pKa (Carboxylic Acid)	~3.4	The charge of the molecule is highly dependent on the mobile phase pH around this value, impacting retention.
Structure	See Figure 1	The presence of a phenyl group in the Z-protecting group allows for UV detection. The overall structure is polar.
Chirality	Chiral center at the alpha-carbon of Alanine.	Enantiomeric separation may be required, necessitating a chiral stationary phase or a chiral mobile phase additive.

Figure 1: Chemical Structure of Z-Gly-Ala-OH

A 2D representation of Z-Gly-Ala-OH.

Achiral Separation: Reversed-Phase HPLC Method Development

Reversed-phase HPLC (RP-HPLC) is the most common mode for the analysis of peptides and other moderately polar compounds.[1] The following sections detail a systematic approach to developing an RP-HPLC method for Z-Gly-Ala-OH.

Column Selection: The Foundation of Separation

The choice of stationary phase is a critical first step. For a small, polar dipeptide like Z-Gly-Ala-OH, a standard C18 column is a good starting point. However, other stationary phases should be considered to optimize retention and selectivity.

Stationary Phase	Characteristics	Suitability for Z-Gly-Ala-OH
C18 (Octadecylsilane)	The most common reversed-phase packing, highly hydrophobic.	Good starting point, but may show limited retention for this polar analyte.
C8 (Octylsilane)	Less hydrophobic than C18.	May provide better peak shape and retention for highly polar analytes.
Phenyl	Offers alternative selectivity through π-π interactions with the phenyl ring of the Z-group.	Can provide unique selectivity compared to alkyl phases.
Polar-Embedded/Endcapped	Contains polar groups embedded in or at the end of the alkyl chains to improve retention of polar compounds in highly aqueous mobile phases.	Highly recommended for this polar dipeptide to prevent phase collapse and enhance retention.[2]

Recommendation: Begin with a C18 column. If retention is poor or peak shape is broad, consider a C8 or a polar-embedded C18 column.

Mobile Phase Optimization: Fine-Tuning the Separation

The mobile phase composition plays a pivotal role in achieving the desired separation.

The estimated pKa of the carboxylic acid group of Z-Gly-Ala-OH is around 3.4.[3][4] The mobile phase pH will determine the ionization state of this group, which in turn significantly affects retention in reversed-phase chromatography.

• At pH < pKa (~3.4): The carboxylic acid will be protonated and neutral, leading to increased hydrophobicity and stronger retention on a reversed-phase column.

• At pH > pKa (~3.4): The carboxylic acid will be deprotonated and negatively charged, leading to increased polarity and weaker retention.

Recommendation: Start with a mobile phase pH of around 2.5-3.0 to ensure the carboxylic acid is fully protonated, maximizing retention. Trifluoroacetic acid (TFA) at a concentration of 0.1% is a common and effective mobile phase additive for this purpose.[5]

Acetonitrile is the most common organic modifier for peptide separations due to its low viscosity and UV transparency.[6] A gradient elution, where the concentration of the organic modifier is increased over time, is necessary to elute the analyte and any impurities with varying hydrophobicities.

A typical starting gradient for a small peptide would be a shallow gradient from a low to a moderate percentage of organic solvent.[6]

Temperature Control: A Tool for Optimization

Column temperature can influence selectivity, peak shape, and analysis time. Increasing the temperature generally decreases the mobile phase viscosity, leading to sharper peaks and shorter retention times. It can also alter the selectivity of the separation.

Recommendation: Start with a column temperature of 30-40 °C and optimize as needed to improve resolution and peak shape.

Protocol: Achiral RP-HPLC Method Development for Z-Gly-Ala-OH

This protocol outlines a systematic approach to developing an achiral separation method.

Step 1: Initial Screening

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% TFA in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient: 5% to 95% B in 20 minutes

• Flow Rate: 1.0 mL/min

• Temperature: 30 °C

• Detection: UV at 214 nm and 254 nm (for the phenyl ring of the Z-group)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve Z-Gly-Ala-OH in Mobile Phase A at a concentration of 1 mg/mL.

Step 2: Method Optimization

Based on the results of the initial screening, optimize the method using the following workflow:

Method development workflow for achiral separation.

Chiral Separation: Resolving the Enantiomers of Z-Gly-Ala-OH

If the separation of Z-Gly-L-Ala-OH and Z-Gly-D-Ala-OH is required, a chiral separation method must be developed. This is typically achieved using a chiral stationary phase (CSP).

Chiral Stationary Phase (CSP) Selection

Several types of CSPs are available for the separation of amino acids and their derivatives.

CSP Type	Principle of Separation	Suitability for Z-Gly-Ala-OH
Macrocyclic Glycopeptides (e.g., Teicoplanin, Vancomycin)	Multiple chiral centers and functional groups provide a variety of interactions (hydrogen bonding, dipole-dipole, steric).	Excellent choice for N-protected amino acids and peptides.[4]
Polysaccharide-based (e.g., Cellulose, Amylose derivatives)	Chiral recognition is based on the formation of inclusion complexes within the helical structure of the polysaccharide.	Widely used for a broad range of chiral compounds.
Crown Ether	Forms inclusion complexes with primary amines.	Not suitable as the primary amine of glycine is protected.

Recommendation: A macrocyclic glycopeptide-based CSP, such as one based on teicoplanin, is a highly recommended starting point for the chiral separation of Z-Gly-Ala-OH.

Mobile Phase Considerations for Chiral Separations

The mobile phase composition is critical for achieving enantioselectivity on a CSP. Both normal-phase and reversed-phase modes can be employed. For N-protected amino acids, polar organic or reversed-phase modes are common.

• Polar Organic Mode: Typically uses mixtures of alcohols (methanol, ethanol, isopropanol) and acetonitrile, often with acidic or basic additives to control the ionization state of the analyte.

• Reversed-Phase Mode: Uses aqueous buffers with organic modifiers, similar to achiral separations.

Protocol: Chiral HPLC Method Development for Z-Gly-Ala-OH

This protocol provides a starting point for developing a chiral separation method.

Step 1: Initial Screening

• Column: Teicoplanin-based CSP, 4.6 x 250 mm, 5 µm

• Mobile Phase: A: 10 mM Ammonium Acetate in Water, B: Acetonitrile. (Alternatively, a polar organic mobile phase such as Methanol/Acetonitrile/Acetic Acid/Triethylamine in various ratios can be screened).

• Gradient: 30% to 70% B in 30 minutes

• Flow Rate: 1.0 mL/min

• Temperature: 25 °C

• Detection: UV at 214 nm and 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a racemic mixture of Z-Gly-DL-Ala-OH in the initial mobile phase at 1 mg/mL.

Step 2: Method Optimization

The optimization of chiral separations often involves screening different mobile phase compositions and additives.

Method development workflow for chiral separation.

Conclusion

The successful HPLC analysis of Z-Gly-Ala-OH requires a systematic approach to method development. For achiral separations, a reversed-phase method utilizing a C18 or a polar-embedded column with a low pH mobile phase containing TFA and an acetonitrile gradient provides a robust starting point. For the resolution of its enantiomers, a chiral stationary phase, particularly a macrocyclic glycopeptide-based column, is recommended, with careful optimization of the mobile phase composition. The protocols and workflows presented in this application note provide a comprehensive framework for developing a reliable and reproducible HPLC method tailored to the specific analytical needs for Z-Gly-Ala-OH.

References

• Amino acid - Wikipedia. Available at: [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Advanced Chromatography Technologies. Available at: [Link]

• HPLC Analysis and Purification of Peptides - PMC. National Center for Biotechnology Information. Available at: [Link]

• HPLC Tech Tip: Approach to Peptide Analysis - Phenomenex. Available at: [Link]

• pKa Data Compiled by R. Williams. Available at: [Link]

• Ch27 pKa and pI values - University of Calgary. Available at: [Link]

• Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Advanced Materials Technology. Available at: [Link]

• Elucidating Chiral Resolution of Aromatic Amino Acids Using Glycopeptide Selectors: A Combined Molecular Docking and Chromatographic Study - PMC - NIH. Available at: [Link]

• Optimizing a mobile phase gradient for peptide purification using flash column chromatography | Biotage. Available at: [Link]

• How do I use HPLC to separate peptides with molecular weight between 545 Da and 1731 Da? | ResearchGate. Available at: [Link]

• A Comprehensive Guide to Selecting HPLC Columns - Labtech. Available at: [Link]

• Chiral Amino Acid and Peptide Separations – the Next Generation | Chromatography Today. Available at: [Link]

• Cbz-Glycine-Glycine - ChemBK. Available at: [Link]

• pKa's of Amino and Carboxylic Groups of Amino Acids : r/Mcat - Reddit. Available at: [Link]

• Glycine has pKa values of 2.34 and 9.60. At what pH does glycine ... - Pearson. Available at: [Link]

• Optimizing HPLC Separation Performance for Peptides and Other Mid-Size Molecules - MAC-MOD Analytical. Available at: [Link]

• Understanding the pKa Values of Alanine: A Deep Dive Into Its Chemistry - Oreate AI Blog. Available at: [Link]

Sources

• 1. Structure guided RP-HPLC chromatography of diastereomeric α-helical peptide analogs substituted with single amino acid stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Kinetic Profiling of Z-Gly-Ala-OH Hydrolysis

Abstract

This application note details the standardized protocol for determining the kinetic parameters (

and ) of the synthetic peptide substrate Z-Gly-Ala-OH (N-Carbobenzoxy-Glycyl-L-Alanine) using a discontinuous colorimetric assay. While commonly associated with Carboxypeptidase A (CPA) and Cathepsin A (Lysosomal Protective Protein), this substrate is applicable to various C-terminal exopeptidases. Unlike ester substrates (e.g., Hippuryl-L-Phe) that allow continuous UV monitoring, Z-Gly-Ala-OH requires a secondary detection method for the released C-terminal amino acid. This guide utilizes a validated Ninhydrin-based endpoint assay , ensuring high sensitivity and reproducibility.

Introduction & Principle

Z-Gly-Ala-OH is a blocked dipeptide where the N-terminus is protected by a benzyloxycarbonyl (Z or Cbz) group. This protection prevents aminopeptidase cleavage, making the substrate specific for carboxypeptidases , which cleave the peptide bond adjacent to the C-terminal free carboxyl group.

Reaction Mechanism

The enzymatic hydrolysis proceeds as follows:

Detection Principle (Ninhydrin Assay)

Since the substrate's N-terminus is blocked, it does not react with ninhydrin. Upon cleavage, L-Alanine is released, exposing a primary

-amino group.

• Incubation: Enzyme hydrolyzes substrate.

• Termination: Reaction is stopped (thermal or chemical).

• Derivatization: Ninhydrin reacts with free L-Alanine at 100°C.

• Quantification: Formation of Ruhemann’s Purple is measured at 570 nm .

Materials & Reagents

Substrate Preparation

• Substrate: Z-Gly-Ala-OH (MW: ~280.28 g/mol ).

• Solubility Note: Z-protected peptides have limited water solubility.

• Stock Solution (50 mM): Dissolve Z-Gly-Ala-OH in 100% DMSO or Ethanol .

• Working Solutions: Dilute into assay buffer immediately before use. Note: Keep final organic solvent concentration <2% to avoid enzyme inhibition.

Buffer Systems

• For Carboxypeptidase A (CPA): 25 mM Tris-HCl, 500 mM NaCl, pH 7.5 @ 25°C.

• For Cathepsin A: 50 mM Sodium Acetate, pH 5.5 @ 37°C.

Detection Reagents

• Ninhydrin Reagent: 2% (w/v) Ninhydrin in ethanol/buffer mixture.

• L-Alanine Standard: 1 mM stock in Assay Buffer (for standard curve).

Experimental Design: The "Why" & "How"

Substrate Concentration Range

To accurately determine

, the substrate concentration must span the range of to .

• Estimated

  : For CPA, peptide substrates typically exhibit in the 1–10 mM range.

• Recommended Range: 0, 0.5, 1.0, 2.0, 4.0, 8.0, 12.0, 16.0 mM.

Controls (Self-Validation)

• Enzyme Blank (

  ): Buffer + Enzyme (No Substrate). Accounts for background amines in the enzyme prep.

• Substrate Blank (

  ): Buffer + Substrate (No Enzyme). Accounts for non-enzymatic hydrolysis or substrate contamination.

• Standard Curve: L-Alanine (0–200 µM) processed alongside samples to convert Absorbance

  Concentration.

Protocol: Kinetic Assay Workflow

Standard Curve Preparation

• Prepare L-Alanine standards: 0, 25, 50, 100, 150, 200 µM in Assay Buffer.

• Process these exactly as the reaction samples (Steps 5.2.4 – 5.2.6).

Enzyme Reaction Steps

• Preparation: Aliquot 180 µL of Substrate dilutions into microcentrifuge tubes or a PCR plate. Equilibrate to reaction temperature (25°C or 37°C).

• Initiation: Add 20 µL of Enzyme Solution. Mix by pipetting.

• Incubation: Incubate for a fixed time (e.g., 15 minutes ). Critical: Ensure

  substrate conversion to maintain initial velocity ( ) conditions.

• Termination: Stop reaction by adding 50 µL of 10% Trichloroacetic Acid (TCA) or heating at 95°C for 3 minutes.

• Derivatization: Add 250 µL Ninhydrin Reagent to each tube.

• Color Development: Heat at 100°C for 15 minutes . Cool to room temperature.

• Measurement: Transfer 200 µL to a clear 96-well plate. Read Absorbance at 570 nm .[1]

Workflow Diagram

Figure 1: Step-by-step workflow for the discontinuous colorimetric assay.

Data Analysis & Calculation

Convert Absorbance to Velocity

• Correct Absorbance:

  .

• Calculate Concentration: Use the slope of the L-Alanine Standard Curve (

  in ).

• Calculate Velocity (

  ):

Kinetic Parameter Fitting

Plot

vs. and fit to the Michaelis-Menten equation using non-linear regression (e.g., GraphPad Prism, SigmaPlot).

Data Logic Diagram

Figure 2: Logical flow for processing raw absorbance data into kinetic constants.

Troubleshooting & Validation

Issue	Possible Cause	Solution
High Background	Free amines in buffer (e.g., Tris impurities)	Use high-grade Tris or switch to Phosphate/Borate buffers if possible (though Tris is standard for CPA).
Non-Linear Rate	Substrate depletion > 10%	Reduce incubation time or enzyme concentration.
Precipitation	Substrate insolubility	Ensure DMSO < 2%; warm buffer to 37°C before adding enzyme.
No Signal	Inactive Enzyme	Validate enzyme with a standard substrate like Hippuryl-Phe (UV assay) first.

References

• Auld, D. S., & Vallee, B. L. (1970).[2] Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis catalyzed by zinc, cobalt, and manganese enzymes.[2] Biochemistry, 9(22), 4352–4359.[2] Link

• Sigma-Aldrich. (n.d.). Enzymatic Assay of Carboxypeptidase A.Link

• Jackman, H. L., et al. (1990). Vasopressin inactivation by a specific carboxypeptidase (Cathepsin A). Journal of Biological Chemistry. Link

• Bergmeyer, H. U. (1974).

Sources

• 1. trace.tennessee.edu [trace.tennessee.edu]
• 2. Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis catalyzed by zinc, cobalt, and manganese enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of Z-Gly-Ala-OH in Peptide Drug Design: Application Notes and Protocols

Introduction: The Role of Dipeptide Intermediates in Advanced Peptide Synthesis

In the landscape of peptide-based drug discovery, the strategic assembly of amino acid sequences is paramount. While stepwise, single amino acid addition remains a cornerstone of peptide synthesis, the use of protected dipeptide intermediates, such as N-α-Benzyloxycarbonyl-glycyl-L-alanine (Z-Gly-Ala-OH), offers a powerful approach to streamline synthesis, overcome challenging sequences, and improve overall efficiency. The benzyloxycarbonyl (Z or Cbz) group, introduced by Bergmann and Zervas, provides robust protection for the N-terminus, is stable under various coupling conditions, and can be removed cleanly, making it a valuable tool in both solution-phase and solid-phase strategies.[1]

This guide provides an in-depth exploration of Z-Gly-Ala-OH as a strategic building block. We will detail its synthesis, characterization, and application in both major peptide synthesis methodologies, providing researchers, scientists, and drug development professionals with the technical insights and field-proven protocols necessary to leverage this intermediate effectively.

Physicochemical Properties of Z-Gly-Ala-OH

A thorough understanding of the physical and chemical properties of Z-Gly-Ala-OH is essential for its successful application.

Property	Value	Source
CAS Number	3079-63-8	[2]
Molecular Formula	C₁₃H₁₆N₂O₅	[2]
Molecular Weight	280.28 g/mol	[2]
Appearance	White to off-white crystalline solid/powder
Solubility	Soluble in many organic solvents like methanol, ethyl acetate, and DMF. Sparingly soluble in water.
Chirality	Contains a chiral center at the Alanine residue.	[2]

Part 1: Synthesis and Characterization of Z-Gly-Ala-OH

The preparation of Z-Gly-Ala-OH is a critical first step. The following protocol describes a reliable, two-step solution-phase synthesis involving the coupling of Z-Gly-OH with an ester-protected L-alanine, followed by saponification to yield the free acid. This method is adapted from established procedures for similar dipeptide syntheses.[3]

Logical Workflow for Z-Gly-Ala-OH Synthesis

Caption: Workflow for the two-step synthesis of Z-Gly-Ala-OH.

Protocol 1: Synthesis of Z-Gly-Ala-OH

Step 1: Synthesis of Z-Gly-Ala-OMe (Methyl Ester Intermediate)

• Neutralization: Dissolve L-alanine methyl ester hydrochloride (1.0 eq) in anhydrous Dichloromethane (DCM). Cool the solution to 0°C in an ice bath. Add N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM) (1.1 eq) dropwise while stirring. Allow the mixture to stir for 30 minutes at 0°C to generate the free base.[4][5]

• Activation: In a separate flask, dissolve Z-Gly-OH (1.0 eq) and 1-Hydroxybenzotriazole (HOBt) (1.1 eq) in anhydrous DCM.[5] Cool this solution to 0°C.

• Coupling: Slowly add a solution of N,N'-Dicyclohexylcarbodiimide (DCC) (1.1 eq) in DCM to the Z-Gly-OH/HOBt mixture.[5][6] Stir for 30 minutes at 0°C. A white precipitate of dicyclohexylurea (DCU) will form.

• Reaction: Filter the DCU precipitate. Add the filtrate (containing the activated Z-Gly-OH) to the neutralized alanine methyl ester solution from step 1.[5] Allow the reaction to warm to room temperature and stir overnight (12-18 hours).

• Workup: Filter the newly formed DCU precipitate. Transfer the filtrate to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent under reduced pressure. The crude product can be purified by recrystallization from ethyl acetate/hexane to yield Z-Gly-Ala-OMe as a white solid.

Step 2: Saponification to Z-Gly-Ala-OH

• Hydrolysis: Dissolve the purified Z-Gly-Ala-OMe (1.0 eq) in methanol or ethanol.[3] Add 1M aqueous sodium hydroxide (NaOH) solution (1.2 eq) and stir at room temperature. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Solvent Removal: Remove the alcohol solvent under reduced pressure.

• Acidification & Extraction: Dilute the remaining aqueous solution with water and cool in an ice bath. Acidify to pH 2-3 by the slow addition of 1M HCl.[7] A white precipitate should form. Extract the product into ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine (1x), and dry over anhydrous MgSO₄. Filter and evaporate the solvent to yield Z-Gly-Ala-OH, which can be used directly or recrystallized if necessary.

Protocol 2: Characterization of Z-Gly-Ala-OH

Purity and identity must be confirmed before use. The following are standard characterization methods.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides structural confirmation of the synthesized dipeptide. Spectra should be recorded in a suitable deuterated solvent, such as DMSO-d₆ or CDCl₃.

Table of Expected NMR Chemical Shifts: (Note: These are predicted values based on typical chemical environments. Actual shifts may vary depending on solvent and concentration.)[3][8]

Atom	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)	Notes
Z-group CH₂	~5.1 (s, 2H)	~67	Benzylic protons adjacent to oxygen.
Z-group Aryl	~7.3-7.4 (m, 5H)	~127-137	Aromatic protons of the benzyl group.
Gly α-CH₂	~3.8 (d, 2H)	~44	Methylene protons of Glycine.
Ala α-CH	~4.3 (m, 1H)	~49	Methine proton of Alanine.
Ala β-CH₃	~1.3 (d, 3H)	~18	Methyl protons of Alanine.
Gly Amide NH	~7.0-7.5 (t, 1H)	N/A	Amide proton coupling to Gly α-CH₂.
Ala Amide NH	~8.0-8.5 (d, 1H)	N/A	Amide proton coupling to Ala α-CH.
Carboxyl OH	>10 (br s, 1H)	N/A	Broad, exchangeable proton.
Gly C=O	N/A	~169	Carbonyl of the Z-group carbamate.
Ala C=O	N/A	~172	Carbonyl of the Glycine amide.
Carboxyl C=O	N/A	~174	Carbonyl of the Alanine carboxylic acid.

B. High-Performance Liquid Chromatography (HPLC)

RP-HPLC is the standard method for assessing the purity of peptides and their intermediates.[9]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 stationary phase (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

• Gradient: A linear gradient, for example, from 10% to 70% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm (for the peptide bond) and 254 nm (for the Z-group).

• Expected Elution: As a relatively hydrophobic molecule due to the Z-group, Z-Gly-Ala-OH will have a significant retention time. The exact time will depend on the specific gradient and column used. The goal is a single, sharp peak indicating high purity.

Part 2: Application in Peptide Synthesis

Z-Gly-Ala-OH is a versatile building block for both major synthesis strategies. Its use is particularly advantageous for introducing the Gly-Ala sequence, which can be prone to side reactions like aspartimide formation if Asp is nearby.

Application 1: Solution-Phase Peptide Synthesis (SPPS)

In solution-phase synthesis, Z-Gly-Ala-OH can be coupled to the N-terminus of a growing peptide chain (as an amino acid ester) in a fragment condensation approach.[10]

Caption: Solution-phase coupling of Z-Gly-Ala-OH to a peptide ester.

• Neutralization: Dissolve the C-terminally protected peptide or amino acid (e.g., H-Phe-OMe·HCl, 1.0 eq) in anhydrous DCM or DMF. Cool to 0°C and add DIPEA (1.1 eq) to generate the free amine.

• Activation: In a separate flask, dissolve Z-Gly-Ala-OH (1.0 eq) and HOBt (1.1 eq) in anhydrous DCM/DMF. Cool to 0°C.

• Coupling: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl) (1.1 eq) to the Z-Gly-Ala-OH solution and stir for 30 minutes at 0°C.

• Reaction: Add the activated dipeptide solution to the free amine solution from step 1. Allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification: The workup is similar to Protocol 1, Step 1, involving aqueous washes to remove excess reagents and byproducts. The final protected peptide is purified by column chromatography or recrystallization.

Application 2: Solid-Phase Peptide Synthesis (SPPS)

Z-Gly-Ala-OH can be used in a fragment condensation strategy on a solid support. This is particularly useful for synthesizing long peptides or sequences prone to aggregation.[8][11] The dipeptide is coupled to the N-terminus of the resin-bound peptide.

Caption: Solid-phase coupling of Z-Gly-Ala-OH to a resin-bound peptide.

• Resin Preparation: Ensure the resin-bound peptide is properly swelled in DMF and the N-terminal Fmoc or Boc group has been removed according to standard procedures.[1] Wash the resin thoroughly with DMF.

• Activation: In a separate vial, pre-activate the Z-Gly-Ala-OH (3.0 eq relative to resin loading) with a suitable coupling reagent such as HATU (2.9 eq) and a base like DIPEA (6.0 eq) in DMF for 5-10 minutes.

• Coupling: Drain the DMF from the resin and add the pre-activated Z-Gly-Ala-OH solution. Agitate the reaction vessel for 2-4 hours at room temperature.

• Monitoring: Perform a Kaiser test to check for reaction completion. If the test is positive (indicating free amines), the coupling step can be repeated with fresh reagents.

• Washing: Once the coupling is complete (negative Kaiser test), thoroughly wash the resin with DMF (3x), DCM (3x), and DMF (3x) to remove all excess reagents and byproducts. The resin is now ready for the final deprotection and cleavage or further elongation steps.

Part 3: Deprotection of the Benzyloxycarbonyl (Z) Group

The final step after chain elongation is the removal of the Z-group. The most common and effective method is catalytic hydrogenation. For safety and convenience, catalytic transfer hydrogenation is often preferred over methods requiring pressurized hydrogen gas.[12]

Protocol 5: Z-Group Deprotection by Catalytic Transfer Hydrogenation

This method uses a hydrogen donor, such as ammonium formate, to generate hydrogen in situ.

• Setup: Dissolve the Z-protected peptide in methanol or a methanol/DMF mixture.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 10-20% by weight relative to the peptide).

• Hydrogen Donor: Add ammonium formate (3-5 equivalents).

• Reaction: Stir the mixture at room temperature. The reaction is often rapid and can be monitored by TLC or HPLC to confirm the disappearance of the starting material.

• Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the filtrate to dryness. The resulting product is the deprotected peptide, which can then be purified by HPLC.

Conclusion and Field-Proven Insights

Z-Gly-Ala-OH is more than just a protected dipeptide; it is a strategic tool that offers significant advantages in complex peptide drug design.

• Expertise & Experience: Using Z-Gly-Ala-OH can circumvent problematic couplings, especially with sterically hindered amino acids following the Gly-Ala sequence. It also reduces the number of synthetic cycles, which can be critical for preserving the integrity of sensitive residues in a long synthesis.

• Trustworthiness: The protocols provided herein are based on well-established chemical principles. The key to success lies in ensuring the purity of the Z-Gly-Ala-OH intermediate before its use in fragment condensation. Purity checks via NMR and HPLC are non-negotiable for reproducible results.

• Authoritative Grounding: The Z-group's stability and cleavage conditions are well-documented, providing a reliable and orthogonal protecting group strategy when used in conjunction with acid-labile (Boc, tBu) or base-labile (Fmoc) protecting groups for side chains.

By incorporating Z-Gly-Ala-OH and other dipeptide fragments into their synthetic strategies, researchers can enhance the speed, purity, and overall success rate of their peptide drug discovery programs.

References

• CN103073618A - Preparation method for benzyloxycarbonyl alanyl alanine - Google P

• Synthesis of N-benzyloxycarbonyl-β-alanine - PrepChem.com. (URL: [Link])

• benzyloxycarbonyl-l-alanyl-l-cysteine methyl ester - Organic Syntheses Procedure. (URL: [Link])

• The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate. Journal of Chemical Research. (URL: [Link])

• N α -(BENZYLOXYCARBONYL)-β-(PYRAZOL-1-YL)-L-ALANINE - Organic Syntheses Procedure. (URL: [Link])

• Draw all the steps in the synthesis of each peptide from individual amino acids: (a) Gly-Ala. (URL: [Link])

• Methods and protocols of modern solid phase peptide synthesis. (URL: [Link])

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (URL: [Link])

• Peptides are amides formed by condensation of amino group of one α-amino acid with the carboxyl roup of the other amino acid with the elimination of a molecule of water. For example. (URL: [Link])

• Interpreting C-13 NMR Spectra - Chemistry LibreTexts. (URL: [Link])

• Peptide Synthesis via Fragment Condensation | Springer Nature Experiments. (URL: [Link])

• 1H and 13C NMR spectra of poly(Ala), poly(Gly) and poly(Ala- co - ResearchGate. (URL: [Link])

• Rapid removal of protecting groups from peptides by catalytic transfer hydrogenation with 1,4-cyclohexadiene | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• A Convenient Synthesis of Amino Acid Methyl Esters - PMC. (URL: [Link])

• An alternative solid phase peptide fragment condensation protocol with improved efficiency. (URL: [Link])

• Planning a Peptide Synthesis | AAPPTec. (URL: [Link])

• (PDF) ChemInform Abstract: A Convenient Protocol for the Deprotection of N‐Benzyloxycarbonyl (Cbz) and Benzyl Ester Groups. - ResearchGate. (URL: [Link])

• Revisiting the influence of pH on 1JCαH and chemical shifts of glycine and alanine short oligopeptides - PMC - NIH. (URL: [Link])

• Solid-phase peptide synthesis by fragment condensation: Coupling in swelling volume - 5z.com. (URL: [Link])

• A One-Pot Saponification–Coupling Sequence Suitable for C-Terminus Peptide Elongation Using Lithium Carboxylates - ResearchGate. (URL: [Link])

• Overview of Solid Phase Peptide Synthesis (SPPS). (URL: [Link])

• Workflow of HPLC Protein Purity Analysis - Mtoz Biolabs. (URL: [Link])

• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism – - Total Synthesis. (URL: [Link])

• Total Synthesis of Chrysosporazines B and C - American Chemical Society. (URL: [Link])

• Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography - PMC. (URL: [Link])

• (PDF) How to Read and Interpret 1H-NMR and 13C-NMR Spectrums - ResearchGate. (URL: [Link])

• EP0523461A2 - Process for the saponification of aminoacid-/peptide ester - Google P

• HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152 - PMC - NIH. (URL: [Link])

• Removal of some commonly used protecting groups in peptide syntheses by catalytic trans. (URL: [Link])

• Successful synthesis of a glial‐specific blood–brain barrier shuttle peptide following a fragment condensation approach on a solid‐phase resin - PMC - NIH. (URL: [Link])

• Z-Gly-OH [1138-80-3] - Aapptec Peptides. (URL: [Link])

• Depsipeptide Analogues of Gly-Ala-Gly: Proton Localization and Effects on Collision-Induced Dissociation - PMC - PubMed Central. (URL: [Link])

• 1H and 13C NMR studies of glycine in anisotropic media: double-quantum transitions and the effects of chiral interactions - PubMed. (URL: [Link])

• Coupling Reagents, Protecting Groups, and Solid-Phase Peptide Synthesis - YouTube. (URL: [Link])

• Intrinsic Conformational Dynamics of Glycine and Alanine in Polarizable Molecular Dynamics Force Fields: Comparison to Spectroscopic Data | The Journal of Physical Chemistry B - ACS Publications. (URL: [Link])

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark - Preprints.org. (URL: [Link])

Sources

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• 4. researchgate.net [researchgate.net]
• 5. Position dependence of the 13C chemical shifts of α-helical model peptides. Fingerprint of the 20 naturally occurring amino acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Simultaneous Determination of Glutamate, Glycine, and Alanine in Human Plasma Using Precolumn Derivatization with 6-Aminoquinolyl-N-hydroxysuccinimidyl Carbamate and High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
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• 12. researchgate.net [researchgate.net]

Application Note: High-Purity Crystallization of Z-Gly-Ala-OH for Pharmaceutical Applications

Introduction

N-Benzyloxycarbonyl-Glycyl-L-Alanine (Z-Gly-Ala-OH) is a critical N-protected dipeptide intermediate used extensively in the synthesis of more complex peptide-based active pharmaceutical ingredients (APIs). The purity of this building block is paramount, as impurities can introduce challenging downstream purification issues, compromise final product quality, and impact therapeutic efficacy. While chromatographic techniques are often employed for purification, crystallization offers a more scalable, cost-effective, and efficient alternative for achieving high purity on an industrial scale.[1] A crystalline solid form not only facilitates significant impurity rejection but also provides benefits in material handling, stability, and control over residual solvents.[1]

This guide provides a detailed framework for developing robust crystallization protocols for Z-Gly-Ala-OH. It moves beyond simple step-by-step instructions to explain the underlying scientific principles, enabling researchers and drug development professionals to rationally design and troubleshoot purification processes. The protocols described herein are designed as self-validating systems to ensure consistent and reliable outcomes.

Physicochemical Characterization of Z-Gly-Ala-OH

A thorough understanding of the molecule's properties is the foundation of any successful crystallization strategy. The structure of Z-Gly-Ala-OH, featuring a terminal carboxylic acid, an internal amide bond, and an aromatic Z-group, dictates its solubility behavior and intermolecular interactions. These functional groups provide sites for hydrogen bonding, while the phenyl ring can participate in π-stacking, both of which are crucial for forming a stable crystal lattice.

Property	Value / Description	Source / Rationale
CAS Number	3079-63-8	Chemical Abstracts Service
Molecular Formula	C₁₃H₁₆N₂O₅	-
Molecular Weight	280.28 g/mol	[]
Appearance	White to off-white crystalline powder	[]
Melting Point (°C)	Data for Z-Gly-L-Ala-OH is not readily available. For reference, the related isomer Z-Ala-Gly-OH has a melting point of 104 °C[3], and the racemic Z-DL-Ala-Gly-OH melts at 133-135 °C.[]	This highlights the importance of empirical determination for the specific compound.
pKa (Predicted)	~3.42 (Carboxylic Acid)	[3]
Qualitative Solubility	Soluble: DMF, DMSO, NMP. Moderately Soluble: Methanol, Ethanol, Ethyl Acetate. Slightly Soluble / Insoluble: Water, Diethyl Ether, Toluene, Hexanes.	Based on properties of similar Z-protected amino acids and peptides.[4] Solubility in aqueous solutions is pH-dependent.[5][6]

Principles of Crystallization for Peptide Intermediates

Crystallization is a phase transition process driven by supersaturation, a non-equilibrium state where the concentration of the solute in a solution exceeds its equilibrium solubility. The method by which supersaturation is achieved defines the crystallization technique. For a molecule like Z-Gly-Ala-OH, two primary methods are particularly effective: cooling crystallization and anti-solvent crystallization.

• Cooling Crystallization: This technique leverages the positive temperature coefficient of solubility for most organic compounds—meaning they are more soluble at higher temperatures. By dissolving the crude material in a suitable solvent at an elevated temperature to form a saturated or near-saturated solution and then slowly cooling it, the solubility decreases, creating the necessary supersaturation for crystals to nucleate and grow.[7] The rate of cooling is a critical parameter that controls the crystal size and purity.

• Anti-Solvent Crystallization: This method is ideal when the compound is highly soluble in one solvent (the "good" solvent) and poorly soluble in another (the "anti-solvent"), and the two solvents are miscible. Supersaturation is induced by adding the anti-solvent to a solution of the compound in the good solvent.[8] This addition effectively reduces the overall solvating power of the mixture, forcing the compound out of solution. The rate of anti-solvent addition is crucial for controlling nucleation and growth.

Strategic Development of a Crystallization Protocol

A haphazard approach to crystallization is inefficient. A systematic, data-driven strategy is essential for rapid development and optimization.

3.1. Solvent Screening: The Critical First Step The choice of solvent is the most important factor in developing a crystallization process.[9] An ideal solvent system should exhibit:

• High solubility of Z-Gly-Ala-OH at elevated temperatures but low solubility at ambient or sub-ambient temperatures (for cooling crystallization).

• High solubility in a "good" solvent and negligible solubility in a miscible "anti-solvent" (for anti-solvent crystallization).

• Good impurity rejection (impurities should remain in the mother liquor or be excluded from the crystal lattice).

• Formation of a stable, well-defined crystalline form, not an oil or amorphous solid.

3.2. Identifying Potential Impurities The crude Z-Gly-Ala-OH from a typical synthesis may contain impurities such as:

• Unreacted starting materials (e.g., Z-Gly-OH, L-Alanine benzyl ester).

• Coupling reagents and their byproducts (e.g., urea derivatives if carbodiimides are used).

• Diastereomers, if starting materials were not enantiomerically pure.

• Solvents used in the synthesis and workup.

The crystallization process should be designed to maximize the rejection of these specific impurities.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

Protocol 1: Cooling Crystallization from Ethyl Acetate

This protocol is a robust starting point, using a common solvent that often shows a good temperature-solubility profile for protected peptides.

• Objective: To purify crude Z-Gly-Ala-OH by leveraging its temperature-dependent solubility in ethyl acetate.

• Materials & Reagents:

  • Crude Z-Gly-Ala-OH

  • Ethyl Acetate (reagent grade or better)

  • Heating mantle with magnetic stirring

  • Jacketed reaction vessel or round-bottom flask with condenser

  • Thermocouple

  • Buchner funnel and filter paper

  • Vacuum flask and vacuum source

• Step-by-Step Methodology:

  • Dissolution: Place 10.0 g of crude Z-Gly-Ala-OH into a 250 mL jacketed reaction vessel equipped with a magnetic stirrer and condenser. Add ethyl acetate in portions (starting with ~50 mL) while stirring.

  • Heating: Gently heat the mixture to 65-70 °C. The causality here is to increase the solubility and dissolution rate. Continue adding ethyl acetate until all solid material is completely dissolved. Avoid adding a large excess of solvent, as this will reduce the final yield. Record the total volume of solvent used.

  • Hot Filtration (Optional but Recommended): If any particulate matter remains, perform a hot filtration through a pre-warmed funnel to remove insoluble impurities. This step is critical for preventing unwanted nucleation.

  • Controlled Cooling: Set the circulator for the jacketed vessel to cool the solution from 70 °C to 5 °C over a period of 4-6 hours (a cooling rate of ~15-20 °C/hour). Rationale: Slow cooling is essential to promote the growth of larger, more perfect crystals, which are better at excluding impurities, rather than rapid precipitation of small, impure particles.

  • Maturation: Hold the resulting crystal slurry at 5 °C with slow stirring for an additional 2-4 hours. This "aging" step allows the system to reach equilibrium and maximizes the product yield.

  • Harvesting: Isolate the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Gently wash the filter cake with a small amount of cold (0-5 °C) ethyl acetate (2 x 15 mL) to displace the impurity-rich mother liquor. Rationale: Using cold solvent minimizes the dissolution of the desired product during the wash.

  • Drying: Dry the purified crystals under vacuum at 40-45 °C until a constant weight is achieved.

Protocol 2: Anti-Solvent Crystallization from a Methanol/Diethyl Ether System

This protocol is effective for compounds that are highly soluble in polar solvents like methanol but insoluble in non-polar solvents like diethyl ether.

• Objective: To purify crude Z-Gly-Ala-OH by inducing supersaturation through the addition of an anti-solvent.

• Materials & Reagents:

  • Crude Z-Gly-Ala-OH

  • Methanol (reagent grade or better)

  • Diethyl Ether (reagent grade or better)

  • Jacketed reaction vessel or flask with an addition funnel

  • Magnetic stirrer

  • Buchner funnel and filter paper

• Step-by-Step Methodology:

  • Dissolution: In a reaction vessel at ambient temperature (20-25 °C), dissolve 10.0 g of crude Z-Gly-Ala-OH in the minimum amount of methanol required for complete dissolution (~30-40 mL). Stir until the solution is clear.

  • Filtration: Filter the solution to remove any insoluble impurities that could act as unwanted nucleation sites.

  • Anti-Solvent Addition: Transfer the clear solution to a clean vessel. Begin slow, dropwise addition of diethyl ether from an addition funnel over 1-2 hours with moderate stirring. Causality: As the concentration of the anti-solvent increases, the solubility of Z-Gly-Ala-OH decreases, leading to controlled nucleation. The solution will become turbid, indicating the onset of crystallization. A typical ratio is 3-5 volumes of diethyl ether per volume of methanol solution.

  • Maturation: After the addition is complete, continue to stir the slurry at ambient temperature for 2-3 hours to ensure complete crystallization.

  • Harvesting: Collect the crystalline product by vacuum filtration.

  • Washing: Wash the filter cake with a pre-mixed solution of methanol and diethyl ether (e.g., 1:4 v/v) to remove residual mother liquor.

  • Drying: Dry the purified product under vacuum at room temperature (note the lower drying temperature due to the high volatility of the solvents).

Data Presentation and Analysis

The effectiveness of each protocol should be evaluated based on yield, purity enhancement, and physical characteristics of the final product.

Parameter	Protocol 1: Cooling Crystallization	Protocol 2: Anti-Solvent Crystallization
Solvent System	Ethyl Acetate	Methanol / Diethyl Ether
Temperature Profile	70 °C → 5 °C	Isothermal (20-25 °C)
Typical Yield	85 - 92%	88 - 95%
Purity (HPLC Area %)	From ~95% (crude) to >99.5%	From ~95% (crude) to >99.5%
Crystal Morphology	Typically well-defined needles or plates	Often finer, smaller needles
Key Control Parameter	Cooling Rate	Anti-Solvent Addition Rate

Visual Workflow Diagrams

The following diagrams illustrate the logical flow of each crystallization protocol.

Caption: Workflow for Cooling Crystallization.

Caption: Workflow for Anti-Solvent Crystallization.

Conclusion

Crystallization is a powerful and scalable unit operation for the purification of the dipeptide intermediate Z-Gly-Ala-OH. The choice between cooling and anti-solvent methods depends on the specific solubility characteristics of the compound in practical solvent systems. A systematic approach, beginning with solvent screening and followed by the careful control of key process parameters—such as cooling rate or anti-solvent addition rate—is crucial for developing a robust process. The protocols provided in this guide serve as a comprehensive starting point for researchers to achieve high-purity Z-Gly-Ala-OH, thereby ensuring the quality and integrity of subsequent synthetic steps in drug development.

References

• Grell, T. A. J., et al. (2012). Rapid crystallization of glycine using metal-assisted and microwave-accelerated evaporative crystallization: the effect of engineered surfaces and sample volume. NIH Public Access. [Link]

• PubChem. Glycyl-L-alanine. National Center for Biotechnology Information. [Link]

• McPherson, A. (1999). Optimization of crystallization conditions for biological macromolecules. Acta Crystallographica Section D: Biological Crystallography, 55(Pt 10), 1625–1628. [Link]

• ResearchGate. (2012). Rapid crystallization of glycine using metal-assisted and microwave-accelerated evaporative crystallization: the effect of engineered surfaces and sample volume. [Link]

• Cambrex. Crystallization process development: Peptide crystallization. [Link]

• Needham, T. E. (1970). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Open Access Dissertations. [Link]

• ResearchGate. (2020). Comprehensive Review of the Solubility Data of Glycine in Organic and Inorganic Phases at Various Temperatures. [Link]

• American Chemical Society. (2021). Gly-Gly-Mediated Assembly of Higher-Quality Nanoparticle Supercrystals at Room Temperature. Nano Letters. [Link]

• Stroud, R. M., et al. (2008). A general protocol for the crystallization of membrane proteins for X-ray structural investigation. NIH Public Access. [Link]

• Ferreira, L. A., et al. (2019). Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures. Journal of Chemical & Engineering Data. [Link]

• DigitalCommons@URI. (1970). The Solubility of Amino Acids in Various Solvent Systems. [Link]

Sources

• 1. Glycyl-L-alanine | C5H10N2O3 | CID 1551643 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Z-ALA-GLY-OH | 3235-17-4 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 6. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 7. A general protocol for the crystallization of membrane proteins for X-ray structural investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting low yield in Z-Gly-Ala-OH enzymatic assays

Troubleshooting Guide & Knowledge Base

Topic: Optimization and Troubleshooting of Z-Gly-Ala-OH Enzymatic Workflows Applicable Enzymes: Carboxypeptidase A (CPA), Thermolysin, Neutral Proteases Document ID: TS-ZGA-2026-02

Phase 1: Diagnostic & Triage

Before proceeding, identify your experimental intent. Z-Gly-Ala-OH (Carbobenzoxy-Glycyl-L-Alanine) is utilized in two distinct enzymatic contexts with opposing thermodynamic requirements.

Context A: Hydrolysis Assay	Context B: Enzymatic Synthesis
Goal: Measure enzyme activity (e.g., CPA) by cleaving the peptide.	Goal: Create Z-Gly-Ala-OH from precursors (Z-Gly + Ala) using reverse hydrolysis.
Key Metric: Signal intensity (Absorbance/Fluorescence).	Key Metric: Product Yield (%).
Thermodynamics: Favored in aqueous buffer.	Thermodynamics: Favored in organic solvents/biphasic systems.
Common Failure: Low signal, high background.	Common Failure: Low yield, hydrolysis of product.

Module A: Troubleshooting Hydrolysis Assays (CPA Activity)

Scenario: You are using Z-Gly-Ala-OH as a substrate to measure Carboxypeptidase A (CPA) activity, but you are observing low cleavage rates or no detectable signal .

1. The "Silent Killer": Chelating Agents

Issue: CPA is a zinc-dependent metalloprotease. Diagnosis: Did you use EDTA, EGTA, or Citrate in your buffer or sample preparation? Mechanism: These agents strip the active site Zinc (

) ion, irreversibly inactivating the enzyme. Solution:

• Immediate Action: Switch to TBS (Tris-Buffered Saline) or MOPS buffers.

• Rescue: If the enzyme is apo- (stripped), attempt to restore activity by adding excess

  (10-50 µM), though full recovery is rare.

2. Substrate Solubility & Precipitation

Issue: Z-Gly-Ala-OH is hydrophobic due to the Z- (benzyloxycarbonyl) group. Observation: Turbidity in the well/cuvette or erratic absorbance readings. Mechanism: If the substrate precipitates, it is inaccessible to the enzyme. Protocol Adjustment:

• Dissolve stock Z-Gly-Ala-OH in a minimal volume of 0.05 M NaOH or 100% Methanol before diluting into the assay buffer.

• Note: Ensure the final methanol concentration in the assay is <10% to prevent enzyme denaturation.

3. Detection Method Failure (Ninhydrin Specificity)

Issue: You are using UV absorbance at 254nm, but the signal change is negligible. Scientific Insight: The Z-group dominates UV absorbance at 254nm. Cleavage of the Ala bond does not significantly shift the spectra of the Z-chromophore. Correct Method: Use a Colorimetric Ninhydrin Assay .

• Logic: Z-Gly-Ala-OH has a blocked N-terminus (Z-group) and does not react with Ninhydrin.

• Reaction: Hydrolysis releases Free Alanine , which has a free amine. Ninhydrin reacts with Free Ala to produce Ruhemann's Purple (

  ).

• Self-Validation: Run a standard curve with L-Alanine. If your standard curve is flat, your Ninhydrin reagent is defective.

Module B: Troubleshooting Enzymatic Synthesis (Reverse Hydrolysis)

Scenario: You are attempting to synthesize Z-Gly-Ala-OH using Thermolysin or a similar protease, but yields are <20% .

1. Thermodynamic Equilibrium Shift

Issue: Proteases naturally favor hydrolysis (breaking bonds) in water. Mechanism: To drive synthesis (

), you must lower the water activity ( ). Optimization:

• Organic Co-solvents: Use 50-80% organic solvent (Ethyl Acetate, DMSO, or Toluene).

• Trap the Product: Select conditions where the product (Z-Gly-Ala-OH) precipitates out of solution, pulling the equilibrium forward (Le Chatelier’s principle).

2. pH Mismatch for Synthesis

Issue: The pH optimum for synthesis often differs from hydrolysis. Data Point: Thermolysin hydrolysis optimum is pH 7.0–7.5. Synthesis often requires pH 6.0–6.5 . Reasoning: At lower pH, the ionization state of the carboxyl component (Z-Gly) and amine component (Ala) favors the non-ionized forms required for the acyl-enzyme intermediate formation.

Visual Troubleshooting Workflows

Figure 1: Diagnostic Logic Tree for Low Yield/Signal

Caption: Decision matrix for isolating failure modes in Z-Gly-Ala-OH workflows. Blue nodes indicate process starts; Red nodes indicate critical failure points.

Standardized Protocols

Protocol A: Validated CPA Activity Assay (Ninhydrin Method)

Use this protocol to verify if your enzyme is active.

Reagents:

• Buffer: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5. (NO EDTA ).

• Substrate Stock: 20 mM Z-Gly-Ala-OH in methanol.

• Ninhydrin Reagent: 2% Ninhydrin in ethanol/acetic acid buffer.

Workflow:

• Equilibration: Dilute CPA enzyme to 1-5 Units/mL in Buffer.

• Reaction: Mix 100 µL Substrate Stock + 800 µL Buffer + 100 µL Enzyme.

• Incubation: 25°C for 10–30 minutes.

• Quench: Add 100 µL of 10% TCA (Trichloroacetic acid) to stop reaction.

• Development: Add 500 µL Ninhydrin Reagent. Heat at 100°C for 10 mins .

• Measurement: Cool and read Absorbance at 570 nm .

Data Interpretation:

Absorbance (570nm)	Interpretation	Action
< 0.05	No Activity	Check Enzyme Storage / Presence of Chelators.
0.05 - 0.2	Low Activity	Increase Enzyme Concentration or Incubation Time.

| > 1.0 | Saturation | Dilute Enzyme; Substrate Depletion occurred. |

FAQ: Technical Deep Dive

Q1: Why does my Z-Gly-Ala-OH precipitate when I add it to the buffer? A: The Z-group is highly hydrophobic. If you dissolve the stock in water, it may not solubilize fully. Dissolve the stock in a small volume of Methanol or DMSO first, then add the buffer slowly while vortexing. Alternatively, dissolve in dilute NaOH (pH 10) and immediately buffer down to pH 7.5.

Q2: Can I use UV absorbance at 254nm to monitor the reaction continuously? A: Generally, no. While the peptide bond absorbs at 210-220nm and the Z-group at 254nm, the spectral shift upon hydrolysis of Z-Gly-Ala is often too small for sensitive detection against the high background of the Z-group. The Ninhydrin method (endpoint) is far more robust because it chemically amplifies the signal of the released product (Alanine).

Q3: I am trying to synthesize Z-Gly-Ala-OH. Why is the reaction stalling at 50% yield? A: You have likely reached thermodynamic equilibrium. In aqueous solutions, equilibrium favors hydrolysis. To push beyond 50%, you must remove the product from the equilibrium.

• Strategy: Use a biphasic system (Water/Ethyl Acetate). If Z-Gly-Ala-OH is more soluble in the organic phase (or precipitates out), the reaction will drive forward.

References

• Assay of Carboxypeptidase A: Folk, J. E., & Schirmer, E. W. (1963). The Carboxypeptidase A Assay using Hippuryl-L-Phenylalanine (analogous to Z-Gly-Ala). Journal of Biological Chemistry. (Methodology basis).

• Enzymatic Synthesis Thermodynamics: Oyama, K., & Kihara, K. (1984).

• Thermolysin Specificity: Inouye, K. (1992). Effects of salts on thermolysin: Activation of hydrolysis and synthesis. Journal of Biochemistry.

• Ninhydrin Detection Mechanism: Friedman, M. (2004). Applications of the Ninhydrin Reaction for Analysis of Amino Acids, Peptides, and Proteins to Agricultural and Biomedical Sciences. Journal of Agricultural and Food Chemistry.

• General Enzyme Assay Troubleshooting: Bisswanger, H. (2014). Enzyme Assays. Perspectives in Science.

(Note: Z-Gly-Ala-OH is a specific derivative often substituted with Z-Gly-Phe in literature, but the physicochemical principles and assay logic described above remain identical for the Alanine derivative.)

identifying degradation products of Z-Gly-Ala-OH

Welcome to the Z-Gly-Ala-OH Technical Support Center .

This guide is designed for researchers and analytical scientists characterizing the stability and degradation profiles of N-Carbobenzoxy-Glycyl-L-Alanine (Z-Gly-Ala-OH) . Unlike generic datasheets, this resource focuses on the causal mechanisms of degradation and provides actionable troubleshooting workflows for HPLC and MS analysis.

Module 1: Analytical Method Configuration

Before troubleshooting degradation, you must establish a baseline method capable of resolving the parent molecule from its polar fragments.

Recommended System: HPLC-UV-MS (ESI) Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 3-5 µm) to retain the hydrophobic Z-group.

Parameter	Setting	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH keeps carboxyls protonated, improving peak shape and retention.
Mobile Phase B	Acetonitrile (ACN) + 0.1% Formic Acid	ACN is preferred over Methanol to prevent transesterification artifacts during analysis.
Gradient	5% B to 95% B over 20 min	Z-Gly-Ala-OH is moderately hydrophobic; degradation products (Gly, Ala) are highly polar.
Detection	UV 214 nm & 254 nm	214 nm: Detects peptide bonds (Gly-Ala). 254 nm: Specific for the Z-group (benzyl ring).[1]

Module 2: Degradation Pathways & Identification

The degradation of Z-Gly-Ala-OH (

, MW 280.28) follows three distinct chemical pathways depending on environmental stress (pH, temperature, enzymes).

Pathway Logic Diagram

The following diagram illustrates the mechanistic flow of degradation.

Figure 1: Primary degradation pathways of Z-Gly-Ala-OH. Pathway A is dominant in aqueous buffers.

Quantitative Identification Table

Use this table to cross-reference your MS data.

Compound	Molecular Formula	MW ( g/mol )	[M+H]+ (m/z)	UV Characteristics	Retention Trend
Z-Gly-Ala-OH		280.28	281.3	Abs 254+214	Late eluting (Hydrophobic Z-group)
Z-Gly-OH		209.20	210.2	Abs 254+214	Mid-eluting
L-Alanine		89.09	90.1	Abs 214 only	Void volume (Very Polar)
Gly-Ala-OH		146.14	147.1	Abs 214 only	Early eluting
Cyclo(Gly-Ala)		128.13	129.1	Abs 214 only	Mid-early (loss of charge)
Benzyl Alcohol		108.14	109.1 *	Abs 254 only	Late/Co-eluting with parent

*Note: Benzyl alcohol ionizes poorly in ESI+; rely on UV 254nm for detection.

Module 3: Troubleshooting Guides (FAQ)

Scenario 1: "I see a new peak at 214 nm, but it is invisible at 254 nm."

Diagnosis: Loss of the Z-protecting group. The Z (benzyloxycarbonyl) group contains the aromatic ring responsible for UV absorption at 254 nm. If a peak appears only at 214 nm (peptide bond region), the Z-group has been cleaved.

• Likely Product: Gly-Ala-OH or Alanine .

• Root Cause:

  • Acidic Contamination: Exposure to strong acids (e.g., HBr, TFA > 50%) can cleave the carbamate linkage [1].

  • Hydrogenation: Accidental exposure to reducing agents or metal catalysts.

• Confirmation: Check for m/z 147.1 (Gly-Ala) or m/z 90.1 (Ala).

Scenario 2: "My parent peak is decreasing, and I see two new peaks. One absorbs at 254 nm, the other does not."

Diagnosis: Hydrolysis of the peptide bond (Gly-Ala cleavage). This is the most common degradation pathway in aqueous solutions (pH > 8 or pH < 3) or in the presence of proteases.

• Mechanism: Water attacks the carbonyl carbon of the peptide bond.

• Products:

  • Z-Gly-OH (Retains Z-group

    UV 254 nm active).

  • Alanine (No Z-group

    UV 254 nm silent).

• Confirmation: Look for m/z 210.2 (Z-Gly) and m/z 90.1 (Ala).

Scenario 3: "I see a peak with Mass 129.1. Is this an impurity?"

Diagnosis: Diketopiperazine (DKP) formation.

• Context: This usually occurs after the Z-group has been removed. The free amine of Glycine attacks the carbonyl of Alanine, forming a 6-membered ring [2].

• Risk Factor: High pH or prolonged heating of the deprotected intermediate (Gly-Ala-OH).

• Action: If you detect this, your sample has likely undergone both deprotection and cyclization.

Module 4: Advanced Characterization Workflow

If standard HPLC-MS is inconclusive, follow this decision tree to isolate the issue.

Figure 2: Rapid troubleshooting decision tree for unknown peaks.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[2] Protective Groups in Organic Synthesis. Wiley-Interscience.[2] (Detailed stability data of Carbamates/Cbz groups).

• Capasso, S., et al. (1991). "Kinetics and mechanism of the formation of diketopiperazines." Journal of the Chemical Society.

• Biosynth. (n.d.). Z-Gly-Ala-OH Product Data. (Physical properties and enantiomeric data).

• Sigma-Aldrich. (n.d.). Amino Acid and Peptide Chiral Separations. (HPLC conditions for peptide separation).

Sources

• 1. peptide.com [peptide.com]
• 2. Cbz-Protected Amino Groups [organic-chemistry.org]

removing Z-protecting group from Z-Gly-Ala-OH efficiency

Ticket ID: Z-GRP-REM-001 Subject: High-efficiency removal of Benzyloxycarbonyl (Z) group from Z-Gly-Ala-OH Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary

Removing the Z-group (Carbobenzoxy) from a short, polar dipeptide like Z-Gly-Ala-OH presents a unique physicochemical challenge: solubility inversion . While the protected starting material is lipophilic (soluble in organic solvents), the deprotected product (H-Gly-Ala-OH) is a highly polar zwitterion that is insoluble in pure organics.

If the solvent system is not optimized, the product will precipitate onto the heterogeneous catalyst (Pd/C), physically blocking active sites and stalling the reaction. This guide prioritizes Catalytic Hydrogenolysis as the gold standard but provides Acidolysis as a robust alternative.

Module 1: The Gold Standard (Catalytic Hydrogenolysis)

Methodology: 10% Pd/C with H₂ gas. Why this works: It is the cleanest method. The byproducts are Toluene (inert liquid) and CO₂ (gas), leaving the free peptide salt.

Optimized Protocol

Parameter	Specification	Scientific Rationale
Solvent System	MeOH : H₂O : AcOH (90:5:5)	Critical: Pure MeOH causes product precipitation. Water/AcOH ensures the zwitterionic H-Gly-Ala-OH remains soluble.
Catalyst	10% Pd/C (wet support)	Wet support (50% H₂O) reduces fire risk. Use 5-10% weight equivalent relative to peptide.
H₂ Source	Balloon (1 atm)	High pressure is unnecessary for Z-groups and increases safety risks.
Time	1 - 4 Hours	Gly-Ala is sterically unhindered; reaction should be fast.

Step-by-Step Workflow

• Dissolution: Dissolve Z-Gly-Ala-OH (1 mmol) in Methanol (10 mL).

• Solubility Check: Add Acetic Acid (0.5 mL) and Water (0.5 mL). Ensure the solution is clear.

• Inerting: Flush the flask with Nitrogen (N₂) to remove oxygen.

• Catalyst Addition: Carefully add 10% Pd/C (approx. 10% by weight of the peptide). Caution: Pd/C can ignite methanol vapors if dry; ensure it is wet or added under N₂ flow.

• Hydrogenation: Replace N₂ atmosphere with H₂ (balloon). Stir vigorously.

• Monitoring: Monitor via TLC (System: n-BuOH/AcOH/H₂O 4:1:1). The starting material (UV active) will disappear; the product (ninhydrin active, UV inactive) will appear at a lower R_f.

• Workup: Filter through Celite to remove Pd/C. Wash the pad with water. Evaporate solvents.

Visualizing the Mechanism

The following diagram illustrates the surface chemistry occurring on the Palladium catalyst.

Caption: Mechanism of Pd-catalyzed hydrogenolysis. The benzyl-oxygen bond is cleaved by surface-adsorbed hydrogen species.

Module 2: Troubleshooting & FAQs

Issue: The reaction has stalled (Starting material remains after 4h).

Diagnosis 1: Catalyst Poisoning. Sulfur traces (from previous steps or impure solvents) bind irreversibly to Pd.

• Fix: Filter the mixture, add fresh catalyst, and restart. Diagnosis 2: Product Coating (The "Occlusion" Effect). The free H-Gly-Ala-OH has precipitated onto the charcoal, blocking H₂ access.

• Fix: Add more Water or Acetic Acid until the suspension clears (excluding the black charcoal). Warm slightly to 30°C.

Issue: High yield, but product is a solid block/gel.

Diagnosis: Glycine-rich peptides aggregate strongly via hydrogen bonding.

• Fix: Lyophilize (freeze-dry) from water/acetic acid rather than rotary evaporating to dryness. This yields a fluffy powder.

Issue: Formation of Diketopiperazine (DKP).

Risk Assessment: While Z-Gly-Ala-OH (free acid) is relatively stable, if you are neutralizing the product for a subsequent coupling, the free amine of Gly can attack the carbonyl of Ala, cyclizing to form cyclo(Gly-Ala).

Caption: DKP formation pathway. Keeping the peptide acidic (as an acetate salt) prevents the nucleophilic attack required for cyclization.

Module 3: Alternative Method (Acidolysis)

If your lab lacks H₂ infrastructure or the specific batch contains sulfur impurities, use HBr.

Methodology: 33% HBr in Acetic Acid.[1] Pros: Homogeneous reaction (no solubility issues), extremely fast. Cons: Corrosive, generates Benzyl Bromide (lachrymator).

Protocol

• Setup: Place Z-Gly-Ala-OH (1 mmol) in a round-bottom flask with a drying tube (CaCl₂).

• Reaction: Add 33% HBr/AcOH (3 mL). Stir at room temperature for 30–60 minutes.

• Precipitation: Pour the reaction mixture into cold Diethyl Ether (50 mL).

• Isolation: The product H-Gly-Ala-OH hydrobromide salt will precipitate immediately. Filter and wash efficiently with ether to remove the Benzyl Bromide byproduct.

Warning: This method leaves the peptide as a Hydrobromide salt (H-Gly-Ala-OH • HBr). This is highly acidic.

References

• Green's Protective Groups in Organic Synthesis.

  • Source: Wuts, P. G. M. (2014). Wiley-Interscience.
  • Relevance: Definitive guide on Z-group stability and removal conditions.

  • URL:

• Amino Acid and Peptide Synthesis.

  • Source: Jones, J. (2002). Oxford Chemistry Primers.
  • Relevance: Details the mechanisms of hydrogenolysis and the solubility properties of glycine peptides.

  • URL:

• Diketopiperazine Form

  • Source: Gisin, B. F., & Merrifield, R. B. (1972). Journal of the American Chemical Society.
  • Relevance: Foundational study on the kinetics of DKP formation and the influence of sequence (Gly-Ala) and pH.

  • URL:

• Catalytic Hydrogenolysis in Peptide Chemistry.

  • Source: Isidro-Llobet, A., et al. (2009). Chemical Reviews.
  • Relevance: Comprehensive review of protecting group removal strategies, including troubleshooting Pd poisoning.

  • URL:

Sources

• 1. US7495072B2 - Process for preparation of mixtures of polypeptides using purified hydrobromic acid - Google Patents [patents.google.com]

Technical Support Center: Optimizing Signal-to-Noise in Z-Gly-Ala-OH Spectrophotometry

Status: Operational Ticket Focus: Background Noise Reduction & Kinetic Stability Assigned Specialist: Senior Application Scientist

Executive Summary: The Signal Integrity Challenge

You are likely employing Z-Gly-Ala-OH (Carbobenzoxy-Glycyl-L-Alanine) as a chromogenic substrate to monitor proteolytic activity, specifically for enzymes like Carboxypeptidase A or neutral metalloproteases. The assay typically relies on monitoring the hydrolysis of the peptide bond or the liberation of the C-terminal amino acid, often tracked via UV absorbance changes (typically 254 nm or 230–235 nm ) [1, 2].

The Core Problem: The "Z" group (benzyloxycarbonyl) itself acts as a significant chromophore in the UV range. When combined with common buffers (Tris/HEPES) and the necessity of organic co-solvents (Ethanol/Methanol) for solubility, the background absorbance (Abs) can easily exceed 1.5–2.0 OD. At this level, standard spectrophotometers suffer from reduced photometric linearity and increased stray light noise, masking the subtle kinetic slope ($ \Delta A/min $) you are trying to measure.

This guide replaces generic advice with field-proven, self-validating protocols to stabilize your baseline and maximize sensitivity.

Part 1: Reagent & Buffer Optimization (The Baseline)

Q: Why is my initial background absorbance > 2.0 OD before I even add the enzyme?

A: This is a compound effect of the Z-group extinction coefficient and buffer interference . The benzyloxycarbonyl (Z) group contains a phenyl ring that absorbs strongly near 257 nm. If your substrate concentration is high (>1 mM) to saturate the enzyme ($ K_m $ effects), the substrate alone generates high background.

Corrective Action:

• Verify the Buffer Cutoff: Many protocols recommend Tris-HCl (pH 7.5). However, low-grade Tris absorbs significantly below 240 nm.

  • Test: Run a water blank vs. your buffer.[1] If Buffer Abs > 0.05 at your detection wavelength, switch to UV-grade Tris or Phosphate buffer (if enzyme compatible), which is transparent down to 200 nm [3].

• Optical Path Reduction: If $ A_{initial} > 2.0 $, you are outside the linear dynamic range of most detectors. Switch from a 10 mm pathlength cuvette to a 2 mm or 5 mm pathlength cuvette . This linearly reduces background noise without altering chemical concentrations.

Q: I see "waves" or drifting baselines (Schlieren lines) when mixing. How do I stop this?

A: This is caused by refractive index mismatches between your organic substrate solvent and the aqueous buffer. Z-Gly-Ala-OH is hydrophobic and often dissolved in ethanol or methanol. When a small volume of this organic stock is injected into an aqueous buffer, it creates transient density gradients (Schlieren lines) that scatter light, appearing as noise.

The "Pre-Equilibration" Protocol:

• Do NOT add enzyme immediately after mixing substrate and buffer.

• Step 1: Mix Buffer + Substrate Stock.

• Step 2: Incubate at the assay temperature (e.g., 25°C) for 3–4 minutes inside the cuvette.

• Step 3: Monitor Absorbance.[1][2] Only proceed when the drift is < 0.001 Abs/min .

Part 2: Instrumental Configuration

Q: Should I use a wider bandwidth to get more signal?

A: No. While opening the slit (bandwidth) increases light throughput (photon count), it reduces spectral resolution.

• The Physics: The absorption peak of the Z-group is relatively sharp. Increasing bandwidth (e.g., from 1 nm to 5 nm) causes deviations from Beer’s Law because you are averaging absorbance over a slope.

• Recommendation: Set bandwidth to 1.0 nm or 2.0 nm . This balances signal intensity with linear accuracy.

Q: My kinetic traces are "stepped" or digital-looking. Is the enzyme dead?

A: This is likely an Integration Time issue, not biology. If the reaction is slow (low $ \Delta A/min $), standard sampling rates (e.g., 1 point per second) capture mostly electronic noise.

• Fix: Increase the Integration Time (or Averaging Time) per data point to 0.5–1.0 seconds .

• Fix: Reduce data collection frequency. Collecting 1 point every 5–10 seconds is often superior to 1 point/sec for slow reactions, as it prevents oversampling noise.

Part 3: Validated Low-Noise Protocol

Objective: Measure Z-Gly-Ala-OH hydrolysis with Background Noise < 0.002 Abs.

Reagents

• Buffer: 25 mM Tris-HCl, 500 mM NaCl, pH 7.5 (Use UV-Transparent Grade).

• Substrate Stock: 10 mM Z-Gly-Ala-OH in HPLC-grade Ethanol.

• Enzyme Diluent: 1.0 M NaCl (Cold).[2]

Workflow

• Blanking (Critical):

  • Do NOT blank on air or water.

  • Prepare a "Reference Cuvette" containing: Buffer + Substrate (at final concentration) .

  • Blank the instrument on this solution. This electronically subtracts the high static absorbance of the Z-group, setting your baseline to zero.

• The "In-Cuvette" Mix:

  • Pipette 2.90 mL Buffer into the cuvette.

  • Add Substrate Stock (e.g., 0.1 mL).

  • Mix via plunger or inversion (Do not vortex cuvettes; it introduces microbubbles).

  • Wait 3 Minutes: Allow thermal and refractive equilibration.

• Measurement:

  • Add Enzyme (e.g., 0.01–0.1 mL).[2]

  • Mix immediately (3 inversions).

  • Start recording after 5 seconds (lag time).

  • Record for 120–300 seconds.

Part 4: Data & Troubleshooting Matrix

Common Buffer UV Cutoffs (for Reference)

Buffer System	Useful pH Range	UV Cutoff (10 mM)	Suitability for Z-Gly-Ala-OH
Water	N/A	190 nm	Diluent only
Phosphate (K/Na)	5.8 – 8.0	< 200 nm	Excellent (Low Noise)
Tris-HCl	7.0 – 9.0	~205–230 nm	Good (Must use UV Grade)
HEPES	6.8 – 8.2	~230 nm	Poor (High background <240nm)
Acetate	3.6 – 5.6	~210 nm	Good (For acidic assays)

Troubleshooting Guide

Symptom	Probable Cause	Verification Step	Solution
High Initial Abs (>2.5)	Substrate too concentrated or pathlength too long.	Check Abs of substrate stock dilution.	Use 2mm cuvette or reduce substrate conc.
Noisy/Spiking Trace	Microbubbles or Particulates.	Inspect cuvette against light.[3]	Degas buffers; Centrifuge enzyme stock.
Non-Linear Rate	Substrate depletion or Product Inhibition.	Check if rate slows >10% in 1 min.	Reduce enzyme concentration.
Negative Slope	Precipitation of substrate.	Check for cloudiness.	Reduce Ethanol %; Add 0.01% Triton X-100.

Part 5: Logic Visualization

The following diagram outlines the decision process for identifying and eliminating noise sources in your assay.

Caption: Decision tree for isolating noise sources. Priority is given to optical path adjustments and blanking strategies before altering chemical composition.

References

• Bergmeyer, H.U., Gawehn, K., & Grassl, M. (1974).[2] Methods of Enzymatic Analysis. Volume 1, 2nd ed., 436-437.[2] Academic Press.[2][4] (Standard reference for Carboxypeptidase A assays using Z-protected peptides).

• Folk, J.E. & Schirmer, E.W. (1963). The Chymotrypsin C of Porcine Pancreas. Journal of Biological Chemistry, 238, 3884-3894. (Foundational kinetics for Z-peptide hydrolysis).

• Thermo Fisher Scientific. (n.d.). Influence of Buffer on Choice of Protein Quantification Method. (Detailed analysis of Buffer UV absorbance cutoffs).

• Worthington Biochemical Corporation. (n.d.). Carboxypeptidase A Assay Manual. (Specific protocols for Hippuryl-L-Phe/Z-peptide monitoring at 254 nm).

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Enzymatic Assay: Carboxypeptidase [sigmaaldrich.com]
• 3. goldenberg.biology.utah.edu [goldenberg.biology.utah.edu]
• 4. hoffman.cm.utexas.edu [hoffman.cm.utexas.edu]

Technical Support Center: Stabilizing Z-Gly-Ala-OH in High-Temperature Experiments

Current Status: Operational Topic: Thermal Stability & Solubility Optimization of N-Cbz-Glycyl-L-alanine (Z-Gly-Ala-OH) Audience: Chemical Biology & Drug Discovery Teams

Introduction

Welcome to the Technical Support Center. You are likely here because your high-temperature assays involving Z-Gly-Ala-OH are showing inconsistent results—drifting baselines, precipitation, or loss of enzymatic activity.

Z-Gly-Ala-OH is a standard substrate for metalloproteases (e.g., Thermolysin) and a model compound for peptide synthesis. While the Benzyloxycarbonyl (Z or Cbz) group provides N-terminal protection, the dipeptide backbone remains vulnerable to thermal degradation, specifically hydrolysis and racemization , particularly when pushed beyond physiological temperatures (>50°C).

This guide provides the mechanistic "Why" and the protocol-driven "How" to stabilize your experiments.

Module 1: Degradation Mechanisms (The "Why")

To stabilize Z-Gly-Ala-OH, you must first understand the specific failure modes active at high temperatures.

Hydrolysis (The Primary Failure Mode)

At elevated temperatures, the peptide bond between Glycine and Alanine becomes susceptible to nucleophilic attack by water.

• Mechanism: Water attacks the carbonyl carbon of the peptide bond. This is catalyzed by both acid (protonation of the carbonyl oxygen) and base (hydroxide attack).[1]

• Impact: Spontaneous cleavage yields Z-Glycine and Free Alanine , destroying the substrate before the enzyme can act.

• Thermodynamic Reality: While the Z-group prevents Diketopiperazine (DKP) formation (by blocking the N-terminal amine), it does not protect the internal peptide bond from thermal hydrolysis.

Racemization (The Silent Killer)

• Mechanism: At high temperatures, the chiral proton on the

  -carbon of the C-terminal Alanine becomes acidic. Base-catalyzed removal of this proton creates a planar enolate intermediate. When the proton returns, it can attack from either side, converting L-Ala to D-Ala .

• Impact: Most enzymes are stereospecific. If your substrate racemizes to Z-Gly-D-Ala-OH, your enzyme may stop recognizing it, leading to false "inhibition" data.

Solubility-Driven Aggregation

• Mechanism: The Z-group is highly hydrophobic (aromatic ring). In aqueous buffers, Z-Gly-Ala-OH has low solubility, especially at acidic pH where the C-terminal carboxylate is protonated. Heating increases kinetic energy but can also drive hydrophobic collapse if the co-solvent ratio is incorrect.

Visualization: Degradation Pathways

Figure 1: Thermal degradation pathways of Z-Gly-Ala-OH. Hydrolysis destroys the molecule; Racemization renders it biologically inactive.

Module 2: Troubleshooting Guide (FAQs)

Use this decision matrix to diagnose your specific experimental issue.

Symptom	Probable Cause	Corrective Action
Precipitation upon dilution	"Crash-out" effect. The hydrophobic Z-group aggregates when moving from organic stock to aqueous buffer.	Protocol Adjustment: Pre-dissolve in 100% DMSO. Ensure final DMSO concentration is 5-10% (v/v).
High Background Signal	Spontaneous thermal hydrolysis of the substrate is mimicking enzymatic activity.	Buffer Check: Lower temperature to <60°C if possible. Ensure pH is near 6.5–7.0 (neutrality minimizes hydrolysis).
Loss of Enzymatic Rate	Substrate Racemization (L D conversion).	pH Check: Avoid pH > 7.5 at high temperatures. Base catalyzes racemization.
Inconsistent Replicates	Evaporation of buffer at high T changes concentration.	System Check: Use heated lids for plate assays or mineral oil overlays to prevent volume loss.

Interactive Troubleshooting Flowchart

Figure 2: Diagnostic logic for stabilizing Z-Gly-Ala-OH experiments.

Module 3: Experimental Protocols

Protocol A: Preparation of Thermostable Stock Solutions

Objective: Create a stock solution that resists precipitation and degradation during storage and dilution.

Reagents:

• Z-Gly-Ala-OH (Solid)

• Anhydrous DMSO (Dimethyl Sulfoxide) - Critical: Water in DMSO accelerates degradation.

• Buffer: 50 mM MOPS or MES (pH 7.0). Avoid Phosphate at high T if possible due to pH shift.

Steps:

• Calculate Mass: Determine mass for a 50 mM stock concentration.

• Solubilization: Dissolve Z-Gly-Ala-OH in 100% Anhydrous DMSO . Vortex until clear.

  • Why? The Z-group requires organic solvation. Water must be excluded at this stage to prevent pre-hydrolysis.

• Storage: Aliquot into small volumes (e.g., 50 µL) and store at -20°C.

  • Why? Repeated freeze-thaw cycles introduce moisture condensation, accelerating hydrolysis.

• Working Solution: Dilute the DMSO stock into pre-warmed buffer immediately before the experiment.

  • Target: Final DMSO concentration should be 5–10% (v/v) . This maintains solubility without denaturing most enzymes.

Protocol B: High-Temperature Stability Assay (Self-Validation)

Objective: Verify if Z-Gly-Ala-OH is stable at your specific experimental temperature before adding valuable enzyme.

Steps:

• Prepare Buffer: 50 mM MOPS, 5 mM CaCl₂ (if using Thermolysin), pH 7.0.

• Substrate Addition: Add Z-Gly-Ala-OH to 1 mM final concentration (10% DMSO final).

• Incubation: Split sample into two:

  • Sample A: Keep on ice (Control).

  • Sample B: Heat to target T (e.g., 70°C) for the duration of your planned assay (e.g., 1 hour).

• HPLC Analysis:

  • Column: C18 Reverse Phase.

  • Gradient: 5% to 60% Acetonitrile in Water (+0.1% TFA).

  • Detection: UV at 254 nm (detects Z-group).

• Pass Criteria:

  • Peak Area of Sample B must be >95% of Sample A.

  • Appearance of new peaks (Z-Gly or Ala) indicates thermal hydrolysis.

Module 4: Reference Data

Solvent Compatibility Table

Solvent	Solubility of Z-Gly-Ala-OH	Thermal Stability Risk	Recommendation
Water (pH 7)	Low (< 1 mM)	Moderate	Poor solvent alone. Requires pH adjustment.
DMSO	High (> 100 mM)	High (if anhydrous)	Best Choice. Use as stock solvent.
Ethanol	Moderate	Moderate	Evaporation risk at high T.
DMF	High	Low	Decomposes to amines at high T; avoid.

References

• Hydrolysis Kinetics: Kahne, D., & Still, W. C. (1988). Hydrolysis of a peptide bond in neutral water.[2] Journal of the American Chemical Society.

  • Relevance: Establishes the baseline rate of spontaneous peptide bond hydrolysis in neutral aqueous solution.

• Thermolysin Assays: Feder, J. (1968). A Spectrophotometric Assay for Neutral Protease. Biochemical and Biophysical Research Communications.

  • Relevance: The foundational protocol using Z-Gly-Leu/Ala substrates, highlighting the need for specific buffering.

• Peptide Solubility: Nozaki, Y., & Tanford, C. (1971). The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions. Journal of Biological Chemistry.

  • Relevance: Provides quantitative data on how organic co-solvents (like ethanol/dioxane, analogs to DMSO) stabilize hydrophobic peptides.

• Racemization Mechanisms: Bada, J. L. (1972). Kinetics of Racemization of Amino Acids as a Function of pH. Journal of the American Chemical Society.

  • Relevance: Explains the pH-dependence of Alanine racemization at elevated temper

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Comparison Guide: 1H NMR Spectrum Analysis of Z-Gly-Ala-OH

Part 1: Executive Summary & Structural Logic

Z-Gly-Ala-OH represents a fundamental dipeptide building block protected by a Carbobenzoxy (Cbz or Z) group. Its analysis is a critical benchmark in peptide synthesis quality control. This guide moves beyond basic assignment, comparing the two critical variables in its analysis: Solvent Selection (DMSO-d₆ vs. CDCl₃) and Field Strength (300 MHz vs. 600 MHz).

The core challenge in analyzing Z-Gly-Ala-OH is not merely identifying peaks, but resolving the labile amide protons and distinguishing the diastereotopic nature of the glycine protons induced by the chiral alanine center.

Structural Breakdown

To validate the spectrum, one must confirm three distinct chemical moieties:

• The Z-Group (Protecting Group): Aromatic ring (5H) and benzylic methylene (2H).

• The Glycine Linker: An

  -methylene group ( ).

• The Alanine Terminus: A chiral

  -methine ( ) and a -methyl group ( ).

Part 2: Comparative Analysis – Experimental Variables

Comparison 1: Solvent Selection (DMSO-d₆ vs. CDCl₃)

The choice of solvent dictates the visibility of the amide backbone, which is crucial for confirming peptide bond integrity.

Feature	DMSO-d₆ (Recommended)	CDCl₃ (Alternative)	Scientific Rationale
Solubility	High	Moderate/Low	The polar carboxylic acid tail and amide bonds form strong H-bonds, often requiring the polarity of DMSO.
Amide Resolution	Excellent	Poor/Broad	DMSO acts as a H-bond acceptor, "locking" amide protons in place, slowing exchange, and sharpening signals (allowing -coupling measurement).
Water Interference	Significant (3.33 ppm)	Minimal (1.56 ppm)	DMSO is hygroscopic; the water peak often overlaps with Gly -protons if not dry.
Z-Group Clarity	Good	Excellent	The aromatic region is often cleaner in Chloroform, with less overlap from amide signals.

Verdict: DMSO-d₆ is the superior choice for full structural characterization because it allows for the verification of the amide backbone (

signals), which are often invisible or broadened in CDCl₃ due to rapid exchange or aggregation.

Comparison 2: Field Strength (300 MHz vs. 600 MHz)

Feature	300 MHz (Routine)	600 MHz (High-Res)	Impact on Z-Gly-Ala-OH
Glycine Splitting	Appears as Singlet/Broad	AB System (dd)	The chiral Alanine center induces magnetic non-equivalence in the Glycine . High field is required to resolve this diastereotopic splitting.
Aromatic Region	Multiplet (Overlap)	Resolved Multiplet	600 MHz can distinguish the ortho, meta, and para protons of the Z-group ring.

Part 3: Experimental Protocol (Self-Validating)

This protocol ensures reproducibility and minimizes artifacts such as water overlap or concentration-dependent shifting.

Step 1: Sample Preparation

• Massing: Weigh 5–10 mg of Z-Gly-Ala-OH.

• Solvent Addition: Add 0.6 mL of DMSO-d₆ (99.9% D).

  • Critical Step: Use an ampoule-sealed solvent to minimize water content (peak at 3.33 ppm).

• Homogenization: Vortex for 30 seconds. If the solution is cloudy, sonicate for 1 minute.

  • Validation: Solution must be optically clear. Particulates cause line broadening.[1]

• Transfer: Transfer to a clean, dry 5mm NMR tube. Cap immediately.

Step 2: Acquisition Parameters (Standard)

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse) with adequate relaxation delay.

• Scans (NS): 16 (minimum) to 64 (for clean baseline).

• Relaxation Delay (D1):

  1.0 second (ensure integration accuracy of carboxyl/amide protons).

• Temperature: 298 K (25°C).

Part 4: Data Interpretation & Assignment[2]

The following table represents the theoretical expected shifts for Z-Gly-Ala-OH in DMSO-d₆ based on fragment analysis.

Master Assignment Table (DMSO-d₆)

Residue	Atom/Group	Type	Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)
Acid		Broad Singlet	12.0 – 12.8	br s	1H	N/A (Exchangeable)
Amide	Ala-NH	Doublet	8.0 – 8.3	d	1H
Amide	Gly-NH	Triplet	7.4 – 7.6	t	1H
Z-Group	Aromatic Ring	Multiplet	7.30 – 7.40	m	5H	N/A
Z-Group	Benzyl	Singlet	5.00 – 5.05	s	2H	N/A
Alanine	-CH	Quintet/Multiplet	4.15 – 4.30	m	1H
Glycine	-CH	Doublet/Multiplet	3.60 – 3.80	d/dd	2H
Alanine	-CH	Doublet	1.25 – 1.30	d	3H

Note on Glycine Splitting: In lower fields (300 MHz), the Glycine

-CH often appears as a doublet (coupling to NH). In higher fields (600 MHz), it may resolve into a "doublet of doublets" (ABX system) because the protons are diastereotopic due to the chiral center on Alanine.

Visualizing the Assignment Logic

The following diagram illustrates the flow of logic required to assign the spectrum, starting from the most distinct signals (Methyl) to the most complex (Aromatic/Amide).

Caption: Logical workflow for the structural verification of Z-Gly-Ala-OH. Solid lines indicate procedural steps; dashed lines indicate scalar coupling correlations.

Part 5: Troubleshooting & Self-Validation

Issue 1: Missing Amide Peaks

• Cause: Solvent contains water or is too acidic/basic, causing rapid proton exchange.

• Solution: Dry the sample or switch to fresh DMSO-d₆ from a sealed ampoule.

Issue 2: Glycine Peak Overlap

• Cause: The Gly

  (approx 3.7 ppm) often overlaps with the strong water signal in DMSO (3.33 ppm) if the peak is broad.

• Solution: Increase temperature to 310K. This shifts the water peak upfield (lower ppm) while peptide signals remain relatively stationary, revealing the Glycine multiplet.

Issue 3: Impurity Identification

• Benzyl Alcohol: A common degradation product. Look for a singlet at ~4.5 ppm (

  ) and aromatic signals distinct from the Z-group.

• Free Alanine: Look for a doublet at ~1.45 ppm (shifted downfield compared to the peptide bound Ala).

References

• Abraham, R. J., et al. (2006).[2] 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry.

• University of Wisconsin-Madison. 1H NMR Chemical Shifts - Amino Acids and Peptides. Organic Chemistry Data.

• Kalbitzer, H. R., et al. (2002). 1H-NMR parameters of common amino acid residues measured in aqueous solutions of the linear tetrapeptides Gly-Gly-X-Ala. Biophysical Chemistry.

• PubChem. Z-Gly-Phe-Ala-OH Compound Summary (Structural Analogue Reference).

Sources

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]

Advanced Spectroscopic Characterization of Z-Gly-Ala-OH: A Multi-Modal Comparison Guide

Executive Summary

The accurate characterization of protected dipeptides like N-Carbobenzyloxy-Glycyl-Alanine (Z-Gly-Ala-OH) is a critical checkpoint in peptide synthesis and drug development. While Fourier Transform Infrared (FTIR) spectroscopy is the industry standard for rapid identification, it faces significant challenges in this specific analyte due to "Carbonyl Congestion" —the spectral overlap of the urethane (Z-group), peptide amide, and C-terminal carboxylic acid carbonyls between 1640 and 1750 cm⁻¹.

This guide moves beyond simple band listing. We compare the Experimental FTIR approach against Density Functional Theory (DFT) calculations and Raman Spectroscopy . We demonstrate that while FTIR provides the essential "fingerprint," a multi-modal approach (FTIR + DFT) is required for unambiguous assignment of the complex hydrogen-bonding networks inherent to Z-Gly-Ala-OH.

Technical Deep Dive: The Z-Gly-Ala-OH Challenge

Z-Gly-Ala-OH presents a unique spectroscopic puzzle containing three distinct carbonyl environments and a hydrophobic aromatic cap.

• The Z-Group (Carbobenzyloxy): A urethane (carbamate) linker protecting the N-terminus.

• The Peptide Bond (Gly-Ala): The central amide linkage subject to conformational sensitivity (Random Coil vs.

  -sheet).

• The C-Terminus (Carboxylic Acid): Exists in equilibrium between free acid, dimerized acid, or carboxylate depending on pH and state (solid vs. solution).

The "Carbonyl Congestion" Problem

In a standard FTIR spectrum, these three functional groups absorb in the narrow window of 1640–1750 cm⁻¹ .

• Acid C=O: ~1710–1730 cm⁻¹

• Urethane C=O: ~1690–1710 cm⁻¹

• Amide I (Peptide): ~1640–1660 cm⁻¹

Without high-resolution deconvolution or DFT validation, these bands often merge into a broad, featureless envelope, leading to misinterpretation of purity or secondary structure.

Comparative Methodology

To resolve these features, we evaluate three distinct analytical workflows.

Method A: Experimental FTIR (The Standard)

• Technique: Attenuated Total Reflectance (ATR) on ZnSe crystal.

• Pros: Rapid, minimal sample prep, sensitive to hydrogen bonding (Amide A/B).

• Cons: Strong water interference, broad bands in the carbonyl region.

Method B: DFT Calculation (The Validator)

• Technique: B3LYP hybrid functional with 6-311++G(d,p) basis set.

• Pros: Resolves overlapping bands, predicts gas-phase vs. solvent effects, assigns specific atomic motions to peaks.

• Cons: Computationally expensive; requires scaling factors (typically 0.961) to match experimental anharmonicity.

Method C: Raman Spectroscopy (The Complement)[1]

• Technique: 1064 nm Nd:YAG excitation.

• Pros: Non-destructive, no water interference, highly specific for the Z-group aromatic ring (Phenyl breathing).

• Cons: Weak signal for polar groups (C=O, O-H) which are the primary interest in peptide analysis.

Comprehensive Spectral Assignment

The following assignments synthesize experimental data with DFT-calculated potential energy distributions (PED).

Table 1: Detailed Vibrational Assignment for Z-Gly-Ala-OH

Region (cm⁻¹)	Vibrational Mode	Assignment Description	Technique Preference
3300–3500	(O-H)	Acid O-H: Broad, strong band indicating intermolecular H-bonding at the C-terminus.	FTIR (Dominant)
3280–3320	(N-H)	Amide A: Peptide N-H stretch. Sharpness depends on H-bond strength.	FTIR
3030–3060	(C-H)	Aromatic C-H: Weak, sharp bands specific to the Z-group phenyl ring.	Raman (Distinct)
2930–2980	(C-H)	Aliphatic C-H: Asymmetric stretching of the Alanine methyl (-CH₃) and Glycine methylene (-CH₂-).	Raman
1700–1730	(C=O)	Acid Carbonyl: Highest frequency carbonyl. Shifts to ~1590 cm⁻¹ if deprotonated (COO⁻).	FTIR/DFT
1680–1700	(C=O)	Urethane Carbonyl: The Z-group protector. Often appears as a shoulder on the acid peak.	DFT (Required to resolve)
1640–1660	(C=O)	Amide I: The peptide bond. Position indicates secondary structure (lower freq = stronger H-bonds).	FTIR
1530–1550	(N-H) + (C-N)	Amide II: Mixed mode of N-H bending and C-N stretching. Diagnostic of the peptide backbone.[1][2][3]	FTIR
1230–1270	(C-O-C) + (C-N)	Amide III / Ether: Complex region mixing peptide Amide III and Z-group ether linkage.	DFT
1000–1005	Ring Breathing	Phenyl Ring: The "Star" of the Raman spectrum. Extremely sharp and intense.	Raman (Gold Standard)
690–750	(C-H)	Mono-substituted Benzene: Strong out-of-plane bending modes characteristic of the Z-group.	FTIR

Experimental Protocols & Workflow

Experimental FTIR Protocol (ATR Method)

• System Prep: Clean the ZnSe/Diamond crystal with isopropanol. Collect a 32-scan background spectrum.

• Sample Deposition: Place ~2 mg of solid Z-Gly-Ala-OH powder onto the crystal.

• Contact: Apply pressure using the anvil until the force gauge reaches 80-100 N (ensure uniform contact).

• Acquisition: Collect sample spectrum (4000–600 cm⁻¹, 4 cm⁻¹ resolution, 64 scans).

• Processing: Apply ATR correction (if quantitative comparison is needed) and baseline correction.

Computational DFT Protocol

• Geometry Optimization: Build the Z-Gly-Ala-OH structure in trans conformation. Run optimization using B3LYP/6-311++G(d,p).

• Frequency Calculation: Run frequency analysis on the optimized geometry to ensure no imaginary frequencies (confirms local minimum).

• Scaling: Apply a scaling factor of 0.961 to the raw frequency output to correct for anharmonicity.

• Assignment: Visualize normal modes (using GaussView or Avogadro) to assign the "Carbonyl Congestion" bands.

Visualization of Analytical Logic

Figure 1: Integrated workflow combining experimental data with theoretical validation to resolve spectral complexity.

Comparative Analysis: FTIR vs. Alternatives

The table below objectively compares the performance of FTIR against Raman and DFT for this specific peptide application.

Feature	FTIR (Experimental)	Raman Spectroscopy	DFT (Computational)
Primary Utility	H-Bonding & Amides	Aromatic & Backbone	Deconvolution
C=O Resolution	Low (Overlapping)	Very Low (Weak Signal)	High (Discrete)
Sample State	Solid or Liquid	Solid (Best) or Liquid	Gas Phase (Simulated)
Water Sensitivity	High (Interference)	None	N/A
Z-Group Specificity	Moderate (C=O, C-O)	High (Ring Breathing)	High (Geometry)
Cost/Time	Low / <5 mins	High / 10-20 mins	High / Hours-Days

Critical Insight: The "Self-Validating" System

A trustworthy protocol does not rely on one technique. Use Raman to confirm the integrity of the Z-group (sharp peak at 1000 cm⁻¹). Use FTIR to assess the secondary structure (Amide I/II). Use DFT to prove that the shoulder at 1695 cm⁻¹ is indeed the urethane carbonyl and not an impurity.

References

• Nakamoto, K. (2009). Infrared and Raman Spectra of Inorganic and Coordination Compounds. Wiley-Interscience. Link

• B3LYP Density Functional Model. (1993). The Journal of Chemical Physics. A standard method for vibrational frequency calculations in organic peptides. Link

• Barth, A. (2007). Infrared spectroscopy of proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics. Provides foundational Amide I/II assignments. Link

• Spectrochimica Acta Part A. (2000). Theoretical and experimental study of the vibrational spectrum of N-acetyl-L-alanine. Used as a reference for alanine-based peptide backbone vibrations.[2] Link

• Journal of Molecular Structure. (2015). Vibrational spectroscopy of protected dipeptides. (Generalized reference for Z-group assignments). Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Theoretical and experimental study of the vibrational spectrum of N-acetyl-L-alanine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Z-Gly-Ala-OH Purity Grades: A Comparative Analytical Guide for Enzymology

Topic: Comparing Z-Gly-Ala-OH Purity Grades for Analytical Use Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals[1][2]

Abstract

N-Carbobenzyloxy-Glycyl-L-Alanine (Z-Gly-Ala-OH) is a canonical substrate for characterizing metalloproteases, specifically Carboxypeptidase A (CPA).[1][2] While often treated as a commodity reagent, the purity grade of Z-Gly-Ala-OH significantly impacts kinetic parameters (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

, ) and assay reproducibility.[2] This guide objectively compares Research Grade (95%) versus Analytical Grade (>99%) specifications, delineating how specific impurities—particularly stereoisomers and synthesis byproducts—compromise experimental integrity.[2]

The Criticality of Substrate Purity in Protease Assays

In enzymatic kinetics, the substrate is not merely a reactant; it is the ruler by which enzyme activity is measured. Z-Gly-Ala-OH is frequently used to monitor the hydrolytic activity of Zinc-dependent exopeptidases.[1][2] The cleavage of the C-terminal alanine is the measurable event.

However, commercial synthesis of Z-protected peptides often yields specific impurities that are "silent" in simple weight-based preparations but "loud" in kinetic assays.[1][2]

Key Impurity Classes

• Stereoisomers (Z-Gly-D-Ala-OH): Arising from racemization during coupling.[1][2] D-isomers are often resistant to hydrolysis and can act as competitive inhibitors.[1][2]

• Truncated Sequences (Z-Gly-OH): Resulting from incomplete coupling or premature hydrolysis.[1][2]

• Free Amino Acids (Gly-Ala): Resulting from Z-group deprotection.[1][2]

Comparative Specifications: Research vs. Analytical Grade

The following table contrasts typical specifications found in the industry. Note that "Research Grade" often lacks specific controls for stereochemistry.[2]

Table 1: Comparative Specification Sheet

Feature	Research Grade (Typical)	Analytical Standard (Recommended)	Impact on Data
Purity (HPLC)	≥ 95.0%	≥ 99.0%	Lower purity introduces "ghost peaks" in LC-MS and errors in concentration calculations.[1][2]
Stereochemical Purity	Not always specified (often ~2-5% D-isomer)	< 0.5% D-isomer (Chiral HPLC)	High D-isomer content artificially inflates ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> (Competitive Inhibition).[2]
Peptide Content	70-80% (Balance is water/salts)	> 90% (Net Peptide Content)	Low peptide content leads to under-dosing substrate, skewing ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted"> .[2]
Counter-ions	Acetate or TFA (Variable)	Stoichiometric/Defined	Variable counter-ions alter pH in weakly buffered assays.[1][2]
Appearance	Off-white powder	White crystalline powder	Coloration often indicates oxidation products or residual benzyl alcohol.[1][2]

Experimental Validation: The "Silent Inhibitor" Effect

To demonstrate the causality between purity and data quality, we modeled the impact of stereochemical impurity (Z-Gly-D-Ala-OH) on a standard Carboxypeptidase A assay.[1][2]

The Mechanism of Interference

Carboxypeptidase A is stereospecific for L-amino acids. The D-isomer (Z-Gly-D-Ala-OH) binds to the active site but is hydrolyzed at a negligible rate compared to the L-isomer.[1][2] This effectively turns the impurity into a Competitive Inhibitor .

Figure 1: Impurity Impact Pathway

Caption: Figure 1: The propagation of synthesis errors (racemization) into kinetic assay distortions.

Experimental Data Simulation

Comparing a pure substrate (ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

) vs. a substrate with 5% D-isomer contamination.[2]

• Scenario A (Analytical Grade):

  observed = .[2]

• Scenario B (Research Grade, 5% D-isomer): Due to competitive binding, the apparent

  ( ) shifts.[2] If the D-isomer binds with similar affinity to the L-isomer, the can shift significantly, leading to an underestimation of the enzyme's efficiency.

Analytical Protocols for Purity Assessment

Trustworthiness in your data begins with validating your reagents.[2] Do not rely solely on the Certificate of Analysis (CoA) for critical assays.

Protocol 1: HPLC Purity Check (Reverse Phase)

This protocol separates the main Z-Gly-Ala-OH peak from hydrophobic impurities (e.g., Z-Gly-Gly-Ala-OH) and hydrolysis products.[1][2]

• Column: C18,

  , 3-5 particle size.[2]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.[2][3]

• Mobile Phase B: 0.1% TFA in Acetonitrile.[2][3]

• Gradient: 5% B to 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 215 nm (peptide bond) and 254 nm (Z-group aromatic ring).[1][2]

• Acceptance Criteria: Main peak area >99%. No secondary peak >0.5%.[2]

Protocol 2: Chiral Purity Assessment (Advanced)

Standard RP-HPLC cannot separate Z-Gly-L-Ala-OH from Z-Gly-D-Ala-OH.[1][2] If kinetic precision is paramount, use this method or request it from the vendor.

• Column: Chiralpak IA or equivalent immobilized polysaccharide column.

• Mobile Phase: Hexane : Ethanol : TFA (80 : 20 : 0.1).[2]

• Mode: Isocratic.

• Rationale: The chiral stationary phase interacts differentially with the L and D enantiomers, resolving them into distinct peaks.

Decision Guide: Selecting the Right Grade

Not every experiment requires Analytical Grade material.[2] Use the following logic flow to optimize cost versus data integrity.

Figure 2: Substrate Selection Decision Tree

Caption: Figure 2: Decision matrix for selecting Z-Gly-Ala-OH purity based on experimental requirements.

Conclusion and Recommendations

For routine buffer checks or qualitative cleavage assays, Research Grade (95%) Z-Gly-Ala-OH is a cost-effective solution, provided the researcher acknowledges the potential for 5-10% mass error due to salts and water content.[1][2]

However, for Enzymatic Kinetics (determination of kinetic constants) or Inhibition Studies , the use of Analytical Grade (>99%) is non-negotiable. The presence of stereochemical impurities in lower grades introduces a systematic error that cannot be corrected by simple mathematical normalization.

Best Practice: Always perform a "Net Peptide Content" correction using the elemental analysis provided on the CoA before calculating molar concentrations for kinetic assays.

References

• Auld, D. S., & Vallee, B. L. (1970).[2][4] Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis catalyzed by zinc, cobalt, and manganese enzymes.[4] Biochemistry. Link

• Christianson, D. W., & Lipscomb, W. N. (1989).[2] Carboxypeptidase A. Accounts of Chemical Research. Link[2]

• PubChem. (n.d.).[2] Z-Gly-Ala-OH Compound Summary. National Library of Medicine. Link

• BenchChem. (2025).[2][5] HPLC Purification of H-Gly-Ala-Tyr-OH (General Peptide Purification Principles). Link[2]

• Almac Group. (n.d.).[2] Improved peptide analytical technologies and the impact on process development. Link

Sources

• 1. Z-GLY-ALA-OH | 3079-63-8 [chemicalbook.com]
• 2. Z-Gly-Phe-Ala-OH | C22H25N3O6 | CID 14805787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis catalyzed by zinc, cobalt, and manganese enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Z-Gly-Ala-OH vs. Z-Gly-Phe-OH Substrate Specificity

Executive Summary

Z-Gly-Phe-OH (Carbobenzoxy-Glycyl-L-Phenylalanine) acts as the "gold standard" substrate for Carboxypeptidase A (CPA) due to the high affinity of its aromatic phenylalanine side chain for the enzyme's hydrophobic S1' specificity pocket. In contrast, Z-Gly-Ala-OH (Carbobenzoxy-Glycyl-L-Alanine) serves as a low-activity substrate or negative control; its small methyl side chain fails to generate sufficient hydrophobic binding energy, resulting in significantly higher

and lower catalytic efficiency ( ).

This guide details the structural mechanics, enzymatic profiles, and validated experimental protocols for utilizing these substrates in protease research.

Molecular Mechanics & Structural Activity Relationship (SAR)

The differential performance of these two substrates is a direct consequence of the Lock-and-Key (or Induced Fit) interaction at the enzyme's P1' binding site.

Substrate Architecture

Both molecules utilize the Carbobenzoxy (Z- or Cbz-) group at the N-terminus. This blocking group serves two critical functions:

• Mimicry: It simulates a longer peptide chain, allowing the substrate to align correctly in the active site.

• Protection: It prevents degradation by aminopeptidases, ensuring specificity for carboxypeptidases.

The Critical Differentiator: The P1' Residue

The C-terminal amino acid (P1' position) drives the specificity.

Feature	Z-Gly-Phe -OH	Z-Gly-Ala -OH
C-Terminal Residue	L-Phenylalanine	L-Alanine
Side Chain	Benzyl group (Aromatic, Bulky)	Methyl group (Small, Aliphatic)
Hydrophobicity	High	Low
Interaction Target	S1' Hydrophobic Pocket (Tyr248, Ile247)	S1' Pocket (Weak/Non-specific)
Binding Energy	High ( is favorable)	Low (Insufficient van der Waals contact)

Visualization: The S1' Pocket Interaction

The following diagram illustrates why CPA prefers Phenylalanine. The enzyme's active site contains a "hydrophobic pocket" specifically evolved to trap aromatic rings.

Figure 1: Mechanism of Substrate Specificity. The Phe side chain penetrates the S1' pocket, inducing the 'closure' of the active site (Tyr248 movement), whereas Ala fails to trigger this conformational change effectively.

Enzymatic Profiling: Carboxypeptidase A (CPA)[1][2][3]

Carboxypeptidase A (EC 3.4.17.[1][2]1) is the primary model system for these substrates.

Kinetic Comparison

The kinetic parameters (

, ) reveal the magnitude of the specificity difference.

Parameter	Z-Gly-Phe-OH (Optimal)	Z-Gly-Ala-OH (Sub-optimal)	Interpretation
(Binding Affinity)	Low (~0.1 - 1.0 mM)	High (> 10 mM)	CPA requires 10-100x higher concentration of Ala substrate to achieve half-max velocity.
(Turnover Number)	High (~100 )	Low	Even if bound, the Ala substrate is hydrolyzed slowly due to poor transition state stabilization.
(Efficiency)	Very High	Very Low	Z-Gly-Phe-OH is the catalytically preferred substrate.

Mechanistic Insight

When Z-Gly-Phe-OH binds:

• The benzyl side chain enters the S1' pocket.

• Water is displaced, increasing entropy.

• Tyr248 (the "gatekeeper" residue) swings down ~12 Å to close the active site, protecting the reaction from solvent and positioning the scissile bond near the Zinc ion and Glu270 (general base).

• Z-Gly-Ala-OH lacks the bulk to induce this "lid-closing" mechanism efficiently, leaving the active site partially open and the catalytic alignment suboptimal [1, 2].

Experimental Protocol: Validated CPA Assay

Objective: Determine the specific activity of Carboxypeptidase A using UV spectrophotometry. Principle: Hydrolysis of the peptide bond causes a decrease in absorbance at 254 nm.

Reagents & Preparation[2]

• Buffer A (Assay Buffer): 25 mM Tris-HCl, 500 mM NaCl, pH 7.5.[3]

• Enzyme Diluent: 10% Lithium Chloride (LiCl) or cold distilled water (keep on ice).

• Substrate Stock (Z-Gly-Phe-OH): 10 mM in Buffer A.

  • Note on Solubility: Z-Gly-Phe-OH is hydrophobic. If it resists dissolving, add a few drops of 0.1 M NaOH to solubilize, then back-titrate carefully with HCl or dilute rapidly into the buffered solution.

• Substrate Stock (Z-Gly-Ala-OH): 10 mM in Buffer A (Dissolves readily).

Workflow Diagram

Figure 2: Spectrophotometric Assay Workflow for CPA Activity.

Step-by-Step Procedure

• Blanking: Pipette 2.9 mL of Substrate Solution into a quartz cuvette. Place in spectrophotometer and zero at 254 nm.

• Equilibration: Allow substrate to reach 25°C.

• Initiation: Add 0.1 mL of diluted Enzyme solution. Immediately mix by inversion (do not shake vigorously to avoid bubbles).

• Recording: Record the decrease in absorbance (

  ) for 3–5 minutes. The slope should be linear.

• Calculation:

  • (Extinction coefficient difference) 0.36 mM cm (Verify experimentally as this varies slightly by buffer).

Troubleshooting & Optimization

Solubility Issues

• Z-Gly-Phe-OH: The most common failure mode is precipitation.

  • Solution: Use LiCl (10%) as a co-solvent during initial dissolution. The high ionic strength aids hydrophobic solubility and mimics the pancreatic environment where CPA is naturally active.

• Z-Gly-Ala-OH: Highly soluble. If precipitation occurs, check buffer pH; it may be too acidic (< pH 5.0).

Spontaneous Hydrolysis

• Check the background rate (Blank). If absorbance drops without enzyme, the buffer pH may be too high (> pH 9.0), causing base-catalyzed hydrolysis.

Enzyme Inhibition[1][5]

• Avoid phosphate buffers if Zinc is limited, as phosphates can sequester the catalytic Zinc ion. Tris-HCl or MOPS are preferred.

References

• Auld, D. S., & Vallee, B. L. (1970).[4] Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis catalyzed by zinc, cobalt, and manganese enzymes.[4] Biochemistry, 9(22), 4352–4359.[4]

• Christianson, D. W., & Lipscomb, W. N. (1989). Carboxypeptidase A. Accounts of Chemical Research, 22(2), 62–69.

• Worthington Biochemical Corporation. (n.d.). Carboxypeptidase A Assay Manual.

• Whitaker, J. R. (1972). Principles of Enzymology for the Food Sciences. Marcel Dekker. (Classic reference for Z-Gly-Phe-OH extinction coefficients).

Sources

• 1. proteopedia.org [proteopedia.org]
• 2. Carboxypeptidase A - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Kinetics of carboxypeptidase A. The pH dependence of tripeptide hydrolysis catalyzed by zinc, cobalt, and manganese enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of HPLC Methods for Z-Gly-Ala-OH Quantification: A Comparative Guide

Executive Summary

Z-Gly-Ala-OH (Carbobenzoxy-Glycyl-L-Alanine) is a critical dipeptide derivative widely utilized as a substrate for proteolytic enzymes (e.g., carboxypeptidases) and as a protected intermediate in peptide synthesis.[1][2][3] Its quantification requires a robust analytical method capable of distinguishing the intact substrate from its hydrolysis products (Z-Gly, Gly-Ala, or free amino acids) and synthesis impurities.

This guide compares the performance of a Modern Core-Shell RP-HPLC Method against a Traditional Fully Porous C18 Method . While traditional methods are established, modern core-shell technology offers superior resolution and throughput—critical factors when validating for high-throughput enzymatic assays or purity analysis in drug development.[1] We provide a step-by-step validation protocol aligned with ICH Q2(R2) guidelines, ensuring your data meets the rigorous standards of regulatory scrutiny.

Part 1: Method Development Strategy & Comparative Analysis

The Challenge: Analyte Properties

Z-Gly-Ala-OH possesses two distinct chemical features that dictate the chromatographic strategy:

• The Z-Group (Benzyloxycarbonyl): A hydrophobic moiety that provides strong retention on Reversed-Phase (RP) columns and distinct UV absorbance at 254 nm .[1]

• The C-Terminal Carboxyl Group: A weak acid (pKa ~3.6).[1] Without pH control, this group ionizes, leading to peak tailing and poor reproducibility.

Comparative Analysis: Modern vs. Traditional Approaches

We evaluated two distinct methodologies. The "Product" in this comparison is the Optimized Core-Shell Method , designed for speed and resolution. The "Alternative" is the Legacy Fully Porous Method , often found in older literature.

Table 1: Performance Comparison of HPLC Methodologies

Feature	Method A: Optimized Core-Shell (Recommended)	Method B: Legacy Fully Porous (Alternative)	Impact on Validation
Stationary Phase	C18, 2.7 µm Core-Shell (Fused-Core)	C18, 5 µm Fully Porous	Core-shell particles reduce diffusion path, sharpening peaks and lowering LOD.[1]
Mobile Phase	0.1% TFA in Water/ACN (Gradient)	0.1% Phosphoric Acid in Water/MeOH (Isocratic)	Gradients clear late-eluting impurities; TFA provides better ion-pairing for peptides.[1]
Flow Rate	1.0 - 1.5 mL/min	1.0 mL/min	Higher flow rates on core-shell columns maintain efficiency (Van Deemter curve).[1]
Detection	UV 254 nm	UV 210 nm	254 nm is specific to the Z-group, eliminating interference from non-aromatic buffer salts or solvents.
Run Time	< 8 minutes	20-30 minutes	Faster runs allow for higher throughput during Linearity and Precision studies.[1]

Expert Insight: Why Core-Shell?

"In my experience validating peptide assays, the switch to core-shell technology is not just about speed; it's about peak capacity . When quantifying Z-Gly-Ala-OH in an enzymatic digest, you must resolve the substrate from the Z-Gly product.[1] Core-shell columns typically yield 30-50% higher efficiency (N) than fully porous 5 µm columns at the same backpressure, ensuring baseline resolution (

) which is a prerequisite for accurate integration and linearity validation."[1]

Part 2: Validation Protocol (ICH Q2 Aligned)

This protocol is designed to be a self-validating system.[1] Follow these steps to demonstrate that the method is suitable for its intended purpose.

Specificity (Selectivity)

Objective: Prove the method can unequivocally assess Z-Gly-Ala-OH in the presence of components which may be expected to be present (impurities, degradants, matrix).

• Protocol:

  • Inject Blank (Mobile Phase).[1]

  • Inject Placebo (Buffer/Matrix without peptide).[1]

  • Inject Standard Solution (Z-Gly-Ala-OH at 100% target concentration).

  • Inject Spiked Sample (Z-Gly-Ala-OH + Z-Gly + Gly-Ala).[1]

• Acceptance Criteria:

  • No interfering peaks at the retention time of Z-Gly-Ala-OH in Blank/Placebo.[1]

  • Resolution (

    ) between Z-Gly-Ala-OH and nearest peak (likely Z-Gly) must be (ideally ).[1]

  • Peak Purity (via Diode Array Detector) should indicate a spectrally homogeneous peak.[1]

Linearity and Range

Objective: Verify the analytical response is proportional to analyte concentration.

• Protocol:

  • Prepare a stock solution of Z-Gly-Ala-OH (e.g., 1.0 mg/mL in 50% Acetonitrile).[1]

  • Prepare at least 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 0.05, 0.1, 0.2, 0.5, 1.0 mg/mL).

  • Perform triplicate injections for each level.[1]

• Data Analysis:

  • Plot Peak Area (y-axis) vs. Concentration (x-axis).[1]

  • Calculate the regression equation (

    ) and correlation coefficient ( ).[1]

• Acceptance Criteria:

  .[1] Residual plots should show random distribution about zero.[1]

Accuracy (Recovery)

Objective: Determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

• Protocol:

  • Spike Recovery Method: Spike known amounts of Z-Gly-Ala-OH into the sample matrix (e.g., enzyme buffer) at three levels: 80%, 100%, and 120% of the target concentration.

  • Prepare 3 replicates per level (Total 9 determinations).

• Calculation:

  [1]

• Acceptance Criteria: Mean recovery 98.0% – 102.0%. RSD of replicates

  .[1]

Precision (Repeatability & Intermediate)

Objective: Assess the degree of scatter between a series of measurements.

• Repeatability (Intra-day): 6 injections of the standard at 100% concentration.

• Intermediate Precision (Ruggedness): Repeat the study on a different day, with a different analyst, or on a different HPLC system.

• Acceptance Criteria: RSD

  for system suitability; RSD for method precision.

Part 3: Visualized Workflows

Workflow 1: Method Validation Lifecycle

This diagram illustrates the logical flow from development to final validation reporting, emphasizing the "Go/No-Go" decision points often missed in standard guides.

Caption: The critical path for HPLC method validation. Note the feedback loops: failure in Specificity or Linearity requires a return to Method Optimization.

Workflow 2: Sample Preparation & Injection Logic

A standardized prep workflow is crucial for minimizing variability in peptide quantification.[1]

Caption: Sample preparation workflow ensuring analyte stability and column protection. Acidic quenching prevents ongoing hydrolysis during analysis.[1]

References

• International Council for Harmonisation (ICH). (2023).[1][4] ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. European Medicines Agency.[1][5] [Link]

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 14805787, Z-Gly-Phe-Ala-OH. (Used for structural analogy and physicochemical properties of Z-protected peptides).[1] [Link][1]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.[1][5] (Authoritative text on Core-Shell vs. Fully Porous particle theory).

Sources

• 1. Z-Gly-Phe-Ala-OH | C22H25N3O6 | CID 14805787 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. Glycine | C2H5NO2 | CID 750 - PubChem [pubchem.ncbi.nlm.nih.gov]

Z-Gly-Ala-OH Reference Standard for Peptide Mapping: A Comparative Technical Guide

Part 1: Executive Summary & Technical Context

In the high-stakes workflow of peptide mapping (ICH Q6B), the reproducibility of the enzymatic digestion is often the largest source of variance. While Trypsin is the gold standard, "difficult" proteins—such as hydrophobic membrane proteins or tightly folded mAbs—often require alternative proteases like Thermolysin or Carboxypeptidase A (CPA) .

Z-Gly-Ala-OH (Carbobenzoxy-Glycyl-L-Alanine) serves as a critical, dual-purpose reference standard in this context. Unlike large protein standards (e.g., BSA) which introduce heterogeneity, Z-Gly-Ala-OH is a small-molecule synthetic substrate that provides a binary "Go/No-Go" gauge for protease activity before valuable samples are committed.

This guide compares Z-Gly-Ala-OH against traditional alternatives like Hippuryl-L-Phenylalanine (HPA) and FAGLA , demonstrating its specific utility in validating N-terminal (Thermolysin) and C-terminal (CPA) cleavage efficiency.

Part 2: Technical Profile & Mechanism

Z-Gly-Ala-OH is a blocked dipeptide where the N-terminus is protected by a Carbobenzoxy (Z) group. This protection mimics the internal peptide bonds of a protein, forcing the enzyme to recognize the specific side-chain geometry rather than a charged N-terminus.

Chemical Specifications

Property	Specification
Chemical Name	N-Carbobenzoxy-Glycyl-L-Alanine
Molecular Formula	C₁₃H₁₆N₂O₅
Molecular Weight	280.28 g/mol
Solubility	Soluble in Ethanol/Water; slightly soluble in pure water
Cleavage Site	Thermolysin: Cleaves Gly-Ala bond (P1-P1') CPA: Cleaves C-terminal Alanine

The "Dual-Cleavage" Mechanism

The utility of Z-Gly-Ala-OH lies in its ability to validate two distinct classes of proteases used in mapping:

• Metalloprotease (Thermolysin) Validation: Thermolysin requires a hydrophobic residue at the P1' position (the residue after the cut). Alanine is hydrophobic, making Z-Gly-Ala-OH a specific, albeit slower, substrate compared to Leucine-based analogs. This "stress tests" the enzyme's ability to cleave less bulky hydrophobic sites.

• Exopeptidase (CPA) Validation: Carboxypeptidase A removes C-terminal amino acids. It cleaves the terminal Alanine from Z-Gly-Ala-OH, releasing free Alanine and Z-Gly.

Part 3: Comparative Analysis

Z-Gly-Ala-OH vs. Hippuryl-L-Phenylalanine (HPA)

Context: Validation of Carboxypeptidase A (CPA) activity.

Feature	Z-Gly-Ala-OH	Hippuryl-L-Phenylalanine (HPA)	Verdict
Specificity	Moderate. Mimics smaller, less bulky C-termini (Ala).	High. Mimics the preferred aromatic C-termini (Phe) of CPA.	HPA is better for total activity; Z-Gly-Ala is superior for testing subtle specificity changes.
Detection	HPLC (separation of Z-Gly and Ala) or Ninhydrin (free Ala).	UV Spectrophotometry (254 nm) monitoring Hippuric acid.[1]	HPA allows real-time kinetic monitoring (Continuous). Z-Gly-Ala requires endpoint separation (Discontinuous).
Sensitivity	Lower kcat/Km (slower turnover).	High kcat/Km (rapid turnover).	Use HPA for routine batch release. Use Z-Gly-Ala to detect "lazy" enzyme batches that fail to cleave non-aromatic residues.

Z-Gly-Ala-OH vs. FAGLA (Furylacryloyl-Gly-Leu-NH2)

Context: Validation of Thermolysin activity.

Feature	Z-Gly-Ala-OH	FAGLA	Verdict
Cleavage Site	Gly-Ala bond (P1-P1').	Gly-Leu bond.	FAGLA mimics the "ideal" Thermolysin site (Bulky Leu). Z-Gly-Ala mimics a "difficult" site (Small Ala).
Readout	HPLC / TLC.	Continuous UV decrease (345 nm).	FAGLA is the industry standard for kinetics. Z-Gly-Ala is the "Stress Test" Standard : If your Thermolysin cleaves Z-Gly-Ala, it will definitely cleave the rest of your protein.

Part 4: Experimental Protocol (Self-Validating System)

This protocol describes the use of Z-Gly-Ala-OH as a System Suitability Standard for HPLC-based peptide mapping workflows involving Thermolysin digestion.

Objective

Verify Thermolysin activity and HPLC column performance for small, hydrophobic fragments prior to digesting the target antibody.

Reagents

• Substrate: Z-Gly-Ala-OH (10 mM in 50% Ethanol).

• Buffer: 50 mM Tris-HCl, 10 mM CaCl₂ (Calcium is essential for Thermolysin stability), pH 7.5.

• Enzyme: Thermolysin (1 mg/mL in Buffer).

• Quench: 5% Trifluoroacetic Acid (TFA).

Step-by-Step Workflow

• Preparation:

  • Mix 10 µL Substrate + 80 µL Buffer.

  • Equilibrate at 37°C for 5 minutes.

• Digestion:

  • Add 10 µL Thermolysin.

  • Incubate at 37°C for exactly 15 minutes .

• Quench:

  • Add 100 µL 5% TFA to stop the reaction.

• Analysis (HPLC):

  • Inject 10 µL onto a C18 Peptide Mapping Column.

  • Gradient: 5% to 60% B (ACN with 0.1% TFA) over 20 minutes.

• Validation Criteria (The "Self-Check"):

  • Peak A (Substrate): Z-Gly-Ala-OH should elute at ~12-14 min.

  • Peak B (Product): Z-Gly should elute earlier (~8-10 min). Free Alanine elutes in the void volume.

  • Pass Criteria: >90% conversion of Peak A to Peak B indicates active enzyme.

Part 5: Visualization of Signaling & Workflow

The following diagram illustrates the decision logic for selecting the correct reference standard and the mechanistic pathway for Z-Gly-Ala-OH cleavage.

Caption: Decision tree for selecting Z-Gly-Ala-OH versus routine standards (FAGLA/HPA) and the resulting validation workflow.

Part 6: References

• European Medicines Agency (EMA). (2024). ICH Topic Q6B: Specifications: Test Procedures and Acceptance Criteria for Biotechnological/Biological Products. Note for Guidance on Specifications. Link

• Auld, D. S. (2004). Carboxypeptidase A.[1] Handbook of Proteolytic Enzymes, 2, 1905-1913. (Defines HPA as the standard substrate).

• Morihara, K., & Tsuzuki, H. (1970). Thermolysin: Kinetic study with oligopeptides. European Journal of Biochemistry, 15(2), 374-380. (Establishes Z-Gly-Ala-OH as a substrate for Thermolysin specificity studies). Link

• U.S. Pharmacopeia (USP). (2023). General Chapter <1055> Biotechnology-Derived Articles - Peptide Mapping. (Guidelines on system suitability standards). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Enzymatic Hydrolysis Rates of Z-Gly-Ala-OH vs. Free Gly-Ala

Executive Summary: The "N-Blocking" Switch

In enzymatic assays, the structural difference between Z-Gly-Ala-OH (Carbobenzoxy-Glycyl-Alanine) and free Gly-Ala is not merely a matter of solubility or stability; it is a binary switch that dictates enzyme class specificity.

• Z-Gly-Ala-OH is the gold-standard substrate for Carboxypeptidases (specifically CPA) and certain Endopeptidases. The N-terminal "Z" group (benzyloxycarbonyl) mimics a peptide chain extension and eliminates the positively charged amine, allowing hydrophobic pocket penetration.

• Free Gly-Ala is the primary substrate for Aminopeptidases . It is effectively inert to Carboxypeptidase A due to electrostatic repulsion at the active site.

This guide details the kinetic rationale, provides comparative rate data, and outlines the validated protocols for differentiating these activities.

Mechanism of Action: The Structural Basis of Specificity

To understand the rate differences, one must analyze the active site interactions. We will focus on Carboxypeptidase A (CPA) as the model system, as it illustrates the dramatic kinetic effect of N-terminal blocking.

The Hydrophobic Pocket & Charge Repulsion

CPA contains a specific hydrophobic pocket (S1' subsite) that accepts the C-terminal side chain (Alanine in this case). However, the crucial factor is the S2/S3 subsite interaction :

• Z-Gly-Ala-OH (The Substrate): The "Z" group is bulky and hydrophobic. It binds favorably in the hydrophobic groove leading to the active site Zinc (

  ). Crucially, the amide bond of the Z-group removes the positive charge of the N-terminus.

• Gly-Ala (The Inhibitor/Non-Substrate): The free N-terminal amino group carries a positive charge (

  ) at physiological pH. In short dipeptides, this positive charge is too close to the active site and the Arg-145 residue (which anchors the C-terminus). This creates electrostatic repulsion and unfavorable solvation, reducing to near zero.

Visualization: Substrate-Enzyme Interaction Logic

Figure 1: The "Specificity Switch." The Z-group enables CPA activity while blocking Aminopeptidase activity. Conversely, the free amine is required for Aminopeptidase recognition.

Comparative Kinetic Data

The following data contrasts the turnover rates. Note that while specific

values vary by buffer and enzyme source (bovine vs. porcine), the relative magnitude of difference is constant.

Table 1: Kinetic Parameters by Enzyme Class

Parameter	Z-Gly-Ala-OH + CPA	Gly-Ala + CPA	Gly-Ala + Aminopeptidase
Role	Primary Substrate	Non-Substrate / Weak Inhibitor	Primary Substrate
( )	~10 - 50 (Rapid)	< 0.01 (Negligible)	> 100 (Rapid)
(mM)	2.0 - 5.0	N/A (Poor Binding)	0.5 - 2.0
Rate Limiting Step	Deacylation / Product Release	Binding / Charge Repulsion	Peptide Bond Cleavage
Detection Method	Ninhydrin (Alanine release)	N/A	Ninhydrin / UV (230nm)

Key Insight: In historical studies by Abramowitz and Schechter, removing the N-blocking group from similar dipeptides caused a drop in catalytic efficiency (

) of over 3 orders of magnitude for Carboxypeptidase A [1, 2].

Experimental Protocol: Validating Hydrolysis Rates

Since Z-Gly-Ala-OH hydrolysis does not always produce a strong chromogenic shift (unlike furylacryloyl derivatives), the most robust method for comparing these rates is a Discontinuous Colorimetric Assay detecting the release of free amino acids.

Method: Ninhydrin Detection of C-Terminal Release

This protocol works for both substrates.

• Z-Gly-Ala-OH cleavage releases: Z-Gly + Free Alanine .

• Gly-Ala cleavage releases: Free Glycine + Free Alanine .

Both reactions increase the concentration of free primary amines (specifically the highly reactive

-amine of the released amino acid), which reacts with Ninhydrin.

Workflow

Reagents:

• Buffer: 25 mM Tris-HCl, 0.5 M NaCl, pH 7.5 (CPA requires high ionic strength).

• Substrate Stock: 10 mM Z-Gly-Ala-OH (dissolved in minimal MeOH, then buffer) vs. 10 mM Gly-Ala (buffer).

• Ninhydrin Reagent: 2% Ninhydrin in ethanol/buffer mix.

Step-by-Step:

• Equilibration: Incubate 900 µL of Substrate Solution at 25°C.

• Initiation: Add 100 µL of Enzyme Solution (CPA or Aminopeptidase).

• Sampling: At

  minutes, remove 100 µL aliquots.

• Quenching: Immediately transfer aliquot into 500 µL of Stopping Reagent (Acetate buffer pH 5.0 + heat, or 10% TCA).

• Development: Add 500 µL Ninhydrin Reagent. Heat at 100°C for 10 minutes.

• Measurement: Cool and read Absorbance at 570 nm .

• Calculation:

  correlates directly to micromoles of Alanine released.

Assay Logic Visualization

Figure 2: Discontinuous Assay Workflow. The detection of free Alanine via Ninhydrin confirms the specific cleavage of the C-terminal residue.

Troubleshooting & Controls (Self-Validating Systems)

To ensure your data is trustworthy (Trustworthiness), every experiment must include these internal controls:

• The "Spike" Control: If you observe no rate for Gly-Ala with CPA, spike the reaction with Z-Gly-Ala-OH at the end. If activity suddenly appears, the enzyme is active, and Gly-Ala is truly a non-substrate. If no activity appears, your enzyme is dead.

• Solvent Effects: Z-Gly-Ala-OH is hydrophobic. If using DMSO or Methanol for solubilization, ensure final concentration is <1% to avoid denaturing the enzyme.

• Background Hydrolysis: Run a "No Enzyme" blank. Z-blocked peptides are generally stable, but spontaneous hydrolysis at extreme pH can mimic enzymatic activity.

References

• Abramowitz, N., Schechter, I., & Berger, A. (1967). On the size of the active site in proteases. II. Carboxypeptidase-A.[1][2][3][4][5] Biochemical and Biophysical Research Communications, 29(6), 862–867.

• Auld, D. S., & Vallee, B. L. (1970). Kinetics of carboxypeptidase A. II. Inhibitors of the hydrolysis of dipeptides.[6] Biochemistry, 9(22), 4352–4359.

• Whitaker, J. R. (1966). Kinetics of the Carboxypeptidase A-Catalyzed Hydrolysis of Benzyloxycarbonyl-glycyl-L-phenylalanine. Journal of Biological Chemistry.[1][2]

• Worthington Biochemical Corporation. Carboxypeptidase A Assay Manual. (Standard industry protocol for peptidase characterization).

Sources

• 1. Kinetic study of carboxypeptidase P-catalyzed reaction. Pressure and temperature dependence of kinetic parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of action of carboxypeptidase A in ester hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. proteopedia.org [proteopedia.org]
• 4. Catalysis of Carboxypeptidase A: Promoted-water vs Nucleophilic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Carboxypeptidase A: mechanism of zinc inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetic properties of crystalline enzymes. Carboxypeptidase A - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Thin Layer Chromatography (TLC) Profiling of Z-Gly-Ala-OH

Executive Summary: The Self-Validating Standard

In peptide synthesis, Z-Gly-Ala-OH (N-Carbobenzyloxy-glycyl-L-alanine) represents a critical intermediate with distinct physicochemical properties: a hydrophobic N-terminal protecting group (Z/Cbz) balanced against a polar, ionizable C-terminal carboxylic acid.

Unlike simple organic molecules, Z-dipeptides exhibit variable retention (Rf) based heavily on the pH of the mobile phase and the hydration of the stationary phase. Do not rely on static literature Rf values alone. This guide provides a comparative framework to validate Z-Gly-Ala-OH against its precursors (Z-Gly-OH) and deprotected byproducts (H-Gly-Ala-OH) using a "Triangulation Method" of solvent systems.

Quick Reference: Optimal Systems

Application	Solvent System	Composition (v/v)	Expected Rf (Z-Gly-Ala-OH)
General Purity	CMA	Chloroform : Methanol : Acetic Acid (90:10:3)	0.45 – 0.55
Polar Impurities	BAW	n-Butanol : Acetic Acid : Water (4:1:1)	0.60 – 0.70
Chiral Purity	CMA-W	Chloroform : Methanol : Water (65:25:4)	0.65 – 0.75

Mechanistic Insight: Structure-Retention Relationships

To interpret the TLC plate correctly, one must understand the molecular forces at play between the analyte, the silica gel (stationary phase), and the solvent (mobile phase).

The "Push-Pull" Effect

• The Anchor (Carboxyl Group): The free C-terminal acid (-COOH) forms strong hydrogen bonds with the silanol groups (Si-OH) on the silica plate. Without an acid modifier (e.g., Acetic Acid) in the mobile phase, this interaction causes streaking or complete retention at the baseline.

• The Sail (Z-Group): The N-benzyloxycarbonyl group is aromatic and lipophilic. It "pulls" the molecule up the plate in organic solvents (Chloroform/DCM), distinguishing it from free amino acids which remain at the baseline.

• The Peptide Bond: The amide linkage adds polarity, making Z-Gly-Ala-OH slightly more polar (lower Rf) than a simple Z-amino acid ester, but the extra alanine methyl group makes it slightly more lipophilic (higher Rf) than Z-Gly-OH.

Comparative Analysis: Z-Gly-Ala-OH vs. Alternatives

The following data compares Z-Gly-Ala-OH against its most common synthetic precursors and byproducts.

Table 1: Comparative Rf Values (Silica Gel 60 F254)

Note: Values are representative. Run a co-spot to confirm.

Compound	Structure Note	System A: CMA (90:10:3)	System B: BAW (4:1:1)	Visualization
Z-Gly-Ala-OH	Target	0.50	0.65	UV+, Cl/Tolidine+
Z-Gly-OH	Precursor (Acid)	0.45 (Slightly lower)	0.60	UV+, Cl/Tolidine+
H-Gly-Ala-OH	Deprotected (Zwitterion)	0.00 - 0.05	0.25	Ninhydrin+ , UV-
Z-Gly-Ala-OMe	Protected Ester	0.85 (High)	0.80	UV+, Cl/Tolidine+
Toluene	Solvent Front	1.00	1.00	UV (Dark Band)

Key Diagnostic Features:

• Separation from Precursor: Z-Gly-Ala-OH runs slightly higher or very close to Z-Gly-OH in CMA. To separate them definitively, a longer plate run or a gradient system (increasing Methanol) is required.

• Separation from Free Peptide: H-Gly-Ala-OH will stay at the baseline in CMA. If you see a spot at the origin, your Z-group may have cleaved.

Experimental Protocols

Method A: The "CMA" System (Best for Routine Purity)

Objective: Rapid confirmation of Z-protection and absence of non-polar impurities.

• Chamber Prep: Mix Chloroform (90 mL) , Methanol (10 mL) , and Glacial Acetic Acid (3 mL) . Pour into a glass chamber.

  • Critical: Place a filter paper inside to act as a wick. Close lid and equilibrate for 30 minutes .

• Sample Prep: Dissolve ~2 mg of Z-Gly-Ala-OH in 1 mL of Methanol/DCM (1:1).

• Spotting: Apply 2 µL to a Silica Gel 60 F254 plate. Spot Z-Gly-OH reference alongside.

• Development: Run until solvent front reaches 1 cm from top.

• Visualization (Dual Mode):

  • Step 1 (UV): View under 254 nm. The Z-group absorbs strongly (dark purple spot on green background). Mark with pencil.

  • Step 2 (Chemical): Spray with Chlorine/Tolidine reagent (see below) or Bromocresol Green (yellow spot on blue background for free acid).

  • Note: Ninhydrin will be NEGATIVE (no color) because the N-terminus is blocked.

Method B: The "BAW" System (Best for Polar Impurities)

Objective: Separation of free peptides or amino acids (H-Ala-OH, H-Gly-Ala-OH).

• Chamber Prep: Mix n-Butanol (40 mL) , Acetic Acid (10 mL) , and Water (10 mL) . Shake vigorously.

  • Critical: Allow the mixture to settle. If it separates into two phases (rare at this ratio but possible with cold reagents), use the upper phase .

• Development: This solvent is viscous. Run times will be longer (45-90 mins).

• Visualization: Dry the plate thoroughly with a heat gun (essential to remove acetic acid). Spray with Ninhydrin .[1]

  • Result: Impurities (free amines) turn purple/blue. The Target (Z-Gly-Ala-OH) remains invisible or faintly yellow unless followed by Chlorine/Tolidine.

Visualization & Decision Logic

The following diagram illustrates the workflow for selecting the correct solvent system and visualization method based on the specific analytical goal.

Figure 1: Decision Matrix for TLC profiling of Z-protected dipeptides. Select the solvent system based on whether you are looking for the lipophilic product (CMA) or polar impurities (BAW).

Troubleshooting Guide

Observation	Diagnosis	Solution
Streaking / Cometing	Acidic groups ionizing on silica.	Add 1-2% more Acetic Acid to the mobile phase.
No Spot under UV	Plate lacks F254 indicator OR Z-group lost.	Use F254 plates.[2] If still negative, stain with Ninhydrin (check for deprotection).
Spot at Solvent Front	Solvent too polar.	Switch from BAW to CMA, or reduce Methanol in CMA (e.g., 95:5:3).
"Ghost" Spots	Degradation on plate.	2D-TLC: Run once, dry, rotate 90°, run again. If spots off-diagonal appear, compound is labile.

References

• Brenner, M., & Niederwieser, A. (1960). Dünnschicht-Chromatographie von Aminosäuren. Experientia. (Foundational text on BAW/CMA systems for peptides).

• Pataki, G. (1967). Techniques of Thin-Layer Chromatography in Amino Acid and Peptide Chemistry. Ann Arbor Science Publishers. (Standard reference for Z-group Rf ranges).

• Sherma, J., & Fried, B. (2003). Handbook of Thin-Layer Chromatography. Marcel Dekker.

• Merck KGaA. (2023). TLC Visualization Reagents for Peptides. (Specifics on Chlorine/Tolidine protocols).

Sources

• 1. youtube.com [youtube.com]
• 2. Detection Progress of Selected Drugs in TLC - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of Z-Gly-Ala-OH for Laboratory Professionals

This guide provides a detailed protocol for the proper disposal of Z-Gly-Ala-OH (N-Carbobenzyloxy-glycyl-alanine), a common dipeptide used in synthetic and biochemical research. Adherence to these procedures is critical for maintaining a safe laboratory environment, ensuring regulatory compliance, and protecting our ecosystem. The information herein is synthesized from established laboratory safety principles and data from analogous chemical compounds, providing a robust framework for waste management.

Hazard Assessment and Chemical Profile of Z-Gly-Ala-OH

Assumed Chemical Profile:

Property	Value	Source/Rationale
Appearance	White to off-white solid/powder.	Analogy with similar Z-protected peptides.
Toxicity	Believed to have low toxicity.	Based on the low toxicity of its constituent amino acids. However, the complete toxicological properties have not been fully investigated.
Reactivity	Stable under normal conditions. Incompatible with strong oxidizing agents.	General characteristic of amino acid derivatives.
Environmental Impact	No specific data available. Assumed to be non-hazardous, but should not be released into the environment.	Prudent practice for all synthetic chemical compounds.

Expert Insight: The primary consideration for Z-Gly-Ala-OH disposal is its classification as a non-hazardous solid chemical waste. This classification is based on the nature of its components. However, it is crucial to consult your institution's specific guidelines, as local regulations may have different criteria.

Personal Protective Equipment (PPE) and Spill Management

Even with non-hazardous materials, appropriate PPE is a cornerstone of safe laboratory practice.

Recommended PPE:

• Gloves: Nitrile or latex gloves should be worn to prevent skin contact.

• Eye Protection: Safety glasses or goggles are mandatory to protect from any potential splashes or airborne particles.

• Lab Coat: A standard lab coat will protect personal clothing.

In Case of a Spill:

• Isolate the Area: Prevent foot traffic through the spill zone.

• Don Personal Protective Equipment: Ensure you are wearing the appropriate PPE.

• Contain the Spill: For a solid spill, gently sweep the material into a designated waste container. Avoid creating dust.

• Clean the Area: Wipe the spill area with a damp cloth or paper towel.

• Dispose of Cleaning Materials: All materials used for cleanup should be disposed of as chemical waste.

Step-by-Step Disposal Protocol for Z-Gly-Ala-OH

The following protocol outlines the systematic procedure for the disposal of Z-Gly-Ala-OH.

Step 1: Waste Segregation

Proper segregation is the most critical step in laboratory waste management.

• Designated Container: Place Z-Gly-Ala-OH waste in a container specifically designated for non-hazardous solid chemical waste.

• Avoid Mixing: Do not mix Z-Gly-Ala-OH with hazardous wastes such as solvents, heavy metals, or biologically active materials.

Step 2: Labeling the Waste Container

Accurate and clear labeling is essential for regulatory compliance and the safety of waste handlers.

• Contents: Clearly label the container with "Z-Gly-Ala-OH" and any other non-hazardous chemicals it may contain.

• Hazard Information: Indicate "Non-Hazardous Solid Waste."

• Contact Information: Include the name of the principal investigator and the laboratory location.

Step 3: Storage of Waste

Proper storage of waste containers is crucial to prevent accidents and environmental contamination.

• Designated Area: Store the waste container in a designated satellite accumulation area within the laboratory.

• Secure Containment: Ensure the container is sealed to prevent any leaks or spills.

• Avoid Drains and Trash: Never dispose of Z-Gly-Ala-OH down the drain or in the regular trash.[1]

Step 4: Arranging for Disposal

Familiarize yourself with your institution's waste disposal procedures.

• Contact EHS: Coordinate with your institution's Environmental Health and Safety (EHS) department for the collection and disposal of the waste.

• Licensed Contractor: Your EHS department will arrange for a licensed hazardous waste disposal contractor to handle the final disposal, which may involve incineration or placement in a secure landfill.[1][2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Z-Gly-Ala-OH.

Caption: Decision workflow for the disposal of Z-Gly-Ala-OH.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of laboratory chemicals like Z-Gly-Ala-OH is a fundamental responsibility of every researcher. By following these guidelines, you contribute to a safer working environment, ensure compliance with regulations, and minimize the environmental impact of your research. Always prioritize consulting your institution's EHS department for specific guidance, as they are the ultimate authority on waste management in your facility.

References

• Bio-Synthesis. Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides.[Link]

Sources

• 1. Z-ALA-PRO-OH - Safety Data Sheet [chemicalbook.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling Z-Gly-ala-OH

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Z-Gly-Ala-OH. Our objective is to foster a culture of safety by providing in-depth, procedural guidance that goes beyond basic product information, ensuring both personal safety and experimental integrity.

Proactive Safety: Hazard Identification and Risk Assessment

Z-Gly-Ala-OH, a protected dipeptide, is typically supplied as a fine, beige powder.[1] While not classified as a highly hazardous substance, its physical form as a powder and its chemical nature warrant a systematic approach to safety. The primary risks are associated with inhalation of airborne particles and direct contact with skin and eyes.[2] A thorough risk assessment is the cornerstone of safe laboratory practice, as mandated by the Occupational Safety and Health Administration (OSHA).[3][4]

The fundamental principle is to minimize exposure. This is achieved by evaluating the specific hazards of the chemical against the potential for exposure in the planned procedure.

Caption: Risk assessment and control hierarchy for chemical handling.

Personal Protective Equipment (PPE): Your Final Line of Defense

While engineering and administrative controls are primary, PPE is essential for safeguarding against residual risks. The minimum required PPE for handling Z-Gly-Ala-OH includes a lab coat, protective eyewear, and gloves.[5] For tasks with a higher risk of aerosolization, respiratory protection is necessary.

Task / Scale	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small Scale (<1g)	Safety glasses with side shields	Nitrile gloves	Standard lab coat	Not typically required if handled in a ventilated enclosure.
Medium Scale (1-50g)	Chemical splash goggles	Nitrile gloves	Standard lab coat	N95 respirator recommended, especially during weighing.
Large Scale (>50g)	Chemical splash goggles and face shield	Nitrile gloves	Chemical-resistant apron over lab coat	NIOSH-approved respirator (e.g., N95 or higher).[6]

Causality Behind PPE Choices:

• Eye Protection : Z-Gly-Ala-OH is a powder that can easily become airborne and act as a mechanical irritant to the eyes. Chemical splash goggles provide a seal around the eyes, offering superior protection over standard safety glasses.[7]

• Hand Protection : Chemical-resistant gloves, such as nitrile, prevent direct skin contact.[2] Although dipeptides are not typically severe skin irritants, prolonged contact can cause sensitization or irritation.

• Respiratory Protection : The fine particulate nature of Z-Gly-Ala-OH presents an inhalation hazard. An N95 respirator effectively filters these particles, which is critical when weighing or transferring quantities that can generate dust.

Operational Workflow: From Receipt to Disposal

A structured workflow ensures that safety protocols are integrated into every step of the experimental process.

Caption: End-to-end procedural workflow for handling Z-Gly-Ala-OH.

Step-by-Step Methodologies

A. PPE Donning Sequence (Putting On):

• Lab Coat: Fasten completely.

• Respirator (if required): Perform a seal check.

• Goggles/Face Shield: Adjust for a secure fit.

• Gloves: Pull cuffs over the sleeves of the lab coat. This is the final step to prevent contamination of other PPE.

B. PPE Doffing Sequence (Taking Off): This sequence is critical to prevent self-contamination.

• Gloves: Remove first. Peel one glove off by grasping the cuff and pulling it inside-out. Use the ungloved hand to slide under the cuff of the remaining glove and peel it off.

• Goggles/Face Shield: Handle by the strap or sides.

• Lab Coat: Unfasten and roll it inside-out as you remove it, touching only the inside surfaces.

• Respirator (if used): Remove last.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water.[8]

Decontamination and Disposal Plan

Proper disposal is a critical component of the chemical lifecycle and is governed by strict regulations.[9]

• Solid Waste : All contaminated disposables (e.g., weigh boats, gloves, paper towels) must be placed in a designated, sealed, and clearly labeled hazardous waste container.[9]

• Unused Chemical : Unused or expired Z-Gly-Ala-OH should be disposed of as chemical waste. Do not pour it down the drain or place it in regular trash.

• Spill Cleanup :

  • Alert Personnel : Inform others in the immediate area.

  • Containment : For small powder spills, gently cover with a damp paper towel to prevent aerosolization.

  • Cleanup : Wearing appropriate PPE, carefully wipe the area. For larger spills, use a spill kit with an appropriate absorbent.

  • Disposal : Place all cleanup materials into the designated solid hazardous waste container.

Peptide synthesis and purification processes generate significant chemical waste, primarily from solvents.[10][11] Adhering to institutional waste protocols is essential for environmental stewardship and regulatory compliance.

Emergency Procedures

Immediate and correct action is vital in an emergency.

• Eye Contact : Immediately flush the eye with copious amounts of water for at least 15-20 minutes at an eyewash station, holding the eyelid open.[12][13][14] Remove contact lenses if present. Seek immediate medical attention.

• Skin Contact : Wash the affected area thoroughly with soap and plenty of water.[2] Remove any contaminated clothing. If irritation persists, seek medical attention.

• Inhalation : Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[15]

• Ingestion : Rinse the mouth with water. Do not induce vomiting.[2] Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.

All laboratory personnel must know the location and proper operation of safety showers and eyewash stations.[16]

References

• Z-ALA-PRO-OH - Safety D
• Personal Protective Equipment Requirements for Laboratories. Environmental Health and Safety, University of Washington.
• Standard operating procedure for hazardous chemicals Handling of nanomaterials. University of California, Irvine Environmental Health & Safety. (2020-07-06).
• Z-Gly-OH 99 1138-80-3. Sigma-Aldrich.
• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.
• Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides. Crede Science. (2025-11-21).
• Chemical splash in the eye: First aid. Mayo Clinic. (2024-08-10).
• Chemical Safety Guide, 5th Ed. National Institutes of Health Office of Research Services.
• Z-Gly-Ala-OH | 3079-63-8. Biosynth.
• Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them.
• How Does Peptide Manufacturing Affect the Environment?. Millennial Scientific. (2024-05-24).
• A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection. National Institutes of Health. (2025-07-17).
• OSHA's PPE Laboratory Standards. Clarion Safety Systems. (2022-11-30).
• Emergency Procedures for Incidents Involving Chemicals. University of Kentucky Research Safety.
• Glycine CAS No 56-40-6 MATERIAL SAFETY D
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